2,4-Dimethylpentane

• CAS: 108-08-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Fundamental Chemical Properties of 2,4-Dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethylpentane, an isomer of heptane, is a branched-chain alkane with significant applications as a solvent and in fuel formulations.[1] Its branched structure confers a high octane rating, making it a desirable component in gasoline to prevent knocking.[1] This technical guide provides an in-depth overview of the core fundamental chemical and physical properties of 2,4-Dimethylpentane, complete with experimental methodologies and structured data for ease of reference.

Chemical and Physical Properties

The fundamental identifiers and physical properties of 2,4-Dimethylpentane are summarized in the tables below. These properties are crucial for its handling, application, and in the design of chemical processes.

Table 1: Chemical Identifiers and Molecular Properties

Property	Value	Reference
IUPAC Name	2,4-dimethylpentane	[2]
CAS Number	108-08-7	[3][4]
Molecular Formula	C₇H₁₆	[2][3]
Molecular Weight	100.20 g/mol	[2][4]
SMILES	CC(C)CC(C)C	[2]
InChI Key	BZHMBWZPUJHVEE-UHFFFAOYSA-N	[2]

Table 2: Physical and Thermochemical Properties

Property	Value	Reference
Appearance	Colorless liquid	[2]
Odor	Hydrocarbon-like	[3]
Density	0.673 g/mL at 25 °C	[4][5]
Boiling Point	80 °C to 80.4 °C	[1][4]
Melting Point	-123 °C to -119.9 °C	[1][6]
Flash Point	-12 °C (10 °F)	[6]
Refractive Index	1.381 to 1.382 (at 20 °C)	[4][6]
Vapor Pressure	79.4 mmHg	[2]
Solubility in Water	Insoluble (4.41 mg/kg at 25 °C)	[7][8]
Solubility in Organic Solvents	Soluble in acetone, benzene, chloroform, alcohol, and ether	[6]

Logical Relationship of Key Properties

The following diagram illustrates the logical connections between the fundamental properties of 2,4-Dimethylpentane.

Key properties of 2,4-Dimethylpentane.

Experimental Protocols

Detailed experimental procedures for determining the key properties of 2,4-Dimethylpentane are outlined below. These methodologies are based on standard laboratory practices and established testing standards.

Determination of Boiling Point

The boiling point of 2,4-Dimethylpentane can be determined using a Thiele tube apparatus, a technique suitable for small sample volumes.[9]

Methodology:

• A small sample of 2,4-Dimethylpentane (less than 0.5 mL) is placed in a small glass vial (Durham tube).

• A capillary tube, sealed at one end, is inverted and placed into the sample.

• The vial is attached to a thermometer, ensuring the bottom of the vial is level with the thermometer bulb.

• This assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• The Thiele tube is gently heated, and the temperature is monitored.

• As the temperature approaches the boiling point, a stream of bubbles will emerge from the capillary tube.

• The heat is then removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[9]

Determination of Density

The density of a volatile liquid like 2,4-Dimethylpentane can be accurately measured using a pycnometer or a volumetric flask.

Methodology:

• A clean, dry volumetric flask of a known volume (e.g., 100 mL) with a stopper is accurately weighed.

• The flask is filled to the calibration mark with 2,4-Dimethylpentane, ensuring the bottom of the meniscus is on the line.

• The flask is stoppered to prevent evaporation and reweighed.

• The density is calculated by dividing the mass of the liquid by the known volume of the flask.

Determination of Melting Point

The melting point of 2,4-Dimethylpentane, which is very low, is determined using a specialized low-temperature apparatus. The general principle involves cooling a sample and observing the temperature at which the solid phase transitions to a liquid.

Methodology:

• A small amount of the sample is introduced into a capillary tube.

• The capillary tube is placed in a melting point apparatus capable of reaching and controlling temperatures as low as -130°C.

• The sample is cooled until it solidifies completely.

• The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

• The temperature at which the first signs of melting are observed and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[5]

Determination of Solubility

The solubility of a hydrocarbon like 2,4-Dimethylpentane in water can be determined by a multiple equilibration procedure, which relies on the analysis of the vapor phase.

Methodology:

• A known volume of water and an excess of 2,4-Dimethylpentane are placed in a sealed container with a known headspace volume.

• The container is agitated at a constant temperature until equilibrium is reached between the liquid and vapor phases.

• A sample of the headspace gas is withdrawn and analyzed using gas chromatography (GC) to determine the concentration of 2,4-Dimethylpentane in the vapor phase.

• Using the partition coefficient, which is the ratio of the concentration in the vapor phase to the concentration in the liquid phase, and the known vapor pressure of pure 2,4-Dimethylpentane, the solubility in water can be calculated.

Determination of Refractive Index

The refractive index of 2,4-Dimethylpentane is determined using a refractometer, following a standard test method such as ASTM D1218.[2][3]

Methodology:

• The refractometer is calibrated using a standard of known refractive index.

• A few drops of 2,4-Dimethylpentane are placed on the prism of the refractometer.

• The temperature of the prism is controlled, typically at 20 °C.

• Light is passed through the sample, and the instrument measures the angle of refraction.

• The refractive index is read directly from the instrument's scale or digital display.[2]

Determination of Flash Point

The flash point of 2,4-Dimethylpentane is determined using a closed-cup tester, as it is a highly flammable liquid. Standard methods such as ASTM D56 (Tag Closed Cup) or ASTM D93 (Pensky-Martens Closed Cup) are commonly used.[10][11]

Methodology:

• A specified volume of 2,4-Dimethylpentane is placed in the test cup of the apparatus.

• The cup is sealed with a lid containing an ignition source, a thermometer, and a stirrer.

• The sample is heated at a slow, constant rate while being stirred.

• At regular temperature intervals, the ignition source is applied to the vapor space above the liquid.

• The flash point is the lowest temperature at which the vapors ignite momentarily.[11]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of 2,4-Dimethylpentane.

• ¹H NMR Spectroscopy: The proton NMR spectrum of 2,4-Dimethylpentane is relatively simple due to its symmetry. It exhibits signals in the upfield region (typically 0.8–1.2 ppm), which is characteristic of saturated hydrocarbons. The spectrum shows three distinct chemical environments for the protons.[6]

• ¹³C NMR Spectroscopy: The carbon-13 NMR spectrum of 2,4-Dimethylpentane displays three signals, corresponding to the three different carbon environments in the molecule. These signals also appear in the upfield region (10–50 ppm).[4]

• Infrared (IR) Spectroscopy: The IR spectrum of 2,4-Dimethylpentane is characterized by strong C-H stretching vibrations between 2880 and 2940 cm⁻¹ and C-H deformation vibrations between 1365 and 1480 cm⁻¹. The region from approximately 400 to 1500 cm⁻¹ serves as a "fingerprint" region for identification.[12]

Safety Information

2,4-Dimethylpentane is a highly flammable liquid and vapor.[1] It may be fatal if swallowed and enters the airways. It can cause skin irritation and may cause drowsiness or dizziness.[6] Appropriate safety precautions, including the use of personal protective equipment and working in a well-ventilated area, should be strictly followed. GHS hazard pictograms associated with 2,4-Dimethylpentane include the flame, health hazard, and exclamation mark symbols.[1]

References

• 1. store.astm.org [store.astm.org]
• 2. store.astm.org [store.astm.org]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. C7H16 C-13 nmr spectrum of 2,4-dimethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 2,4-dimethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. C7H16 2,4-dimethylpentane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2,4-dimethylpentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. petrolube.com [petrolube.com]
• 8. byjus.com [byjus.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scimed.co.uk [scimed.co.uk]
• 11. delltech.com [delltech.com]
• 12. C7H16 infrared spectrum of 2,4-dimethylpentane prominent wavenumbers cm-1 detecting  functional groups present finger print for identification of 2,4-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Synthesis and Preparation of 2,4-Dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the principal synthetic routes for the preparation of 2,4-dimethylpentane, a branched-chain alkane of significant interest in various chemical applications. While primarily utilized as a high-octane component in gasoline and as an industrial solvent, its synthesis provides a valuable case study in catalytic hydrocarbon transformations. This document details the core methodologies for its preparation, including the alkylation of isobutane with propylene, hydroisomerization of n-heptane, and the hydrogenation of corresponding alkenes. Detailed experimental protocols, quantitative data, and process visualizations are presented to serve as a resource for researchers in organic synthesis and catalysis. Although not a direct pharmacological agent, the synthesis of high-purity hydrocarbons like 2,4-dimethylpentane is pertinent to the broader field of chemical synthesis, which underpins drug discovery and development.

Introduction

2,4-Dimethylpentane is a saturated acyclic hydrocarbon with the chemical formula C₇H₁₆. It is one of the isomers of heptane and is notable for its branched structure, which imparts a high octane rating, making it a desirable component in fuel formulations.[1] Beyond its application in the fuel industry, its properties as a non-polar solvent make it relevant in various chemical processes. This guide focuses on the key synthetic methodologies for obtaining 2,4-dimethylpentane, providing detailed insights into the reaction conditions, catalysts, and expected outcomes.

Synthetic Methodologies

The synthesis of 2,4-dimethylpentane can be achieved through several primary routes, each with distinct advantages and challenges. The most prominent methods include:

• Alkylation of Isobutane with Propylene: This is the most common industrial method for producing 2,4-dimethylpentane.[2]

• Hydroisomerization of n-Heptane: A catalytic process that rearranges the linear structure of n-heptane into its branched isomers.

• Hydrogenation of 2,4-Dimethyl-1-pentene or 2,4-Dimethyl-2-pentene: A straightforward method involving the saturation of a carbon-carbon double bond.[3]

The following sections will delve into the specifics of each of these synthetic pathways.

Alkylation of Isobutane with Propylene

The acid-catalyzed alkylation of isobutane with propylene is a cornerstone of petroleum refining for the production of high-octane gasoline components, collectively known as alkylate. 2,4-Dimethylpentane is a significant constituent of this alkylate.[2]

Reaction Mechanism

The reaction proceeds via a carbocation mechanism, initiated by the protonation of propylene by a strong acid catalyst to form a secondary carbocation. This carbocation then reacts with isobutane. The overall process involves a series of complex reactions including initiation, propagation, and termination steps.

Catalytic Systems

Several strong acid catalysts are employed for this reaction, with sulfuric acid (H₂SO₄) and hydrofluoric acid (HF) being the most common in industrial settings.[4] More recently, solid acid catalysts and ionic liquids have been investigated as more environmentally benign alternatives.

Experimental Protocol: Sulfuric Acid Catalyzed Alkylation (Conceptual Laboratory Procedure)

While industrial-scale production is continuous, a batch-wise laboratory procedure can be conceptualized as follows:

Materials:

• Concentrated Sulfuric Acid (95-98%)

• Liquefied Isobutane

• Propylene Gas

• Ice-salt bath

• Pressurized reaction vessel equipped with a stirrer, gas inlet, and temperature probe

• Neutralizing agent (e.g., sodium bicarbonate solution)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Reactor Setup: A high-pressure stainless-steel autoclave is charged with chilled concentrated sulfuric acid. The reactor is then cooled to a temperature between 0 and 10°C using an ice-salt bath.

• Reactant Introduction: A molar excess of liquefied isobutane is introduced into the reactor.

• Reaction Initiation: Propylene gas is slowly bubbled into the vigorously stirred isobutane-acid mixture. The temperature should be carefully monitored and maintained within the desired range.

• Reaction Time: The reaction is allowed to proceed for a specified duration, typically ranging from 30 minutes to several hours.

• Quenching and Work-up: The reaction is quenched by venting the excess propylene and isobutane (with appropriate safety measures). The reaction mixture is allowed to settle, and the upper hydrocarbon layer is carefully separated from the acid layer.

• Neutralization and Drying: The hydrocarbon layer is washed with a cold, dilute solution of sodium bicarbonate to neutralize any remaining acid, followed by washing with water. The organic layer is then dried over anhydrous magnesium sulfate.

• Purification: The crude product is purified by fractional distillation to isolate 2,4-dimethylpentane from other isomers and byproducts.

Quantitative Data

The yield and selectivity of 2,4-dimethylpentane are highly dependent on the reaction conditions and the catalyst used.

Catalyst	Temperature (°C)	Pressure	Isobutane:Propylene Ratio	Yield of C7 Isomers (%)	Selectivity for 2,4-Dimethylpentane (%)
Sulfuric Acid	0 - 10	Sufficient to maintain liquid phase	High molar excess	Variable	Moderate to High
Hydrofluoric Acid	25 - 40	Sufficient to maintain liquid phase	High molar excess	Variable	Moderate to High
Composite Ionic Liquid	~15	Atmospheric	~68:1	~78.9	High

Note: The data presented is a summary from various sources and may not represent optimized conditions.

Experimental Workflow

Caption: A conceptual workflow for the synthesis of 2,4-dimethylpentane via alkylation.

Hydroisomerization of n-Heptane

Hydroisomerization is a catalytic process that converts linear alkanes, such as n-heptane, into their more valuable branched isomers. This method is particularly relevant for upgrading the octane number of naphtha streams in refineries.

Catalytic Systems

This process typically employs bifunctional catalysts that possess both acidic and metallic sites. The metallic component (e.g., platinum, palladium) is responsible for dehydrogenation and hydrogenation, while the acidic support (e.g., zeolites, sulfated zirconia) facilitates the isomerization of the resulting alkene intermediates.[5]

Experimental Protocol: Hydroisomerization over a Pt/Zeolite Catalyst

The following protocol is based on a continuous flow fixed-bed reactor system.[6]

Materials:

• n-Heptane (high purity)

• Hydrogen gas (high purity)

• Bifunctional catalyst (e.g., Pt supported on HY-zeolite)

• Fixed-bed reactor (stainless steel)

• Furnace with temperature controller

• Gas flow controllers

• Condenser and collection system

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Activation: The catalyst is packed into the fixed-bed reactor. Prior to the reaction, the catalyst is activated in situ by heating under a flow of hydrogen at a high temperature (e.g., 400°C) for several hours to reduce the metal component.

• Reaction Setup: The reactor is brought to the desired reaction temperature (e.g., 250-350°C) and pressure.

• Reactant Feed: A continuous flow of hydrogen and n-heptane vapor is introduced into the reactor at a controlled rate. The molar ratio of hydrogen to n-heptane is a critical parameter.

• Reaction: The reactants pass through the catalyst bed where hydroisomerization occurs.

• Product Collection and Analysis: The reactor effluent is cooled in a condenser to liquefy the products, which are collected. The gaseous and liquid products are then analyzed by gas chromatography to determine the conversion of n-heptane and the selectivity towards different isomers, including 2,4-dimethylpentane.

Quantitative Data

The product distribution in n-heptane hydroisomerization is a complex function of the catalyst and operating conditions.

Catalyst	Temperature (°C)	Pressure (bar)	H₂/n-heptane ratio	n-Heptane Conversion (%)	Isomer Selectivity (%)
Pt/Sulfated Zirconia	200	18.5	High	~53	~70-78
MoOx-Pd/Ce-MCM-48	300	10	12:1	58.7	91.2
Pt/HY-Zeolite	275	Atmospheric	Variable	~75-85	~55-70

Note: Isomer selectivity refers to the percentage of converted n-heptane that forms branched isomers.[5][6][7]

Experimental Workflow

References

• 1. (560eb) Isobutane Alkylation Kinetics with Mixed C4 Olefins Catalyzed By Sulfuric Acid | AIChE [proceedings.aiche.org]
• 2. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]
• 3. homework.study.com [homework.study.com]
• 4. static.horiba.com [static.horiba.com]
• 5. Industrial Aplication of Catalytic Systems for n-Heptane Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 7. Study on the preparation and n -heptane isomerization performance of MoO x -Pd/Ce-MCM-48 catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08454J [pubs.rsc.org]

Spectroscopic Analysis of 2,4-Dimethylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2,4-dimethylpentane, a branched alkane of interest in various chemical and pharmaceutical applications. This document details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for their acquisition.

Introduction

2,4-Dimethylpentane (C₇H₁₆) is a saturated hydrocarbon characterized by its branched structure. Understanding its spectroscopic properties is crucial for its identification, characterization, and quality control in research and industrial settings. This guide presents a detailed analysis of its ¹H NMR, ¹³C NMR, IR, and MS spectra, offering valuable data for scientists and researchers. Due to its molecular symmetry, the NMR spectra of 2,4-dimethylpentane are notably simpler than its isomeric forms, providing a clear example of the impact of molecular structure on spectroscopic output.[1][2]

Spectroscopic Data

The following sections present the key spectroscopic data for 2,4-dimethylpentane in a structured tabular format for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. Due to the symmetry of 2,4-dimethylpentane, its NMR spectra exhibit a reduced number of signals, simplifying spectral interpretation.[1][2]

The proton NMR spectrum of 2,4-dimethylpentane is characterized by three distinct signals, all appearing in the upfield region (0.8–1.2 ppm), which is typical for saturated hydrocarbons.[2] The integration ratio of these signals is 12:2:2, corresponding to the different proton environments in the molecule.[2]

Table 1: ¹H NMR Spectroscopic Data for 2,4-Dimethylpentane

Signal	Chemical Shift (δ, ppm)	Integration	Multiplicity	Assignment
a	~0.89	12H	Doublet	-CH₃ (C1, C5, and the two methyls on C2 and C4)
b	~1.12	2H	Multiplet	-CH₂- (C3)
c	~1.64	2H	Multiplet	-CH- (C2, C4)

Solvent: CDCl₃, Reference: TMS at 0.0 ppm. Data sourced from various spectral databases.

Owing to its symmetrical structure, the ¹³C NMR spectrum of 2,4-dimethylpentane displays only three signals, indicating three unique carbon environments.[1] All signals are found in the upfield region, characteristic of sp³ hybridized carbon atoms in alkanes.[1]

Table 2: ¹³C NMR Spectroscopic Data for 2,4-Dimethylpentane

Signal	Chemical Shift (δ, ppm)	Assignment
1	22.87	-CH₃ (C1, C5, and the two methyls on C2 and C4)
2	25.60	-CH- (C2, C4)
3	48.85	-CH₂- (C3)

Solvent: CDCl₃, Reference: TMS at 0.0 ppm. Data sourced from PubChem.[3]

Infrared (IR) Spectroscopy

The IR spectrum of 2,4-dimethylpentane is relatively simple, dominated by absorptions corresponding to C-H and C-C bond vibrations.[4] The absence of significant peaks outside of these regions confirms the lack of functional groups.

Table 3: IR Spectroscopic Data for 2,4-Dimethylpentane

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Assignment
2940 - 2880	Strong	C-H Stretch	CH₂, CH₃ groups
1480 - 1365	Strong	C-H Bend	CH₂, CH₃ groups
1175 - 1140	Strong	C-C Skeletal	C-(CH₃)₂ group
840 - 790	Strong	C-C Skeletal	C-(CH₃)₂ group

Sample preparation: Liquid film.[4]

Mass Spectrometry (MS)

The mass spectrum of 2,4-dimethylpentane is characterized by extensive fragmentation, which is typical for branched alkanes. The molecular ion peak (M⁺) at m/z 100 is often weak or absent due to the instability of the parent ion.[5] The base peak is typically observed at m/z 43.

Table 4: Mass Spectrometry Data for 2,4-Dimethylpentane

m/z	Relative Intensity	Proposed Fragment Ion
100	Weak	[C₇H₁₆]⁺˙ (Molecular Ion)
85	Strong	[C₆H₁₃]⁺
57	Strong	[C₄H₉]⁺
43	Very Strong (Base Peak)	[C₃H₇]⁺

Ionization method: Electron Ionization (EI).

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented above.

NMR Spectroscopy

3.1.1. ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: A solution of 2,4-dimethylpentane is prepared by dissolving approximately 10-20 mg of the neat liquid in about 0.6-0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (0 ppm). The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: A high-resolution NMR spectrometer, typically operating at a frequency of 300 MHz or higher for protons, is used.

• ¹H NMR Acquisition: The spectrometer is tuned to the proton frequency. A standard single-pulse experiment is performed. Key parameters include a 90° pulse angle, a spectral width of approximately 15 ppm, a relaxation delay of 1-5 seconds, and an acquisition time of 2-4 seconds. Typically, 8 to 16 scans are acquired to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: The spectrometer is tuned to the carbon-13 frequency. A proton-decoupled experiment is typically run to simplify the spectrum to single lines for each unique carbon. A larger number of scans (often several hundred to thousands) is required due to the low natural abundance of ¹³C and its lower gyromagnetic ratio. A relaxation delay of 2-5 seconds is commonly used.

• Data Processing: The acquired free induction decay (FID) is processed by applying a Fourier transform. Phase and baseline corrections are performed. For ¹H NMR, the signals are integrated to determine the relative proton ratios.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like 2,4-dimethylpentane, a neat spectrum is obtained. A single drop of the liquid is placed between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to form a thin film.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition: A background spectrum of the clean salt plates is first recorded. The prepared sample is then placed in the spectrometer's sample holder. The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. An average of 16 to 32 scans is usually sufficient to obtain a high-quality spectrum.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final IR spectrum of the compound.

Mass Spectrometry (MS)

• Sample Introduction: For a volatile liquid such as 2,4-dimethylpentane, a direct insertion probe or injection via a gas chromatograph (GC-MS) can be used. For direct insertion, a small amount of the sample is introduced into the ion source where it is vaporized.

• Ionization: Electron Ionization (EI) is the most common method for alkanes. The vaporized sample is bombarded with a beam of high-energy electrons (typically 70 eV), causing the molecules to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) using a mass analyzer, such as a quadrupole or time-of-flight (TOF) analyzer.

• Detection: The separated ions are detected, and their abundance is recorded as a function of their m/z value, generating the mass spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow of utilizing different spectroscopic techniques to determine the structure of 2,4-dimethylpentane.

Caption: Workflow for the structural elucidation of 2,4-dimethylpentane using spectroscopic methods.

References

• 1. C7H16 C-13 nmr spectrum of 2,4-dimethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 2,4-dimethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. C7H16 2,4-dimethylpentane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2,4-dimethylpentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. 2,4-Dimethylpentane | C7H16 | CID 7907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. C7H16 infrared spectrum of 2,4-dimethylpentane prominent wavenumbers cm-1 detecting  functional groups present finger print for identification of 2,4-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. C7H16 mass spectrum of 2,4-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2,4-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Physical Properties of 2,4-Dimethylpentane at Various Temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2,4-dimethylpentane, a branched-chain alkane, with a focus on their variation with temperature. The information contained herein is intended to be a valuable resource for professionals in research, science, and drug development who require precise data on this compound for their work.

Introduction

2,4-Dimethylpentane (C₇H₁₆) is a colorless, flammable liquid with a gasoline-like odor.[1] As an isomer of heptane, its branched structure imparts specific physical and chemical characteristics that are crucial for its application in various fields, including as a solvent and in fuel formulations.[2] Understanding the temperature dependence of its physical properties is essential for process design, safety assessments, and computational modeling.

Physical Properties of 2,4-Dimethylpentane

The physical state of 2,4-dimethylpentane is dependent on temperature, transitioning from a solid to a liquid and then to a gas as temperature increases. At room temperature, it exists as a liquid.[1]

Core Physical Constants

Property	Value
Molecular Formula	C₇H₁₆
Molar Mass	100.21 g/mol [1]
Melting Point	-119 °C (-182.2 °F; 154.15 K)[3]
Boiling Point	81 °C (177.8 °F; 354.15 K)[3]

Temperature-Dependent Physical Properties

The following tables summarize the density, dynamic viscosity, and surface tension of 2,4-dimethylpentane at various temperatures.

Table 1: Density of 2,4-Dimethylpentane at Various Temperatures

Temperature (°C)	Density (g/cm³)
0	0.687
10	0.678
20	0.670
25	0.666[4]
30	0.661
40	0.653
50	0.644
60	0.635

Table 2: Dynamic Viscosity of 2,4-Dimethylpentane at Various Temperatures

Temperature (°C)	Dynamic Viscosity (mPa·s)
0	0.643
10	0.558
20	0.489
30	0.432
40	0.384
50	0.344
60	0.310

Table 3: Surface Tension of 2,4-Dimethylpentane at Various Temperatures

Temperature (°C)	Surface Tension (mN/m)
0	19.54
10	18.59
20	17.65
30	16.73
40	15.82
50	14.92
60	14.04

Experimental Protocols

The determination of the physical properties of liquids like 2,4-dimethylpentane requires precise and standardized experimental procedures. The following sections detail the general methodologies for measuring density, viscosity, and surface tension.

Density Measurement

Density is a fundamental physical property defined as mass per unit volume. Two common and accurate methods for determining the density of liquids are pycnometry and vibrating tube densimetry.

3.1.1. Pycnometer Method

This gravimetric method involves determining the mass of a precisely known volume of the liquid.

• Apparatus: A pycnometer (a glass flask with a specific, calibrated volume), a precision balance, a temperature-controlled water bath, and a thermometer.[5]

• Procedure:

  • The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed.[5]

  • The pycnometer is filled with 2,4-dimethylpentane, ensuring no air bubbles are trapped.[5]

  • The filled pycnometer is placed in a temperature-controlled water bath until it reaches the desired temperature.[5]

  • The volume is adjusted to the calibration mark, and any excess liquid is carefully removed.

  • The exterior of the pycnometer is dried, and its total mass is weighed.[5]

  • The density is calculated by dividing the mass of the liquid (total mass minus the mass of the empty pycnometer) by the calibrated volume of the pycnometer.[5]

3.1.2. Vibrating Tube Densitometer

This method relies on the principle that the natural frequency of oscillation of a U-shaped tube is dependent on the mass of the fluid it contains.

• Apparatus: A vibrating tube densiteter, a temperature control system, and a frequency counter.[6]

• Procedure:

  • The instrument is calibrated using fluids of known density, such as dry air and pure water.[7]

  • The sample of 2,4-dimethylpentane is introduced into the clean and dry U-tube.

  • The tube is set to oscillate, and the instrument measures the natural frequency of vibration.

  • The temperature of the sample is precisely controlled and measured.

  • The instrument's software uses the measured frequency and calibration data to calculate the density of the sample at the given temperature.[6]

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow. For Newtonian fluids like 2,4-dimethylpentane, capillary viscometers and rotational viscometers are commonly employed.

3.2.1. Capillary Viscometer

This method determines viscosity by measuring the time it takes for a known volume of liquid to flow through a capillary of known dimensions under the influence of gravity.

• Apparatus: A calibrated glass capillary viscometer (e.g., Ostwald or Ubbelohde type), a temperature-controlled bath, a stopwatch, and a pipette.

• Procedure:

  • The viscometer is cleaned, dried, and mounted vertically in a constant-temperature bath.

  • A precise volume of 2,4-dimethylpentane is introduced into the viscometer using a pipette.

  • The liquid is drawn up through the capillary to a point above the upper timing mark.

  • The liquid is then allowed to flow freely down the capillary.

  • The time taken for the meniscus of the liquid to pass between the upper and lower timing marks is accurately measured with a stopwatch.

  • The kinematic viscosity is calculated using the measured flow time and the viscometer's calibration constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

3.2.2. Rotational Viscometer

This instrument measures the torque required to rotate a spindle immersed in the fluid at a constant angular velocity.

• Apparatus: A rotational viscometer with a set of spindles, a temperature-controlled sample container, and a calibration fluid.[8]

• Procedure:

  • The appropriate spindle and rotational speed are selected based on the expected viscosity of 2,4-dimethylpentane.[8]

  • The viscometer is calibrated using a standard fluid of known viscosity.[8]

  • The sample is placed in the temperature-controlled container.

  • The spindle is immersed in the sample to the specified depth.[8]

  • The spindle is rotated at the set speed, and the instrument measures the resulting torque.

  • The viscosity is automatically calculated and displayed by the instrument based on the spindle geometry, rotational speed, and measured torque.[9]

Surface Tension Measurement

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area possible. The pendant drop and Du Noüy ring methods are common techniques for its measurement.

3.3.1. Pendant Drop Method

This optical method analyzes the shape of a drop of liquid hanging from a needle. The shape is determined by the balance between surface tension and gravity.

• Apparatus: An optical tensiometer with a light source, a camera with a magnifying lens, a syringe with a needle for drop formation, and software for image analysis.[10]

• Procedure:

  • A drop of 2,4-dimethylpentane is formed at the tip of a vertically mounted needle.[10]

  • The system is enclosed in a chamber to control the temperature and minimize evaporation.

  • A high-resolution image of the pendant drop is captured by the camera.[11]

  • The software analyzes the profile of the drop and fits it to the Young-Laplace equation.

  • The surface tension is calculated from the shape of the drop and the known density of the liquid and the surrounding medium (usually air).[10]

3.3.2. Du Noüy Ring Method

This method measures the force required to detach a platinum ring from the surface of the liquid.

• Apparatus: A tensiometer with a sensitive force-measuring balance, a platinum-iridium ring of precise dimensions, and a temperature-controlled sample vessel.[12]

• Procedure:

  • The platinum ring is meticulously cleaned and attached to the balance.

  • The sample of 2,4-dimethylpentane is placed in the vessel, and its temperature is stabilized.

  • The ring is brought into contact with the liquid surface and then slowly pulled upwards.[12]

  • As the ring is lifted, it pulls a meniscus of liquid with it. The force exerted on the ring increases to a maximum just before the liquid film breaks.[12]

  • The tensiometer records this maximum force.

  • The surface tension is calculated from the maximum force, the dimensions of the ring, and a correction factor that accounts for the shape of the meniscus.[13]

Visualizations

The following diagrams illustrate key concepts related to the physical properties and their measurement.

Fig. 1: Physical states of 2,4-Dimethylpentane vs. temperature.

Fig. 2: Conceptual workflow for density determination.

Fig. 3: Conceptual workflow for viscosity determination.

References

• 1. researchgate.net [researchgate.net]
• 2. pro-lehrsysteme.ch [pro-lehrsysteme.ch]
• 3. 2,4-dimethylpentane [stenutz.eu]
• 4. 2,4-Dimethylpentane | C7H16 | CID 7907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. scribd.com [scribd.com]
• 7. US4655075A - Vibrating tube densimeter - Google Patents [patents.google.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Rotational viscometry | Anton Paar Wiki [wiki.anton-paar.com]
• 10. biolinscientific.com [biolinscientific.com]
• 11. physlab.org [physlab.org]
• 12. biolinscientific.com [biolinscientific.com]
• 13. Du Noüy ring method - Wikipedia [en.wikipedia.org]

Chemical formula and CAS number for 2,4-Dimethylpentane

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive information on the chemical identity and properties of 2,4-Dimethylpentane, a branched-chain alkane.

Core Chemical Identifiers

2,4-Dimethylpentane is an acyclic branched alkane. Its chemical structure consists of a five-carbon pentane chain with two methyl group substituents at the second and fourth positions.

Chemical Formula and CAS Number

The molecular formula for 2,4-Dimethylpentane is C₇H₁₆ .[1][2][3][4] The condensed structural formula is [(H₃C)₂CH]₂CH₂.[5]

The CAS (Chemical Abstracts Service) Registry Number for 2,4-Dimethylpentane is 108-08-7 .[1][2][3][4][5] This unique identifier is assigned to every chemical substance described in the open scientific literature.

Data Presentation: Chemical Identifiers

For clarity and quick reference, the core identifiers for 2,4-Dimethylpentane are summarized in the table below.

Identifier	Value
IUPAC Name	2,4-Dimethylpentane
Molecular Formula	C₇H₁₆
CAS Number	108-08-7
Molecular Weight	100.20 g/mol
Alternate Names	Diisopropylmethane

Visualization of Chemical Identity

The following diagram illustrates the relationship between the common name and its primary chemical identifiers.

Figure 1. Core Identifiers for 2,4-Dimethylpentane

Further sections of this technical guide would typically include detailed experimental protocols for synthesis and analysis, extensive tables of physical and chemical properties, and diagrams of relevant reaction pathways. The information provided above constitutes the foundational identification of this compound.

References

• 1. CAS 108-08-7: 2,4-Dimethylpentane | CymitQuimica [cymitquimica.com]
• 2. Pentane, 2,4-dimethyl- [webbook.nist.gov]
• 3. scbt.com [scbt.com]
• 4. 2,4-Dimethylpentane, 98+% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]

Industrial Production of 2,4-Dimethylpentane via Alkylation: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the industrial production of 2,4-dimethylpentane, a high-octane isoparaffin, through the alkylation of isobutane with propylene. The primary focus is on the widely employed sulfuric acid alkylation process, detailing the underlying reaction mechanisms, key process parameters, and the integrated unit operations essential for manufacturing this valuable hydrocarbon. This document is intended to serve as a detailed resource for researchers, scientists, and professionals in drug development who may utilize 2,4-dimethylpentane as a solvent or in other applications requiring high-purity branched alkanes. The guide includes a compilation of quantitative data, detailed experimental protocols, and visualizations of the reaction pathway and industrial workflow to facilitate a thorough understanding of the manufacturing process.

Introduction

Alkylation in the context of petroleum refining is a critical process that combines light olefins, such as propylene, with an isoparaffin, typically isobutane, to produce a high-octane gasoline blending component known as alkylate.[1][2][3] The resulting alkylate is a complex mixture of branched-chain paraffinic hydrocarbons, with isomers of heptane and octane being significant constituents.[2][3] Among these, 2,4-dimethylpentane is a notable product of the alkylation of isobutane with propylene, valued for its high octane rating and clean-burning properties.[4]

The industrial production of 2,4-dimethylpentane is predominantly achieved through acid-catalyzed alkylation, with concentrated sulfuric acid (H₂SO₄) and hydrofluoric acid (HF) being the most common catalysts.[3] This guide will primarily focus on the sulfuric acid alkylation unit (SAAU), which is a prevalent technology in modern refineries.

The overall process can be segmented into five key sections:

• Reaction: Where the catalytic reaction between isobutane and propylene occurs.[3][5]

• Refrigeration: To remove the significant heat generated by the exothermic alkylation reaction.[3][5]

• Effluent Treating: To remove acidic impurities from the hydrocarbon stream.[3][5]

• Fractionation: To separate the alkylate into its various components, including the target 2,4-dimethylpentane, and to recover unreacted isobutane for recycling.[1][5]

• Blowdown: For the removal and handling of spent acid.[3]

A thorough understanding of these integrated operations and the fundamental chemistry involved is crucial for optimizing the yield and selectivity of 2,4-dimethylpentane.

Reaction Mechanism: The Carbo-cationic Pathway

The alkylation of isobutane with propylene using a strong acid catalyst, such as sulfuric acid, proceeds through a well-established carbo-cationic chain mechanism.[6][7]

The key steps in the formation of 2,4-dimethylpentane are as follows:

• Initiation: The process is initiated by the protonation of a propylene molecule by the strong acid catalyst (H₂SO₄), forming a secondary carbocation (isopropyl cation).

• Hydride Transfer: The highly reactive secondary carbocation abstracts a hydride ion (H⁻) from an isobutane molecule. This results in the formation of a more stable tertiary carbocation (tert-butyl cation) and a molecule of propane. This step is crucial as it generates the key intermediate for the propagation cycle.

• Propagation: a. The tert-butyl cation then reacts with a propylene molecule to form a new, larger C₇ carbocation. b. This C₇ carbocation can then undergo rearrangement to form a more stable tertiary carbocation. c. The rearranged C₇ carbocation abstracts a hydride ion from another isobutane molecule, yielding the final product, 2,4-dimethylpentane, and regenerating a tert-butyl cation to continue the chain reaction.

Side reactions, such as polymerization of olefins and the formation of other isomers like 2,3-dimethylpentane and 2,2-dimethylpentane, can also occur.[4][8] Maintaining a high isobutane-to-olefin ratio is a critical process parameter to suppress these undesirable side reactions.

Reaction mechanism for the formation of 2,4-dimethylpentane.

Industrial Process Workflow

The industrial production of 2,4-dimethylpentane via sulfuric acid alkylation is a continuous process involving several integrated unit operations. The following diagram illustrates a typical workflow.

References

• 1. Sulfuric Acid Alkylation Process - Challenges & Solutions | Pall Corporation [pall.com]
• 2. Alkylation - Set Laboratories [setlab.com]
• 3. Alkylation unit - Wikipedia [en.wikipedia.org]
• 4. US2410072A - Alkylation of isobutane with propylene - Google Patents [patents.google.com]
• 5. scribd.com [scribd.com]
• 6. US3541180A - Alkylation of isobutene with ethylene or propylene and with an alumino-silicate catalyst - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. US2557118A - Alkylation of isobutane with propylene - Google Patents [patents.google.com]

Health and Safety Data for 2,4-Dimethylpentane Exposure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute professional medical or safety advice. Always consult with qualified professionals and refer to official safety data sheets (SDS) before handling any chemical substance.

Introduction

2,4-Dimethylpentane (CAS No: 108-08-7), an isomer of heptane, is a colorless, flammable liquid with a gasoline-like odor. It is primarily used as a solvent and in the formulation of high-octane fuels.[1] Due to its volatility and potential for human exposure in industrial and laboratory settings, a thorough understanding of its health and safety profile is crucial. This guide provides a comprehensive overview of the available toxicological data, experimental protocols for toxicity assessment, and insights into its potential mechanisms of action.

Toxicological Data

Acute Toxicity Data for Heptane Isomers

Substance	Test Type	Route of Exposure	Species	Dose	Reference
n-Heptane	LD50	Oral	Rat	> 5,000 mg/kg	[3][4]
n-Heptane	LC50	Inhalation (4h)	Rat	> 29.29 mg/L (vapor)	[3]
n-Heptane	LC50	Inhalation (4h)	Rat	103 g/m³	[5][6]
n-Heptane	LD50	Dermal	Rabbit	> 2,000 mg/kg	[3]
2,2,4-Trimethylpentane	LD50	Oral	Rat	5630 mg/kg	[7]
2,2,4-Trimethylpentane	LD50	Oral	Rat	> 5000 mg/kg	[8]
2,2,4-Trimethylpentane	LC50	Inhalation (4h)	Rat	> 14.4 mg/L (vapor)	[8]
2,2,4-Trimethylpentane	LC50	Inhalation (4h)	Rat	> 33.52 mg/L	[9]
2,2,4-Trimethylpentane	LD50	Dermal	Rabbit	> 2000 mg/kg	[8]

Table 1: Acute Toxicity Data for n-Heptane and 2,2,4-Trimethylpentane

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C7H16
Molecular Weight	100.20 g/mol	[10]
Appearance	Colorless liquid
Odor	Gasoline-like	[11]
Boiling Point	80 °C	[12]
Flash Point	-32 °C	[2]
Specific Gravity	0.673	[2]
Vapor Pressure	170.264 mmHg @ 37.7 °C	[2]
Solubility in Water	Insoluble	[2]

Table 2: Physical and Chemical Properties of 2,4-Dimethylpentane

Occupational Exposure Limits

Organization	Limit	Value	Basis	Reference
ACGIH	TLV-TWA (as Heptane, all isomers)	400 ppm	Central nervous system impairment; upper respiratory tract irritation	[13]
ACGIH	TLV-STEL (as Heptane, all isomers)	500 ppm	Central nervous system impairment; upper respiratory tract irritation	[13]

Table 3: Occupational Exposure Limits for 2,4-Dimethylpentane

Flammability Data

Parameter	Value	Reference
Lower Explosive Limit (%)	1	[2]
Upper Explosive Limit (%)	7	[2]

Table 4: Flammability Data for 2,4-Dimethylpentane

Experimental Protocols

Standardized protocols from the Organisation for Economic Co-operation and Development (OECD) are typically employed for assessing the toxicity of chemical substances. The following sections describe the general methodologies for key toxicological endpoints relevant to 2,4-dimethylpentane exposure.

Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on the adverse effects that may result from a single oral dose of a substance.[13][14]

Methodology:

• Animal Model: Typically, young adult rats of a commonly used laboratory strain are used.[13]

• Dosage: The test substance is administered in a single dose by gavage. If a single dose is not feasible, the dose can be given in smaller fractions over a period not exceeding 24 hours.[13]

• Dose Levels: At least three dose levels are used to produce a range of toxic effects and mortality rates.

• Observation Period: Animals are observed for at least 14 days.[2]

• Parameters Monitored: Observations include changes in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects.[13] Body weight is recorded weekly, and all mortalities are noted.[13]

• Necropsy: A gross necropsy is performed on all animals at the end of the observation period or at the time of death.[13]

Acute Inhalation Toxicity (Based on OECD Guideline 403)

This guideline is used to assess the health hazards that may arise from short-term exposure to a substance via inhalation.[2][15][16]

Methodology:

• Animal Model: Young adult rodents, typically rats, are used.

• Exposure: Animals are exposed to the test substance as a vapor in a whole-body or nose-only inhalation chamber.[2]

• Concentration and Duration: A traditional test involves exposing groups of animals to at least three different concentrations for a 4-hour period.[2]

• Observation Period: Following exposure, animals are observed for at least 14 days.[2]

• Parameters Monitored: Clinical signs, body weight changes, and mortality are recorded.[2]

• Necropsy: A gross necropsy is performed on all animals.[2]

Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause irritation or corrosion to the skin after a single application.[10][17][18]

Methodology:

• Animal Model: The albino rabbit is the preferred species.[17]

• Application: A single dose of the test substance (0.5 mL for liquids) is applied to a small area of clipped skin (approximately 6 cm²).[17]

• Exposure Duration: The exposure period is typically 4 hours, after which the residual substance is removed.[17]

• Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal, and observations may continue for up to 14 days.[18]

• Scoring: Dermal reactions are scored according to a standardized system.[10]

Signaling Pathways and Mechanisms of Toxicity

Specific signaling pathways affected by 2,4-dimethylpentane have not been extensively studied. However, the known toxic effects of hydrocarbons provide insights into the likely mechanisms of action.

Neurotoxicity

The primary toxic effect of 2,4-dimethylpentane and other aliphatic hydrocarbons is central nervous system (CNS) depression.[19][20] Inhalation of vapors can cause dizziness, drowsiness, headache, and incoordination.[2]

Proposed Mechanism: The lipophilic nature of hydrocarbons allows them to readily cross the blood-brain barrier and interact with neuronal membranes.[21] This interaction can disrupt the function of ion channels and neurotransmitter receptors, leading to a general depression of neuronal activity. The exact molecular targets are not fully elucidated but are thought to involve alterations in membrane fluidity and direct interactions with protein components of the neuronal membrane.[21]

Aspiration Hazard

If swallowed, 2,4-dimethylpentane can be aspirated into the lungs, which can lead to chemical pneumonitis.[2][22] This is a significant health risk, particularly for a substance with low viscosity.[1]

Mechanism: Direct contact of the hydrocarbon with the lung tissue causes damage to the alveolar-capillary membrane and disrupts the function of pulmonary surfactant.[23] This leads to inflammation, edema, and impaired gas exchange.[23]

Visualizations

Experimental Workflow for Acute Toxicity Testing

Caption: General workflow for acute toxicity assessment of 2,4-Dimethylpentane.

Logical Diagram for Health Risk Assessment

Caption: Logical flow for assessing the health risks of 2,4-Dimethylpentane exposure.

Conceptual Diagram of Neurotoxic Mechanism of Action

Caption: Conceptual pathway of 2,4-Dimethylpentane-induced neurotoxicity.

References

• 1. emedicine.medscape.com [emedicine.medscape.com]
• 2. eurolab.net [eurolab.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cpchem.com [cpchem.com]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 6. resources.finalsite.net [resources.finalsite.net]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. greenfield.com [greenfield.com]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. testinglab.com [testinglab.com]
• 11. books.rsc.org [books.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]
• 17. oecd.org [oecd.org]
• 18. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 19. airgas.com [airgas.com]
• 20. Acute toxicity study for inhalation | PPTX [slideshare.net]
• 21. fishersci.com [fishersci.com]
• 22. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 23. Hydrocarbon Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Environmental Fate and Ecotoxicological Impact of 2,4-Dimethylpentane: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2,4-Dimethylpentane, a branched-chain aliphatic hydrocarbon, is a component of gasoline and various industrial solvents. Its release into the environment necessitates a thorough understanding of its environmental fate and potential ecotoxicological impacts. This technical guide provides a comprehensive overview of the current knowledge regarding the environmental distribution, degradation pathways, and toxicity of 2,4-Dimethylpentane. Key physical and chemical properties are summarized, and detailed experimental protocols for assessing its environmental fate and impact are outlined based on internationally recognized guidelines. This guide aims to serve as a critical resource for researchers and professionals involved in environmental risk assessment and management.

Physicochemical Properties

The environmental behavior of 2,4-Dimethylpentane is governed by its physicochemical properties, which are summarized in the table below. Its low water solubility and high vapor pressure indicate a tendency to partition into the atmosphere.

Property	Value	Reference
Molecular Formula	C₇H₁₆	[1][2]
Molecular Weight	100.21 g/mol	[1][2]
CAS Number	108-08-7	[1][2]
Appearance	Colorless liquid	[1]
Density	0.673 g/cm³ at 25°C	[3]
Boiling Point	80 °C	[3]
Melting Point	-123 °C	[3]
Vapor Pressure	170.264 mmHg at 37.7°C	[1]
Water Solubility	Insoluble	[1][2]
Henry's Law Constant	Data available, specific value not cited	[1][2]
Log Koc	No experimental data found. Estimated based on hydrophobicity.
Bioconcentration Factor (BCF)	No experimental data found. Estimated based on Log Kow.

Environmental Fate

The environmental fate of 2,4-Dimethylpentane is primarily driven by volatilization and subsequent atmospheric photooxidation. Its low water solubility and high volatility suggest that upon release to water or soil, it will rapidly partition to the atmosphere.

Abiotic Degradation: Photodegradation

In the atmosphere, 2,4-Dimethylpentane is expected to be degraded by reacting with photochemically produced hydroxyl radicals. This is considered the primary removal process from the environment.

Experimental Protocol for Photodegradation Rate Determination

The rate of photodegradation of 2,4-Dimethylpentane in the atmosphere is determined by measuring its reaction rate with hydroxyl (•OH) radicals. A common experimental approach involves a smog chamber or a flash photolysis-resonance fluorescence (FP-RF) system.

• Chamber Setup: A temperature-controlled reaction chamber is filled with a mixture of 2,4-Dimethylpentane, a reference compound with a known •OH reaction rate constant (e.g., a simple alkane or aromatic compound), and an •OH radical precursor (e.g., methyl nitrite, H₂O₂) in purified air or nitrogen.

• Radical Generation: •OH radicals are generated by photolysis of the precursor using a UV light source (e.g., blacklights or a xenon arc lamp).

• Concentration Monitoring: The concentrations of 2,4-Dimethylpentane and the reference compound are monitored over time using Gas Chromatography with a Flame Ionization Detector (GC-FID) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Rate Constant Calculation: The rate constant for the reaction of 2,4-Dimethylpentane with •OH radicals is determined relative to the reference compound using the following relationship:

  k2,4-DMP = kref × (ln([2,4-DMP]₀/[2,4-DMP]ₜ) / ln([ref]₀/[ref]ₜ))

  where k2,4-DMP and kref are the rate constants for the reaction of •OH with 2,4-Dimethylpentane and the reference compound, respectively, and [ ]₀ and [ ]ₜ are the concentrations at the beginning and end of the experiment.

• Atmospheric Half-Life Calculation: The atmospheric half-life (t₁/₂) can then be estimated using the calculated rate constant and the average atmospheric concentration of •OH radicals:

  t₁/₂ = ln(2) / (k2,4-DMP × [•OH]avg)

Biodegradation

While volatilization is the dominant fate process, any 2,4-Dimethylpentane that remains in soil or water is subject to biodegradation. As a branched alkane, its biodegradation is generally slower than that of n-alkanes.

Experimental Protocol for Ready Biodegradability Assessment (OECD 301)

The ready biodegradability of 2,4-Dimethylpentane can be assessed using the OECD 301 guideline, specifically the CO₂ Evolution Test (OECD 301B) or the Closed Bottle Test (OECD 301D), which are suitable for volatile substances.

• Test Setup: A defined concentration of 2,4-Dimethylpentane (as the sole source of organic carbon) is added to a mineral medium inoculated with a mixed population of microorganisms from a source like activated sludge.

• Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-25°C) for 28 days.

• Measurement of Biodegradation:

  • OECD 301B (CO₂ Evolution Test): The amount of CO₂ produced from the mineralization of the test substance is measured over time and compared to the theoretical amount of CO₂ (ThCO₂) that would be produced if the substance were completely mineralized.

  • OECD 301D (Closed Bottle Test): The depletion of dissolved oxygen in sealed bottles containing the test substance and inoculum is measured over the 28-day period and compared to the theoretical oxygen demand (ThOD).

• Pass Levels: A substance is considered "readily biodegradable" if it reaches the following pass levels within a 10-day window during the 28-day test:

  • ≥ 60% of ThCO₂ in the CO₂ Evolution Test.

  • ≥ 60% of ThOD in the Closed Bottle Test.

Environmental Distribution

The following diagram illustrates the primary environmental fate pathways for 2,4-Dimethylpentane.

Environmental fate pathways of 2,4-Dimethylpentane.

Ecotoxicological Impact

2,4-Dimethylpentane is classified as very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.

Aquatic Toxicity

Experimental Protocols for Aquatic Toxicity Assessment

Standardized aquatic toxicity tests are performed according to OECD guidelines to determine the concentrations at which 2,4-Dimethylpentane causes adverse effects on representative aquatic organisms.

• Fish Acute Toxicity Test (OECD 203):

  • Test Organism: Rainbow trout (Oncorhynchus mykiss) or another suitable fish species.

  • Test Duration: 96 hours.

  • Endpoint: The median lethal concentration (LC50), which is the concentration that is lethal to 50% of the test fish.

  • Procedure: Fish are exposed to a range of concentrations of 2,4-Dimethylpentane in a semi-static or flow-through system. Mortality is observed at 24, 48, 72, and 96 hours.

• Daphnia sp. Acute Immobilisation Test (OECD 202):

  • Test Organism: Daphnia magna.

  • Test Duration: 48 hours.

  • Endpoint: The median effective concentration (EC50) for immobilization.

  • Procedure: Daphnids are exposed to a series of concentrations of the test substance. The number of immobilized daphnids is recorded at 24 and 48 hours.

• Algal Growth Inhibition Test (OECD 201):

  • Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata.

  • Test Duration: 72 hours.

  • Endpoint: The median effective concentration (EC50) that inhibits the growth rate or yield of the algal population by 50%.

  • Procedure: Algal cultures are exposed to various concentrations of 2,4-Dimethylpentane under controlled conditions of light, temperature, and nutrients. Algal growth is measured over time.

Quantitative Ecotoxicity Data

Test Organism	Endpoint	Duration	Value (mg/L)	Reference
Fish (Pimephales promelas)	LC50	96 h	No experimental data found
Invertebrate (Daphnia magna)	EC50	48 h	No experimental data found
Algae (Pseudokirchneriella subcapitata)	EC50	72 h	No experimental data found

Impact on Signaling Pathways

Currently, there is a lack of specific research on the direct impact of 2,4-Dimethylpentane on specific signaling pathways in organisms. As a non-polar narcotic, its primary mode of toxic action at high concentrations is likely through disruption of cell membrane function rather than specific receptor-mediated pathways. However, further research is needed to investigate potential sublethal effects on cellular signaling.

The following diagram illustrates a generalized workflow for investigating the potential impact of a xenobiotic like 2,4-Dimethylpentane on a cellular signaling pathway.

Workflow for investigating signaling pathway disruption.

Conclusion and Future Research

2,4-Dimethylpentane is a volatile organic compound with a high potential for atmospheric distribution and subsequent photodegradation. While its persistence in soil and water is expected to be low due to volatilization, it is classified as very toxic to aquatic organisms. A significant data gap exists for experimentally determined biodegradation rates and acute and chronic aquatic toxicity values following standardized protocols. Future research should focus on generating these empirical data to allow for a more robust environmental risk assessment. Furthermore, investigations into potential sublethal effects, including the disruption of cellular signaling pathways, are warranted to fully understand the environmental impact of this compound.

References

• 1. Pentane, 2,4-dimethyl- [webbook.nist.gov]
• 2. Pentane, 2,4-dimethyl- [webbook.nist.gov]
• 3. 2,4-DIMETHYLPENTANE | 108-08-7 [chemicalbook.com]

An In-depth Technical Guide to the Solubility of 2,4-Dimethylpentane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,4-dimethylpentane, a branched-chain alkane, in various organic solvents. Understanding the solubility characteristics of nonpolar compounds like 2,4-dimethylpentane is crucial in numerous applications, including reaction chemistry, extraction processes, and formulation development. This document presents available solubility data, detailed experimental protocols for solubility determination, and a discussion of the physicochemical principles governing its solubility.

Core Principles of Solubility

The solubility of a substance is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be soluble in one another.[1][2] 2,4-Dimethylpentane is a nonpolar molecule, with its primary intermolecular interactions being weak van der Waals forces (London dispersion forces).[2][3] Consequently, it exhibits high solubility in nonpolar organic solvents and low solubility in polar solvents like water.[1][4]

The dissolution of an alkane in an organic solvent involves the breaking of van der Waals forces between the alkane molecules and between the solvent molecules, followed by the formation of new van der Waals forces between the alkane and solvent molecules.[2][3] In many cases with nonpolar solvents, the energy changes for these processes are similar, leading to no significant barrier to solubility.[2][3]

Quantitative Solubility Data

Quantitative experimental data on the solubility of 2,4-dimethylpentane in a wide range of organic solvents is not extensively documented in publicly available literature. However, based on its nonpolar nature and data from vapor-liquid equilibrium studies, which are conducted on miscible systems, a qualitative and partially quantitative understanding can be established.[5][6] For many nonpolar solvents, 2,4-dimethylpentane is expected to be miscible, meaning it is soluble in all proportions.

Solvent	Chemical Formula	Polarity	Quantitative Solubility of 2,4-Dimethylpentane	Temperature (°C)	Pressure (atm)
Nonpolar Solvents
n-Hexane	C₆H₁₄	Nonpolar	Miscible[5][6]	10 - 40	Not Specified
Benzene	C₆H₆	Nonpolar	Soluble (Expected to be Miscible)[1][7]	Not Specified	Not Specified
Chloroform	CHCl₃	Nonpolar	Soluble[7][8]	Not Specified	Not Specified
Diethyl Ether	(C₂H₅)₂O	Weakly Polar	Soluble[7][8]	Not Specified	Not Specified
Polar Aprotic Solvents
Acetone	C₃H₆O	Polar Aprotic	Soluble[7][8]	Not Specified	Not Specified
Polar Protic Solvents
Ethanol	C₂H₅OH	Polar Protic	Soluble[7][8]	Not Specified	Not Specified
Water	H₂O	Polar Protic	4.41 mg/L[7][8]	25	Not Specified

Note: "Soluble" indicates that the literature qualitatively confirms solubility, but specific quantitative data on the solubility limit was not found. For these systems, experimental determination is recommended. "Miscible" indicates solubility in all proportions.

Factors Influencing Solubility

The solubility of 2,4-dimethylpentane in organic solvents is influenced by several key factors, which are illustrated in the diagram below. The primary determinant is the relative polarity of the solute and solvent. Temperature can also play a role, although its effect on the solubility of hydrocarbons in organic solvents is often minimal.[1] The branched structure of 2,4-dimethylpentane, compared to a linear alkane like n-heptane, can also affect its solubility characteristics.

Caption: Factors influencing the solubility of 2,4-dimethylpentane.

Experimental Protocols

For a precise quantitative determination of the solubility of 2,4-dimethylpentane in organic solvents where it is not fully miscible, or to confirm miscibility, the following experimental protocols are recommended.

Protocol 1: Determination of Miscibility

Objective: To qualitatively determine if 2,4-dimethylpentane is miscible with a given organic solvent.

Materials:

• 2,4-Dimethylpentane (high purity)

• Solvent of interest (high purity)

• Calibrated pipettes or graduated cylinders

• Test tubes or vials with caps

• Vortex mixer

Procedure:

• In a clean, dry test tube, combine 2,4-dimethylpentane and the solvent of interest in various proportions (e.g., 1:3, 1:1, 3:1 by volume).

• Cap the test tube securely and vortex the mixture vigorously for 1-2 minutes.

• Allow the mixture to stand at a constant temperature (e.g., 25 °C) and observe for phase separation.

• If the mixture remains a single, clear phase after an extended period (e.g., 24 hours), the liquids are considered miscible. If two distinct layers form, they are immiscible or partially miscible.[9]

Protocol 2: Quantitative Solubility Determination using the Shake-Flask Method with Gas Chromatography (GC) Analysis

Objective: To determine the saturation solubility of 2,4-dimethylpentane in an organic solvent at a specific temperature.

Principle: An excess of the solute (2,4-dimethylpentane) is equilibrated with the solvent for an extended period to create a saturated solution. The concentration of the dissolved solute is then determined using an appropriate analytical technique, such as gas chromatography.[10][11]

Workflow Diagram:

Caption: Experimental workflow for solubility measurement.

Detailed Procedure:

• Preparation of Saturated Solution:

  • In a series of sealed, temperature-controlled vessels (e.g., glass vials with PTFE-lined caps), add a known volume of the organic solvent.

  • Add an excess amount of 2,4-dimethylpentane to each vessel to ensure that a separate phase of the alkane is always present.

• Equilibration:

  • Place the vessels in a shaking incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient time to reach equilibrium (typically 24-48 hours). The system is at equilibrium when the concentration of the solute in the solvent phase no longer changes over time.[12]

• Phase Separation:

  • After equilibration, cease agitation and allow the phases to separate. Centrifugation can be used to accelerate this process and ensure a clean separation.

• Sampling and Analysis:

  • Carefully withdraw an aliquot of the solvent phase (the saturated solution), ensuring that none of the undissolved 2,4-dimethylpentane phase is collected.

  • Prepare a series of calibration standards of 2,4-dimethylpentane in the same organic solvent at known concentrations.

  • Analyze the saturated solution aliquot and the calibration standards by gas chromatography (GC) equipped with a flame ionization detector (FID). A suitable nonpolar capillary column should be used.[13]

  • The concentration of 2,4-dimethylpentane in the saturated solution is determined by comparing its peak area to the calibration curve generated from the standards.

Conclusion

2,4-Dimethylpentane, as a nonpolar alkane, demonstrates high solubility in nonpolar organic solvents, with which it is often miscible, and limited solubility in polar solvents. While extensive quantitative solubility data is scarce in the literature, this guide provides a framework for understanding and experimentally determining these crucial parameters. The provided protocols for miscibility and quantitative solubility determination offer robust methods for generating reliable data essential for research, development, and process design.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. All about Solubility of Alkanes [unacademy.com]
• 4. oit.edu [oit.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. guidechem.com [guidechem.com]
• 8. 2,4-DIMETHYLPENTANE CAS#: 108-08-7 [m.chemicalbook.com]
• 9. Miscibility - Wikipedia [en.wikipedia.org]
• 10. enamine.net [enamine.net]
• 11. researchgate.net [researchgate.net]
• 12. quora.com [quora.com]
• 13. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application Notes and Protocols for 2,4-Dimethylpentane as a Non-Polar Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethylpentane, a branched-chain isomer of heptane, is a non-polar, acyclic alkane with utility as a solvent in various chemical processes.[1][2] Its physical and chemical properties, such as a moderate boiling point, low polarity, and relative inertness, make it a candidate for applications in organic synthesis, particularly as a substitute for other non-polar solvents like hexane and heptane.[1][2] This document provides detailed application notes, experimental protocols, and comparative data to guide researchers in utilizing 2,4-Dimethylpentane in their synthetic endeavors. It is often used in the petrochemical industry and is a component of gasoline.[3][4]

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of 2,4-Dimethylpentane is essential for its effective application as a solvent. These properties are summarized in the table below.

Property	Value
Molecular Formula	C₇H₁₆
Molecular Weight	100.21 g/mol
Appearance	Colorless liquid
Boiling Point	80.5 °C
Melting Point	-119.2 °C
Density	0.673 g/mL at 25 °C
Solubility in Water	Insoluble
Solubility	Soluble in acetone, benzene, chloroform, alcohol, and ether
Refractive Index	1.381 at 20 °C

Data sourced from publicly available chemical databases.

Applications in Organic Synthesis

Due to its non-polar nature, 2,4-Dimethylpentane is a suitable solvent for reactions involving non-polar reagents and intermediates. Its branched structure can influence solubility and reaction kinetics compared to its linear isomers. Potential applications include:

• Reactions involving organometallic reagents: While ethers are common solvents for Grignard and organolithium reagents, non-polar hydrocarbons like 2,4-Dimethylpentane can be used in specific cases, particularly for the formation of some organolithium reagents.

• Catalytic Hydrogenations: As an inert solvent, it can be employed in hydrogenation reactions where the solvent is not intended to participate in the reaction.

• Free-radical reactions: Its inert C-H bonds (relative to more activated C-H bonds) make it a suitable medium for free-radical chain reactions.

• As a replacement for other non-polar solvents: In many instances, it can serve as a direct replacement for n-heptane or hexane, offering a different boiling point and potentially different solubility characteristics.

Experimental Protocols

While specific literature examples detailing the use of 2,4-Dimethylpentane as a primary solvent in named organic reactions are not abundant, the following protocol for a representative nucleophilic substitution reaction illustrates how it can be employed as a non-polar solvent. This protocol is based on general principles of organic synthesis.

Protocol 1: Nucleophilic Substitution of an Alkyl Halide

Objective: To synthesize an ether via Williamson ether synthesis using 2,4-Dimethylpentane as the solvent. This protocol is illustrative and may require optimization for specific substrates.

Reaction Scheme:

R-O⁻Na⁺ + R'-X → R-O-R' + NaX (where R is an alkyl group and R'-X is a primary alkyl halide)

Materials:

• Sodium alkoxide (e.g., Sodium ethoxide)

• Primary alkyl halide (e.g., 1-Bromobutane)

• 2,4-Dimethylpentane (anhydrous)

• Anhydrous sodium sulfate

• Deionized water

• Saturated sodium chloride solution (brine)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add sodium ethoxide (1.0 eq).

• Add anhydrous 2,4-Dimethylpentane to the flask to create a stirrable suspension.

• Slowly add 1-bromobutane (1.0 eq) to the suspension at room temperature.

• Heat the reaction mixture to a gentle reflux (approximately 80 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by slowly adding deionized water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with deionized water (2x) and then with brine (1x).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purify the crude product by fractional distillation.

Data Presentation

The choice of a non-polar solvent can influence reaction outcomes. The following table provides a comparative summary of the physical properties of 2,4-Dimethylpentane and other common non-polar solvents.

Solvent	Boiling Point (°C)	Density (g/mL)	Polarity Index
n-Pentane	36.1	0.626	0.0
n-Hexane	68.7	0.655	0.1
2,4-Dimethylpentane	80.5	0.673	~0.1
n-Heptane	98.4	0.684	0.2
Cyclohexane	80.7	0.779	0.2
Toluene	110.6	0.867	2.4

Polarity index is a relative measure of the degree of interaction of the solvent with various polar test solutes.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for conducting an organic synthesis reaction using 2,4-Dimethylpentane as a solvent, followed by a standard workup procedure.

General Synthetic Workflow

Logical Relationships in Solvent Selection

The choice of a non-polar solvent is often dictated by the specific requirements of the reaction. The diagram below outlines the logical considerations when selecting a non-polar solvent like 2,4-Dimethylpentane.

Solvent Selection Logic

Conclusion

2,4-Dimethylpentane presents itself as a viable, non-polar aprotic solvent for various applications in organic synthesis. Its physical properties, particularly its boiling point, position it as a useful alternative to more commonly used alkanes like hexane and heptane. While detailed, reaction-specific data in the academic literature is sparse, the principles outlined in these notes provide a solid foundation for researchers to explore its use in their synthetic protocols. As with any solvent, careful consideration of reaction conditions and safety protocols is paramount.

References

• 1. 2,4-Dimethylpentane|High-Purity Research Chemical [benchchem.com]
• 2. CAS 108-08-7: 2,4-Dimethylpentane | CymitQuimica [cymitquimica.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]

Application Notes: 2,4-Dimethylpentane in High-Octane Gasoline Blends

Document ID: AN-GSN-24DMP-2025 Revision: 1.0 Prepared for: Researchers, scientists, and fuel development professionals.

Abstract and Application Overview

2,4-Dimethylpentane is a branched-chain paraffin (isoparaffin) that serves as a critical component in the formulation of high-performance, low-emission gasoline. It is not typically isolated and added as a single compound but is a primary constituent of alkylate , a premium gasoline blendstock produced in oil refineries. The alkylation process combines light olefins (like propylene) and isobutane to synthesize highly branched paraffins, including 2,4-dimethylpentane and various isomers of trimethylpentane (isooctane).[1]

Alkylate, and by extension its components like 2,4-Dimethylpentane, is highly valued for its contribution to fuel quality. Its branched structure is resistant to autoignition, or "knocking," in spark-ignition engines.[1] Key advantages of incorporating alkylate rich in 2,4-Dimethylpentane into gasoline blends include:

• High Octane Rating: It significantly boosts the Research Octane Number (RON) and Motor Octane Number (MON) of the gasoline pool, enabling the use of modern, high-compression engines for improved efficiency and power.[2][3][4][5]

• Low Vapor Pressure: Alkylate has a very low Reid Vapor Pressure (RVP), which helps refiners meet stringent environmental regulations on evaporative emissions, particularly for summer-grade gasoline.[3]

• Clean Combustion: Being a pure paraffinic stream, alkylate is free of aromatics, olefins, and sulfur.[3][4] This results in cleaner combustion, reducing the formation of harmful tailpipe emissions and engine deposits.[2][4]

These characteristics make 2,4-Dimethylpentane, as a major component of alkylate, an indispensable molecule for producing modern, environmentally-compliant gasoline.[3]

Data Presentation: Physicochemical Properties

The properties of pure 2,4-Dimethylpentane and the typical properties of the alkylate stream in which it is found are summarized below for comparison. Note that the blending octane value of a component can differ from its pure properties and is highly dependent on the composition of the base fuel.

Table 1: Properties of Pure 2,4-Dimethylpentane

Property	Value	Unit
Research Octane Number (RON)	83.1	-
Motor Octane Number (MON)	83.4	-
Reid Vapor Pressure (RVP)	1.78	psi
Density (at 0 °C)	0.6971	g/cm³
Boiling Point	80.4	°C
Molecular Formula	C₇H₁₆	-

| Molar Mass | 100.21 | g/mol |

Table 2: Typical Properties of Alkylate Gasoline Blendstock

Property	Typical Value Range	Unit
Research Octane Number (RON)	92 - 98	-
Motor Octane Number (MON)	90 - 96	-
Reid Vapor Pressure (RVP)	2.5 - 5.5	psi
Aromatics Content	0	vol %
Olefins Content	0	vol %

| Sulfur Content | < 5 | ppm |

Experimental Protocols

Accurate determination of fuel properties is essential for blend optimization and regulatory compliance. The following are standardized protocols for key gasoline properties.

3.1 Protocol: Determination of Research Octane Number (RON)

• Standard: ASTM D2699

• Principle: This method determines the knock characteristics of a fuel in a standardized single-cylinder Cooperative Fuel Research (CFR) engine under mild operating conditions (600 rpm engine speed). The fuel's performance is compared against Primary Reference Fuels (PRFs), which are blends of isooctane (RON = 100) and n-heptane (RON = 0).

• Methodology:

  • Engine Preparation: Warm up the CFR engine according to the manufacturer's specifications until temperatures, pressures, and oil levels are stable.

  • Standardization: Calibrate the engine using a certified reference fuel with a known octane number close to that of the sample. Adjust the engine's compression ratio to achieve a standard knock intensity, which is a measure of the engine knocking sound detected by a sensor.

  • Sample Testing: Introduce the test fuel (e.g., a gasoline blend containing alkylate) into the engine's fuel system.

  • Fuel-Air Ratio Adjustment: Adjust the fuel-air ratio to produce the maximum knock intensity for the sample.

  • Compression Ratio Adjustment: Vary the compression ratio until the knock intensity of the sample matches the pre-defined standard knock intensity. Record the final cylinder height reading.

  • Bracketing: Select two PRF blends, one with a slightly higher and one with a slightly lower octane number than the estimated sample octane. Run each PRF blend and record the cylinder height that produces the standard knock intensity.

  • Calculation: The RON of the sample is determined by linear interpolation between the octane numbers of the two bracketing PRFs and their corresponding cylinder height readings.

3.2 Protocol: Determination of Motor Octane Number (MON)

• Standard: ASTM D2700

• Principle: This method is similar to the RON test but uses more severe engine operating conditions to simulate fuel performance under heavy load (900 rpm engine speed, preheated fuel-air mixture). The MON value is typically lower than the RON for the same fuel.

• Methodology:

  • Engine and Conditions: The same CFR engine is used, but it is configured for MON testing conditions, which include a higher engine speed (900 rpm) and a preheated intake mixture temperature.

  • Procedure: The testing procedure, including engine standardization, sample testing, and bracketing with Primary Reference Fuels (PRFs), is identical to the RON protocol. The key difference is the set of operating conditions under which the knock intensities are compared.

  • Calculation: The MON is calculated by linear interpolation in the same manner as the RON, using the results from the sample and the two bracketing PRFs under MON conditions.

3.3 Protocol: Determination of Reid Vapor Pressure (RVP)

• Standard: ASTM D323 (Reid Method) / ASTM D5191 (Mini Method)

• Principle: RVP measures the absolute vapor pressure exerted by a volatile liquid at 37.8 °C (100 °F). It is a critical measure of a fuel's tendency to evaporate. The "Mini Method" (D5191) requires a much smaller sample volume and is automated.

• Methodology (based on ASTM D5191):

  • Apparatus: Use an automated vapor pressure instrument.

  • Sample Handling: Cool the sample container and its contents to 0-1 °C (32-34 °F) before opening. Ensure the liquid content is between 70% and 80% of the container's capacity.

  • Sample Introduction: A known, small volume of the chilled, air-saturated sample is drawn into a thermostatically controlled test chamber. The internal volume of the chamber is five times that of the liquid specimen (4:1 vapor-to-liquid ratio).

  • Equilibration and Measurement: The test chamber is sealed and maintained at a constant temperature of 37.8 °C (100 °F). The sample is allowed to reach thermal equilibrium.

  • Data Acquisition: As the sample vaporizes, the pressure inside the chamber increases. This rise in pressure is measured by a pressure transducer. The final, stable pressure reading is recorded as the total vapor pressure.

  • Calculation: The instrument's software typically calculates the Reid Vapor Pressure Equivalent (RVPE) from the measured total pressure using a standard equation that accounts for instrument bias.

Visualization: Application Workflow

The following diagram illustrates the role of 2,4-Dimethylpentane within the gasoline production and blending workflow, highlighting how its inherent properties contribute to the final fuel quality.

Caption: Workflow of 2,4-Dimethylpentane via alkylation into gasoline.

References

• 1. Alkylation unit - Wikipedia [en.wikipedia.org]
• 2. What is alkylation and what role does it play in gasoline production? [eureka.patsnap.com]
• 3. Alkylate: Understanding a Key Component of Cleaner Gasoline | American Fuel & Petrochemical Manufacturers [afpm.org]
• 4. alkylatefuel.com [alkylatefuel.com]
• 5. afpm.org [afpm.org]

Application Notes and Protocols for 2,4-Dimethylpentane as a Reference Standard in Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 2,4-Dimethylpentane as a reference standard in gas chromatography (GC) for the qualitative and quantitative analysis of volatile organic compounds, particularly in the context of hydrocarbon analysis.

Introduction

2,4-Dimethylpentane (isooctane) is a branched-chain alkane commonly found in petroleum-based fuels and various industrial solvents. Its well-defined chromatographic behavior and stability make it an excellent reference standard in gas chromatography. When used as a reference standard, 2,4-Dimethylpentane can aid in peak identification through retention time comparison and in quantitative analysis as either an external or internal standard.

Key Properties of 2,4-Dimethylpentane:

Property	Value
CAS Number	108-08-7
Molecular Formula	C₇H₁₆
Molecular Weight	100.21 g/mol
Boiling Point	80.5 °C
Density	0.673 g/mL at 25 °C
Solubility	Insoluble in water; soluble in organic solvents.

Quantitative Data and Method Validation Parameters

The following tables summarize typical quantitative data and method validation parameters for the analysis of 2,4-Dimethylpentane using Gas Chromatography with Flame Ionization Detection (GC-FID). These values are representative and may vary depending on the specific instrumentation and analytical conditions.

Table 1: Chromatographic Parameters

Parameter	Typical Value
Retention Time (t_R)	9.44 min[1]
Relative Retention Time (RRT)	Dependent on the primary reference standard used.
Kovats Retention Index (RI)	631[2]

Note: Retention time is highly dependent on the GC column, temperature program, and carrier gas flow rate.

Table 2: Method Validation Parameters

Parameter	Typical Acceptance Criteria	Representative Value for 2,4-Dimethylpentane Analysis
Linearity (R²)	≥ 0.995	> 0.998
Linear Range	Method-dependent	1 - 500 µg/mL
Precision (Repeatability, %RSD)	≤ 2%	< 1.5%
Intermediate Precision (%RSD)	≤ 3%	< 2.0%
Accuracy (% Recovery)	98 - 102%	99.5 - 101.5%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1	~0.1 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10:1	~0.3 µg/mL

Experimental Protocols

The following protocols outline the use of 2,4-Dimethylpentane as both an external and internal reference standard for quantitative analysis by GC-FID.

Materials and Reagents

• 2,4-Dimethylpentane (≥99% purity)

• High-purity solvent (e.g., hexane, pentane) for dilution

• Analytes of interest

• GC vials with septa

• Micropipettes

Instrumentation (Typical GC-FID System)

• Gas Chromatograph: Agilent 6890 or similar

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column

• Carrier Gas: Helium or Hydrogen, constant flow

• Injector: Split/splitless, 250 °C

• Detector: Flame Ionization Detector (FID), 280 °C

• Oven Program: 40 °C (hold for 5 min), ramp to 250 °C at 10 °C/min, hold for 5 min

Protocol 1: 2,4-Dimethylpentane as an External Standard

This protocol is suitable for determining the concentration of an analyte in a sample by comparing its peak area to a calibration curve generated from standards of known concentrations.

3.3.1. Preparation of Standard Solutions

• Prepare a stock solution of 2,4-Dimethylpentane (e.g., 1000 µg/mL) in a suitable solvent.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100, 250, 500 µg/mL).

3.3.2. Sample Preparation

• Accurately dilute the unknown sample with the same solvent used for the calibration standards to ensure the analyte concentration falls within the linear range of the calibration curve.

3.3.3. GC Analysis

• Inject a fixed volume (e.g., 1 µL) of each calibration standard and the prepared sample into the GC system.

• Record the peak area of 2,4-Dimethylpentane for each injection.

3.3.4. Data Analysis

• Construct a calibration curve by plotting the peak area of 2,4-Dimethylpentane versus its concentration for the calibration standards.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Determine the concentration of 2,4-Dimethylpentane in the unknown sample by substituting its peak area into the regression equation.

Protocol 2: 2,4-Dimethylpentane as an Internal Standard

This protocol is used to improve precision by adding a constant amount of 2,4-Dimethylpentane (the internal standard, IS) to all samples and standards. The ratio of the analyte peak area to the IS peak area is then used for quantification.

3.4.1. Preparation of Standard and Sample Solutions

• Prepare a stock solution of the analyte of interest.

• Prepare a stock solution of 2,4-Dimethylpentane (IS).

• Prepare a series of calibration standards by adding varying amounts of the analyte stock solution and a constant amount of the IS stock solution to each vial.

• Prepare the unknown sample by adding the same constant amount of the IS stock solution.

3.4.2. GC Analysis

• Inject a fixed volume of each calibration standard and the sample into the GC.

• Record the peak areas for both the analyte and the internal standard (2,4-Dimethylpentane).

3.4.3. Data Analysis

• Calculate the response factor (RF) for the analyte relative to the internal standard using the following equation for each calibration standard: RF = (Area_analyte * Concentration_IS) / (Area_IS * Concentration_analyte)

• Calculate the average RF from all calibration standards.

• Calculate the concentration of the analyte in the unknown sample using the following equation: Concentration_analyte = (Area_analyte * Concentration_IS) / (Area_IS * RF)

Visualizations

Experimental Workflow for Quantitative GC Analysis

Caption: Workflow for quantitative analysis using 2,4-Dimethylpentane as a reference standard.

Logical Relationship for Standard Selection

Caption: Decision process for using 2,4-Dimethylpentane as an external vs. internal standard.

References

• 1. bibliotekanauki.pl [bibliotekanauki.pl]
• 2. researchgate.net [researchgate.net]

Protocols for handling and storing 2,4-Dimethylpentane in a laboratory setting

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 2,4-Dimethylpentane in a laboratory setting. Adherence to these guidelines is crucial to ensure personnel safety and maintain experimental integrity.

Introduction

2,4-Dimethylpentane (CAS No: 108-08-7) is a colorless, highly flammable liquid with a characteristic hydrocarbon odor.[1][2] It is an alkane and a branched-chain hydrocarbon, making it insoluble in water but soluble in nonpolar organic solvents like hexane and benzene.[1][3] Due to its volatility and flammability, stringent safety measures are necessary during its handling and storage.[4][5][6]

Quantitative Data

The physical and chemical properties of 2,4-Dimethylpentane are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C7H16[1][7]
Molecular Weight	100.20 g/mol [7]
Appearance	Colorless liquid[1][4]
Odor	Gasoline-like/Heptane-like[2][3]
Density	0.673 g/mL at 25 °C[8]
Melting Point	-123 °C[7][8]
Boiling Point	80 °C[5][8]
Flash Point	-7 °C (19.4 °F) - closed cup
Vapor Pressure	170.264 mmHg at 37.7 °C[4]
Vapor Density	3.48 (air = 1)[4][8]
Solubility	Insoluble in water; Soluble in acetone, alcohol, benzene, chloroform, and ether.[2][3]
Lower Explosive Limit	1%[4]
Upper Explosive Limit	7%[4]

Hazard Identification and Personal Protective Equipment (PPE)

2,4-Dimethylpentane is classified as a hazardous substance.[4][5] It is highly flammable, a skin irritant, and may cause drowsiness or dizziness.[5] Ingestion can be fatal if it enters the airways.[5] It is also very toxic to aquatic life with long-lasting effects.[5]

Required Personal Protective Equipment (PPE):

PPE Type	Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[9]
Skin Protection	Fire/flame resistant and impervious clothing. Chemical-resistant gloves (nitrile is recommended for low volumes).[9][10]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation is experienced. A full-face respirator may be necessary.[9][11]
Lab Coat	A 100% cotton or flame-resistant lab coat must be worn when handling large quantities or near an ignition source.[12]
Footwear	Closed-toed shoes must be worn at all times in the laboratory.[10][13]

Experimental Protocols

4.1. General Handling Protocol

• Preparation:

  • Ensure a current copy of the Safety Data Sheet (SDS) for 2,4-Dimethylpentane is accessible to all personnel.[10]

  • Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][11][14]

  • Ensure an appropriate fire extinguisher is readily available.[12]

  • Remove all potential ignition sources from the work area, including open flames, hot surfaces, and spark-producing equipment.[4][11][12]

• Handling:

  • Wear the required PPE as detailed in Section 3.

  • Use the smallest practical quantity for the experiment.[10]

  • Ground and bond all metal containers and receiving equipment to prevent static discharge.[9][11]

  • Use only non-sparking tools.[9][11]

  • Avoid inhalation of vapors and direct contact with skin and eyes.[4][9]

  • Keep the container tightly closed when not in use.[9][11]

  • Do not eat, drink, or smoke in the handling area.[4]

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling.[4]

  • Clean the work area and any equipment used.

  • Store 2,4-Dimethylpentane according to the storage protocol (Section 4.2).

4.2. Storage Protocol

• Storage Location:

  • Store in an approved, flame-proof area, such as a flammable liquid storage cabinet.[4][13][14]

  • The storage area must be cool, dry, and well-ventilated.[4][11]

  • Do not store in areas where vapors may be trapped, such as pits or basements.[4][15]

• Container Requirements:

  • Store in the original, tightly sealed containers.[4][11]

  • Protect containers from physical damage and check regularly for leaks.[4][15]

• Incompatible Materials:

  • Store away from incompatible materials, particularly oxidizing agents (e.g., nitrates, oxidizing acids, chlorine bleaches).[4]

4.3. Spill Response Protocol

• Minor Spill (handleable by lab personnel):

  • Alert personnel in the immediate area.

  • Remove all ignition sources.[4]

  • Increase ventilation.

  • Wear appropriate PPE.

  • Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[4]

  • Use non-sparking tools to collect the absorbed material and place it in a labeled, sealed container for hazardous waste disposal.[4]

  • Clean the spill area with soap and water, preventing runoff into drains.[4]

• Major Spill (requires emergency assistance):

  • Evacuate the area immediately.[4]

  • Alert emergency responders, providing the location and nature of the hazard.[4]

  • Prevent entry to the area.

4.4. Waste Disposal Protocol

• Collection:

  • Collect waste 2,4-Dimethylpentane and contaminated materials in a designated, properly labeled, and sealed container for flammable waste.[4][12]

  • Do not dispose of with household garbage or pour down the sewage system.[5]

• Disposal:

  • Dispose of contents and container in accordance with local, regional, national, and international regulations at an approved waste disposal plant.

Visualized Workflow

Caption: Workflow for the safe handling, storage, and disposal of 2,4-Dimethylpentane.

References

• 1. CAS 108-08-7: 2,4-Dimethylpentane | CymitQuimica [cymitquimica.com]
• 2. 2,4-DIMETHYLPENTANE | 108-08-7 [chemicalbook.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. cpachem.com [cpachem.com]
• 6. Safe Storage and Use of Flammable Solvents | Lab Manager [labmanager.com]
• 7. 2,4-dimethylpentane | CAS#:108-08-7 | Chemsrc [chemsrc.com]
• 8. 2,4-DIMETHYLPENTANE CAS#: 108-08-7 [m.chemicalbook.com]
• 9. echemi.com [echemi.com]
• 10. ehs.washington.edu [ehs.washington.edu]
• 11. fishersci.com [fishersci.com]
• 12. research.arizona.edu [research.arizona.edu]
• 13. bridgeslab.sph.umich.edu [bridgeslab.sph.umich.edu]
• 14. SOP: Flammable Liquids | PennEHRS [ehrs.upenn.edu]
• 15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Application Notes: 2,4-Dimethylpentane in Fuel Performance Testing

Introduction

2,4-Dimethylpentane, a branched-chain alkane with the chemical formula C7H16, is a significant component in the formulation and testing of high-performance fuels.[1][2][3] Its molecular structure, featuring two methyl groups on a pentane backbone, imparts desirable combustion characteristics, particularly a high resistance to knocking in internal combustion engines.[2] This property makes it a valuable blending component for gasoline and a reference compound in fuel performance research. These application notes provide an overview of the role of 2,4-dimethylpentane in fuel performance testing, supported by key data and experimental protocols.

Key Applications in Fuel Performance Testing:

• High-Octane Blending Component: 2,4-Dimethylpentane is utilized as a component in gasoline to increase its octane rating.[2] A higher octane number indicates greater resistance to autoignition, or "knocking," which can cause engine damage and reduce efficiency. The branched structure of 2,4-dimethylpentane allows for more controlled combustion compared to straight-chain alkanes.[2]

• Surrogate Fuel Development: It is a common constituent in the formulation of surrogate fuels. Surrogate fuels are mixtures of a few well-characterized hydrocarbons designed to mimic the physical and chemical properties of complex real fuels like gasoline or jet fuel. The inclusion of 2,4-dimethylpentane helps to model the behavior of branched alkanes present in commercial fuel blends, aiding in the study of combustion kinetics and engine performance.

• Reference and Standardization: Due to its well-defined properties, 2,4-dimethylpentane serves as a reference compound in various fuel-related research and testing. It is used in the calibration of analytical instruments and in studies investigating the relationship between molecular structure and combustion behavior.

Quantitative Data for 2,4-Dimethylpentane:

The following table summarizes key quantitative data for 2,4-dimethylpentane, which is essential for its application in fuel performance testing.

Property	Value	Units
Research Octane Number (RON)	83.8	-
Motor Octane Number (MON)	83.1	-
Reid Vapor Pressure (RVP)	3.29 (at 37.7 °C)	psi
Boiling Point	80	°C
Melting Point	-123	°C
Density	0.673 (at 25 °C)	g/mL
Vapor Density	3.48 (vs air)	-
Molecular Weight	100.20	g/mol

Data sourced from various chemical and petroleum industry databases.

Logical Relationship of 2,4-Dimethylpentane Properties to Fuel Performance

Caption: Logical flow from the molecular structure of 2,4-dimethylpentane to its impact on key fuel performance metrics.

Protocols for Key Fuel Performance Tests

The following are detailed methodologies for key experiments used to evaluate the performance of fuels containing 2,4-dimethylpentane.

Determination of Research Octane Number (RON)

Reference Method: ASTM D2699

Objective: To determine the anti-knock characteristics of a spark-ignition engine fuel under mild operating conditions.

Apparatus:

• A standard Cooperative Fuel Research (CFR) engine.[4][5]

• Carburetor with a fuel-level-controlling mechanism.

• Knockmeter for measuring knock intensity.

• Primary reference fuels (isooctane and n-heptane) and toluene standardization fuels.

Procedure:

• Engine Preparation:

  • Warm up the CFR engine according to the manufacturer's instructions until all temperatures and pressures are stable.

  • Calibrate the engine using the appropriate primary reference fuels to establish the standard knock intensity for a given octane number.

• Sample Preparation:

  • Ensure the fuel sample is at a controlled temperature and free from any suspended matter.

• Testing:

  • Introduce the fuel sample into the engine's carburetor.

  • Adjust the compression ratio of the engine until the knockmeter reading matches the standard knock intensity established during calibration.

  • The engine speed is maintained at 600 rpm.[4]

  • Bracket the sample's knock intensity between two primary reference fuel blends with known octane numbers.

• Calculation:

  • The Research Octane Number of the sample is calculated by interpolation between the octane numbers of the two bracketing reference fuel blends.

Determination of Motor Octane Number (MON)

Reference Method: ASTM D2700

Objective: To determine the anti-knock characteristics of a spark-ignition engine fuel under more severe operating conditions than the RON test.

Apparatus:

• A standard Cooperative Fuel Research (CFR) engine.[6]

• Carburetor with a fuel-level-controlling mechanism.

• Knockmeter for measuring knock intensity.

• Primary reference fuels (isooctane and n-heptane) and toluene standardization fuels.

Procedure:

• Engine Preparation:

  • Warm up the CFR engine as per the manufacturer's guidelines until stable operating conditions are achieved.

  • Calibrate the engine using primary reference fuels to set the standard knock intensity.

• Sample Preparation:

  • Prepare the fuel sample, ensuring it is at the correct temperature and free of contaminants.

• Testing:

  • Introduce the fuel sample into the engine.

  • The engine is operated at a higher speed of 900 rpm, and the fuel-air mixture is preheated to a higher temperature compared to the RON test.[7]

  • Adjust the compression ratio to achieve the standard knock intensity.

  • Bracket the sample's knock intensity with two primary reference fuel blends.

• Calculation:

  • The Motor Octane Number is determined by interpolating the sample's performance between the two bracketing reference fuels.

Determination of Reid Vapor Pressure (RVP)

Reference Method: ASTM D323

Objective: To measure the vapor pressure of volatile petroleum products, which is an indication of the fuel's volatility.

Apparatus:

• Reid vapor pressure apparatus, consisting of a gasoline chamber and an air chamber.

• Pressure gauge.

• Water bath capable of maintaining a temperature of 37.8°C (100°F).

Procedure:

• Sample Preparation:

  • Chill the gasoline chamber and the fuel sample to between 0 and 1°C.

• Apparatus Assembly:

  • Fill the chilled gasoline chamber with the chilled sample.

  • Connect the gasoline chamber to the air chamber.

• Testing:

  • Immerse the assembled apparatus in the water bath maintained at 37.8°C.

  • Periodically agitate the apparatus and record the pressure reading until a stable value is obtained.

• Calculation:

  • The final stable pressure reading is the Reid Vapor Pressure of the sample.

Experimental Workflow for Fuel Performance Testing

Caption: A typical workflow for evaluating the performance of a fuel sample containing 2,4-dimethylpentane.

References

• 1. CAS 108-08-7: 2,4-Dimethylpentane | CymitQuimica [cymitquimica.com]
• 2. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. ASTM D2699 - eralytics [eralytics.com]
• 5. ASTM D2699 RON Test Method [sh-sinpar.com]
• 6. ASTM D2700 - eralytics [eralytics.com]
• 7. Octane rating - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Quantification of 2,4-Dimethylpentane

These application notes provide detailed protocols for the accurate quantification of 2,4-Dimethylpentane using common analytical techniques. The methodologies are intended for researchers, scientists, and professionals involved in drug development and other related fields where precise measurement of volatile organic compounds (VOCs) is critical.

Quantification of 2,4-Dimethylpentane using Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note:

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds.[1][2] For the analysis of 2,4-Dimethylpentane, a nonpolar VOC, GC-MS offers high sensitivity and selectivity.[1] This method is applicable to a variety of matrices, including environmental samples (air, water) and biological fluids, after appropriate sample preparation.[2][3] The protocol below details the analysis of 2,4-Dimethylpentane in a gaseous matrix using thermal desorption coupled with GC-MS.

Experimental Protocol:

a) Sample Collection and Preparation (Thermal Desorption):

• Sorbent Tube Selection: Utilize stainless steel thermal desorption tubes packed with a suitable sorbent material, such as Carbograph 5TD, which is effective for trapping VVOCs and VOCs in the C3 to C6 range.[3]

• Air Sampling: Draw a known volume of the gaseous sample (e.g., 2-4 liters) through the sorbent tube at a controlled flow rate (e.g., 100 mL/min).[3]

• Internal Standard Spiking: Prior to analysis, spike the sorbent tubes with a known amount of an appropriate internal standard (e.g., deuterated toluene) to ensure accuracy and correct for any variations in sample preparation and instrument response.

• Blank Preparation: Prepare blank sorbent tubes by treating them in the same manner as the samples but without drawing any sample through them. This will help to identify any background contamination.

b) Instrumental Analysis (TDS-GC-MS):

• Thermal Desorption: Place the sorbent tube in a thermal desorber. The analytes are thermally desorbed and transferred to the GC column.

• Gas Chromatography (GC):

  • Column: Use a nonpolar capillary column, such as a 100% dimethylpolysiloxane column (e.g., Agilent CP-Sil 5 CB, 50 m x 0.32 mm, 1.2 µm film thickness).[4]

  • Carrier Gas: Use helium at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 5 minutes.

    • Ramp: Increase to 200°C at a rate of 5°C/min.[4]

• Mass Spectrometry (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Acquire data in full scan mode (e.g., m/z 35-350) for qualitative analysis and to identify characteristic ions. -Selected Ion Monitoring (SIM) Mode: For quantitative analysis, monitor the characteristic ions of 2,4-Dimethylpentane.

c) Calibration and Quantification:

• Calibration Standards: Prepare a series of calibration standards by spiking blank sorbent tubes with known amounts of a certified 2,4-Dimethylpentane analytical standard.

• Calibration Curve: Analyze the calibration standards using the same TDS-GC-MS method and construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Quantification: Analyze the samples and use the calibration curve to determine the concentration of 2,4-Dimethylpentane in the unknown samples.

Quantitative Data:

The following table summarizes the key parameters for the GC-MS analysis of 2,4-Dimethylpentane.

Parameter	Value	Reference
Retention Time	~9.44 min (co-elutes with methylcyclopentane on some columns)	[4]
Molecular Ion (M+)	m/z 100 (often weak or absent)	[5][6]
Base Peak	m/z 43	[6][7]
Major Fragment Ions	m/z 57, 85	[6][8]
Limit of Quantification (LOQ)	1-3 µg/m³ (achievable for VVOCs with optimized methods)	[3]

GC-MS Experimental Workflow:

Caption: Workflow for the quantification of 2,4-Dimethylpentane by GC-MS.

Structural Confirmation and Quantification of 2,4-Dimethylpentane using Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Note:

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for the structural elucidation of organic molecules.[9][10] Due to the high degree of symmetry in the 2,4-Dimethylpentane molecule, its ¹H and ¹³C NMR spectra are relatively simple and highly characteristic, making NMR an excellent tool for identity confirmation.[9][10] Furthermore, Quantitative NMR (qNMR) can be employed for the precise quantification of 2,4-Dimethylpentane using a certified internal standard, without the need for a specific analyte reference standard for calibration.

Experimental Protocol:

a) Sample Preparation for NMR:

• Solvent Selection: Dissolve a precisely weighed amount of the sample containing 2,4-Dimethylpentane in a deuterated solvent, such as chloroform-d (CDCl₃).[9][10]

• Internal Standard: For quantitative analysis (qNMR), add a precisely weighed amount of a suitable internal standard with a known purity (e.g., maleic acid or dimethyl sulfone). The internal standard should have a resonance peak that is well-resolved from the analyte peaks.

• Homogenization: Ensure the sample is fully dissolved and homogenized before transferring it to an NMR tube.

b) NMR Data Acquisition:

• Spectrometer: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to allow for full relaxation of the protons, which is crucial for accurate integration in qNMR.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each unique carbon environment.[9]

c) Data Analysis and Quantification:

• Spectral Processing: Process the acquired spectra, including Fourier transformation, phase correction, and baseline correction.

• Signal Assignment: Assign the peaks in the ¹H and ¹³C NMR spectra to the corresponding atoms in the 2,4-Dimethylpentane molecule based on their chemical shifts and multiplicities.[9][10]

• Quantification (qNMR):

  • Integrate the area of a well-resolved signal from 2,4-Dimethylpentane and a signal from the internal standard.

  • Calculate the concentration of 2,4-Dimethylpentane using the following formula:

    C_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (MW_std / MW_analyte) * (m_std / m_sample) * P_std

    Where:

    • C = Concentration

    • I = Integral value

    • N = Number of protons giving rise to the signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Quantitative Data:

The following tables summarize the characteristic NMR spectral data for 2,4-Dimethylpentane.

¹H NMR Spectral Data (in CDCl₃)

Protons	Chemical Shift (δ) ppm	Multiplicity	Integration
CH₃ (terminal)	~0.89	Doublet	12H
CH	~1.64	Multiplet	2H
CH₂	~1.11	Triplet	2H

¹³C NMR Spectral Data (in CDCl₃)

Carbon	Chemical Shift (δ) ppm
CH₃	~22.87
CH	~25.60
CH₂	~48.85

Logical Relationship between Structure and NMR Spectra:

Caption: Relationship between the symmetrical structure and NMR signals.

References

• 1. Volatile organic compound - Wikipedia [en.wikipedia.org]
• 2. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Analytical procedure for the determination of very volatile organic compounds (C3–C6) in indoor air - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. C7H16 mass spectrum of 2,4-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2,4-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. homework.study.com [homework.study.com]
• 7. Show the fragmentations that give rise to the peaks at m/z 43, 57... | Study Prep in Pearson+ [pearson.com]
• 8. 2,4-Dimethylpentane | C7H16 | CID 7907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. C7H16 C-13 nmr spectrum of 2,4-dimethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 2,4-dimethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. C7H16 2,4-dimethylpentane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2,4-dimethylpentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Application Note &amp; Protocol: Safe Disposal of 2,4-Dimethylpentane Waste

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4-Dimethylpentane (CAS: 108-08-7) is a branched-chain alkane, an isomer of heptane, commonly utilized as a solvent or in fuel formulations.[1][2] As a colorless, highly flammable liquid with a characteristic hydrocarbon odor, it necessitates meticulous handling and disposal procedures to ensure laboratory safety and environmental protection.[1][3][4] This document provides detailed protocols for the safe management and disposal of waste containing 2,4-Dimethylpentane, in accordance with established safety guidelines and hazardous waste regulations. Due to its high flammability and aquatic toxicity, improper disposal is strictly prohibited.[3][4]

Section 1: Chemical and Hazard Profile

Understanding the physicochemical properties and hazards of 2,4-Dimethylpentane is critical for safe handling. It is classified as an ignitable hazardous waste (EPA Waste Number D001) due to its low flash point.[3][5] Vapors are heavier than air and may travel to a source of ignition and flash back.[4]

Table 1: Physicochemical Properties of 2,4-Dimethylpentane

Property	Value	Reference
CAS Number	108-08-7	[1][4][6]
Molecular Formula	C₇H₁₆	[1][2][6]
Molecular Weight	100.202 g/mol	[6][7]
Appearance	Colorless liquid	[1][2][8]
Boiling Point	80-80.5 °C	[6][8]
Melting Point	-123 °C	[6][8]
Flash Point	-12.2 °C	[6]
Density	0.673 g/mL at 25 °C	[8]
Vapor Density	3.48 (vs air)	[6]
Solubility	Insoluble in water. Soluble in acetone, benzene, alcohol, ether.	[1][2][8]

Table 2: Hazard Classification

Hazard Category	Description	Reference
Physical Hazard	Highly Flammable Liquid and Vapor (OSHA Category 2)	[3][4]
Health Hazard	Skin Irritant, Eye Irritant. Aspiration hazard - may cause lung damage if swallowed.	[3][4]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.	[3][4]
EPA Waste Code	D001 (Ignitability)	[3][5]

Section 2: Waste Management Workflow

The following diagram outlines the decision-making process for the safe management of 2,4-Dimethylpentane waste from generation to final disposal.

Caption: Workflow for 2,4-Dimethylpentane Waste Management.

Section 3: Experimental Protocols

Protocol 1: Collection and Storage of 2,4-Dimethylpentane Waste

This protocol details the steps for safely accumulating waste in a laboratory setting.

Materials:

• Designated hazardous waste container (chemically compatible, e.g., HDPE or glass)

• EHS (Environmental Health & Safety) hazardous waste labels

• Secondary containment bin

• Personal Protective Equipment (PPE): safety glasses, nitrile gloves, lab coat

Methodology:

• Container Selection: Obtain a clean, sturdy, leak-proof container with a secure screw-top cap. Ensure the container material is compatible with 2,4-Dimethylpentane.

• Labeling: Before adding any waste, affix a completed EHS hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2,4-Dimethylpentane" and any other constituents. Do not use abbreviations.

  • The approximate percentage of each component.

  • The relevant hazard characteristics (e.g., Ignitable).

• Waste Collection:

  • Dispense waste into the container using a funnel to prevent spills.

  • Keep the container closed at all times, except when adding waste.[9]

  • Do not mix incompatible wastes. For instance, do not mix 2,4-Dimethylpentane (a non-halogenated organic solvent) with halogenated solvents or strong oxidizers.[3][10]

• Storage:

  • Place the sealed waste container inside a larger, chemically resistant secondary containment bin.

  • Store the container in a designated Satellite Accumulation Area (SAA).

  • The SAA must be located at or near the point of generation and away from heat, sparks, or open flames.[4]

• Disposal Request: Once the container is full, or if waste generation ceases, submit a hazardous waste pickup request to your institution's EHS department.

Protocol 2: Management of Spills

This protocol outlines the response to a minor spill of 2,4-Dimethylpentane. For major spills, evacuate the area and contact emergency responders.

Materials:

• Spill kit containing non-combustible absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Spark-proof tools (e.g., plastic dustpan and brush).[4]

• Sealable, labeled container for spill debris.

• Appropriate PPE (safety glasses/goggles, nitrile gloves, lab coat; respirator if ventilation is poor).

Methodology:

• Alert Personnel: Immediately alert others in the vicinity.

• Remove Ignition Sources: Extinguish all nearby flames and turn off spark-producing equipment.[3]

• Ventilation: Increase ventilation in the area by opening a fume hood sash.

• Containment: Confine the spill by creating a dike around the spill area with absorbent material from the spill kit.

• Absorption: Apply absorbent material over the spill, starting from the outside and working inward.

• Collection: Once the liquid is fully absorbed, use spark-proof tools to carefully collect the contaminated material.[3]

• Disposal of Debris: Place the collected material into a sturdy, sealable container. Label the container as "Hazardous Waste: 2,4-Dimethylpentane Spill Debris" and manage it according to Protocol 1.

• Decontamination: Wipe the spill area clean with a cloth dampened with soap and water. Dispose of the cleaning materials as hazardous waste.

• Reporting: Report the spill to the laboratory supervisor and EHS, as per institutional policy.

Section 4: Disposal Method - High-Temperature Incineration

The recommended disposal method for 2,4-Dimethylpentane is high-temperature incineration in a licensed hazardous waste facility.[3] This process uses controlled combustion to destroy the chemical, converting it primarily into carbon dioxide and water.[8] Modern facilities employ extensive flue gas treatment to neutralize pollutants before atmospheric release.[11][12]

Table 3: Typical Operating Parameters for Hazardous Waste Incineration

Parameter	Typical Value/Condition	Rationale	Reference
Primary Chamber Temp.	850 - 1100 °C	Ensures complete combustion and destruction of organic molecules.	[12][13]
Gas Residence Time	> 2 seconds	Provides sufficient time at high temperature for complete decomposition.	[11][12]
Oxygen Level	Excess O₂	Ensures complete oxidation (combustion) of the hydrocarbon waste.	[13]
Destruction Efficiency	> 99.99%	Regulatory requirement for the destruction of hazardous constituents.	[14]
Alkane Removal Efficiency	~90.9% (with APCDs)	Efficiency of Air Pollution Control Devices (APCDs) in removing residual hydrocarbons from flue gas.	[15]

The diagram below illustrates the key stages of a typical hazardous waste incineration process.

References

• 1. CAS 108-08-7: 2,4-Dimethylpentane | CymitQuimica [cymitquimica.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
• 6. 2,4-dimethylpentane | CAS#:108-08-7 | Chemsrc [chemsrc.com]
• 7. Pentane, 2,4-dimethyl- (CAS 108-08-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. 2,4-DIMETHYLPENTANE | 108-08-7 [chemicalbook.com]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. nipissingu.ca [nipissingu.ca]
• 11. Incineration - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols: 2,4-Dimethylpentane as a Precursor in Chemical Manufacturing

Introduction

2,4-Dimethylpentane is a branched-chain alkane with the chemical formula C7H16.[1] As an isomer of heptane, this colorless liquid is a significant component in various industrial chemical processes.[2][3] Its unique structural properties, particularly its branched nature, make it a valuable precursor and component in the manufacturing of high-octane fuels and other specialty chemicals.[2][3] This document provides detailed application notes, experimental protocols, and quantitative data for researchers, scientists, and drug development professionals on the use of 2,4-dimethylpentane in chemical manufacturing.

Major Applications in Chemical Manufacturing

2,4-Dimethylpentane's primary applications stem from its branched structure, which influences its combustion properties and reactivity.

1.1. High-Octane Gasoline Production

2,4-Dimethylpentane is a key component of "alkylate," a high-octane gasoline blendstock.[3] Its branched structure allows for more efficient combustion in internal combustion engines, reducing knocking.[2][3] It is produced in large quantities in oil refineries through the alkylation of isobutane with propylene.[3]

1.2. Synthesis of Resin Fibers and Adhesives

2,4-Dimethylpentane serves as a precursor in the synthesis of resin fibers, which have applications in textiles and composites.[2][4] It is also utilized as an intermediate in the production of adhesives and oil drop coagulation thickeners.[1][4][5]

1.3. Solvent Applications

Due to its ability to dissolve a wide range of nonpolar substances and its relatively low boiling point (80.4 °C), 2,4-dimethylpentane is employed as a solvent in various chemical processes that require rapid evaporation.[2][3]

Key Chemical Transformations and Experimental Protocols

The following sections detail key industrial reactions involving 2,4-dimethylpentane, both in its production and its use as a chemical precursor.

2.1. Production via Alkylation of Isobutane with Propylene

This process is a cornerstone of modern refineries for producing high-octane gasoline components.

• Reaction Overview: Isobutane is reacted with propylene in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or hydrofluoric acid (HF), to yield 2,4-dimethylpentane.[2]

• Experimental Protocol:

  • Catalyst Preparation: Prepare a 98% sulfuric acid solution or handle anhydrous hydrofluoric acid with appropriate safety measures.

  • Reactant Feed: Introduce a feed of isobutane and propylene into a cooled reactor containing the acid catalyst.

  • Reaction Conditions: Maintain the reactor temperature between 5-10 °C for sulfuric acid catalysis or 30-40 °C for hydrofluoric acid catalysis.[2] The pressure is typically maintained between 1-2 bar for H₂SO₄ and 15-20 bar for HF.[2]

  • Product Separation: After the reaction, the hydrocarbon phase is separated from the acid. The hydrocarbon mixture is then fractionated to isolate the 2,4-dimethylpentane (alkylate).

  • Catalyst Recycling: The acid catalyst is recycled back into the reactor.

2.2. Production via Catalytic Cracking of Heavy Hydrocarbons

Catalytic cracking is a process that breaks down large hydrocarbon molecules into smaller, more valuable ones, including branched alkanes like 2,4-dimethylpentane.[2][6]

• Reaction Overview: Long-chain alkanes (C₁₅–C₂₀) are passed over a hot zeolite catalyst, which promotes cleavage and isomerization to form smaller, branched alkanes.[2]

• Experimental Protocol:

  • Feedstock Preparation: The feedstock, typically from the gas oil fraction of crude oil distillation, is vaporized.[6]

  • Catalytic Reaction: The vaporized hydrocarbons are passed through a reactor containing a zeolite catalyst (e.g., ZSM-5 or Y-Zeolite) at temperatures between 450–550°C and pressures of 1.5-2.0 bar.[2]

  • Product Recovery: The cracked products are sent to a fractionating column to separate them into different components, including gasoline-range hydrocarbons like 2,4-dimethylpentane.

  • Catalyst Regeneration: The catalyst becomes coated with carbon (coke) during the process and must be regenerated by burning off the coke in a regenerator.

2.3. Synthesis via Hydrogenation of 2,4-Dimethyl-2-Pentene

This method provides a high-purity route to 2,4-dimethylpentane.[2]

• Reaction Overview: 2,4-Dimethyl-2-pentene is reacted with hydrogen gas in the presence of a palladium catalyst to saturate the double bond.[2][7]

• Experimental Protocol:

  • Substrate Preparation: Synthesize 2,4-dimethyl-2-pentene by dehydrating 2,4-dimethyl-3-pentanol with phosphoric acid (H₃PO₄) at 150°C.[2]

  • Hydrogenation: Place the 2,4-dimethyl-2-pentene in a high-pressure reactor with a palladium on carbon (Pd/C) catalyst.

  • Reaction Conditions: Pressurize the reactor with hydrogen gas to 10–20 bar and heat to 50–100°C.[2]

  • Work-up: After the reaction is complete, cool the reactor, release the pressure, and filter out the catalyst to obtain pure 2,4-dimethylpentane.

2.4. Radical Monochlorination of 2,4-Dimethylpentane

This reaction demonstrates the use of 2,4-dimethylpentane as a precursor to produce chlorinated alkanes, which are versatile intermediates in organic synthesis.

• Reaction Overview: 2,4-Dimethylpentane reacts with chlorine gas (Cl₂) in the presence of UV light to produce a mixture of monochlorinated constitutional isomers.[8][9]

• Experimental Protocol:

  • Reactant Setup: In a reaction vessel equipped with a UV lamp and a gas inlet, place a solution of 2,4-dimethylpentane in a suitable inert solvent.

  • Initiation: Irradiate the mixture with UV light to initiate the radical chain reaction.

  • Chlorination: Slowly bubble chlorine gas through the solution while maintaining the UV irradiation.

  • Monitoring: Monitor the reaction progress using gas chromatography (GC) to determine the relative amounts of the different monochlorinated products.

  • Product Isolation: Once the desired conversion is achieved, stop the chlorine flow and UV irradiation. The resulting mixture of chlorinated products can be separated by fractional distillation.

Quantitative Data Summary

The following tables summarize the quantitative data for the described chemical transformations.

Table 1: Alkylation of Isobutane with Propylene [2]

Catalyst	Temperature (°C)	Pressure (bar)	Yield (%)	Selectivity (%)
H₂SO₄ (98%)	5–10	1–2	85–90	70–75
HF	30–40	15–20	90–95	80–85

Table 2: Catalytic Cracking of Heavy Hydrocarbons [2]

Catalyst	Temperature (°C)	Pressure (bar)	2,4-Dimethylpentane Yield (%)
ZSM-5	500	1.5	12–15
Y-Zeolite	480	2.0	8–10

Table 3: Hydrogenation of 2,4-Dimethyl-2-Pentene [2]

Catalyst	Temperature (°C)	H₂ Pressure (bar)
Pd/C	50–100	10–20

Table 4: Product Distribution in Radical Monochlorination of 2,4-Dimethylpentane [8]

Product	Type of Hydrogen	Relative Reactivity	Calculated % Composition
1-chloro-2,4-dimethylpentane	Primary (1°)	1	46%
3-chloro-2,4-dimethylpentane	Secondary (2°)	4	31%
2-chloro-2,4-dimethylpentane	Tertiary (3°)	5	23%

Visualizations

Diagram 1: Alkylation of Isobutane with Propylene

Caption: Workflow for the industrial production of 2,4-dimethylpentane via alkylation.

Diagram 2: General Experimental Workflow for Synthesis

Caption: A generalized workflow for a chemical synthesis using 2,4-dimethylpentane.

Diagram 3: Products of Radical Monochlorination of 2,4-Dimethylpentane

Caption: Constitutional isomers from the monochlorination of 2,4-dimethylpentane.

References

• 1. CAS 108-08-7: 2,4-Dimethylpentane | CymitQuimica [cymitquimica.com]
• 2. 2,4-Dimethylpentane|High-Purity Research Chemical [benchchem.com]
• 3. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]
• 4. 2,4-Dimethylpentane, 98+% | Fisher Scientific [fishersci.ca]
• 5. 2,4-DIMETHYLPENTANE | 108-08-7 [chemicalbook.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. homework.study.com [homework.study.com]
• 8. Solved Radical monochlorination of 2,4-dimethylpentane | Chegg.com [chegg.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols: The Role of 2,4-Dimethylpentane in Combustion and Engine Knock Studies

For Researchers, Scientists, and Combustion Engineering Professionals

These application notes provide a comprehensive overview of the significance and experimental treatment of 2,4-dimethylpentane in the study of combustion kinetics and internal combustion engine knock. This document details its chemical properties, experimental protocols for its analysis, and the fundamental chemical pathways that govern its combustion behavior.

Introduction to 2,4-Dimethylpentane

2,4-Dimethylpentane is a branched-chain alkane with the chemical formula C7H16. As an isomer of heptane, it is a component of gasoline and is frequently used in combustion research as a reference fuel or a surrogate component for more complex fuel mixtures.[1] Its branched structure imparts a high resistance to autoignition, making it a desirable fuel component for preventing engine knock in spark-ignition engines.[2] Understanding the combustion chemistry of 2,4-dimethylpentane is crucial for developing more efficient and cleaner internal combustion engines and for the formulation of advanced fuels.

Physicochemical and Combustion Properties

A summary of the key properties of 2,4-dimethylpentane is presented in the table below. Its high Research Octane Number (RON) is indicative of its excellent anti-knock quality.

Property	Value	Reference
Chemical Formula	C7H16	[1][3][4]
Molar Mass	100.21 g/mol	[1][2]
Research Octane Number (RON)	83.1	[5]
Motor Octane Number (MON)	83.8	[5]
Appearance	Colorless liquid	[2]
Boiling Point	80.5 °C (176.9 °F)	[2]
Melting Point	-119.2 °C (-182.6 °F)	[2]

Experimental Protocols for Combustion Studies

The combustion characteristics of 2,4-dimethylpentane, particularly its ignition delay time, are primarily investigated using shock tubes and rapid compression machines. These instruments allow for the study of fuel oxidation under controlled, engine-relevant conditions.

The following diagram illustrates a typical workflow for studying the combustion of 2,4-dimethylpentane.

A typical experimental workflow for combustion studies.

Shock tubes are used to study chemical kinetics at high temperatures and pressures. A shock wave rapidly heats and compresses a test gas mixture, initiating combustion.

Objective: To measure the ignition delay time of a 2,4-dimethylpentane/air mixture at a specific temperature, pressure, and equivalence ratio.

Materials:

• High-pressure shock tube

• 2,4-dimethylpentane (high purity)

• Oxidizer (e.g., synthetic air: 21% O2, 79% N2)

• Diluent gas (e.g., Argon)

• Pressure transducers

• Optical diagnostics for species detection (e.g., chemiluminescence of OH*)

• Data acquisition system

Procedure:

• Mixture Preparation: A homogenous mixture of 2,4-dimethylpentane, oxidizer, and diluent is prepared in a mixing tank. The partial pressures of each component are carefully controlled to achieve the desired equivalence ratio.

• Shock Tube Preparation: The driven section of the shock tube is evacuated to a high vacuum. The prepared gas mixture is then introduced into the driven section to a specific initial pressure.

• Experiment Initiation: The driver section is filled with a high-pressure driver gas (e.g., helium). The pressure is increased until the diaphragm separating the driver and driven sections ruptures, generating a shock wave.

• Data Acquisition: The shock wave travels through the test gas, and upon reflection from the end wall, it further heats and compresses the mixture. Pressure transducers and optical sensors record the pressure and emission profiles (e.g., OH* chemiluminescence) as a function of time.

• Ignition Delay Time Determination: The ignition delay time is defined as the time interval between the arrival of the reflected shock wave and the onset of ignition, which is typically identified by a sharp increase in pressure and/or the intensity of the OH* signal.[4]

Typical Experimental Conditions:

Parameter	Range
Temperature	700 - 1500 K
Pressure	10 - 50 atm
Equivalence Ratio (Φ)	0.5 - 2.0
Fuel Concentration	0.1% - 1.0%

RCMs simulate a single compression stroke of an internal combustion engine, making them ideal for studying autoignition phenomena at low to intermediate temperatures.[1][6]

Objective: To investigate the autoignition characteristics, including cool flames and negative temperature coefficient (NTC) behavior, of 2,4-dimethylpentane.

Materials:

• Rapid Compression Machine

• 2,4-dimethylpentane (high purity)

• Oxidizer (e.g., synthetic air)

• Diluent gas

• Pressure transducer

• Data acquisition system

Procedure:

• Mixture Preparation: A premixed charge of 2,4-dimethylpentane, oxidizer, and diluent is prepared in a mixing vessel.

• RCM Preparation: The combustion chamber of the RCM is heated to a specific initial temperature and then evacuated. The prepared mixture is then introduced into the chamber.

• Compression: The piston is rapidly driven to compress the gas mixture to a target pressure and temperature at the end of compression.

• Data Acquisition: A pressure transducer records the pressure history within the combustion chamber from the start of compression through autoignition.

• Data Analysis: The ignition delay time is determined from the pressure trace. The observation of a two-stage ignition, characterized by an initial smaller pressure rise (cool flame) followed by the main ignition, is indicative of low-temperature combustion chemistry.

Typical Experimental Conditions:

Parameter	Range
Temperature (at end of compression)	600 - 1100 K
Pressure (at end of compression)	10 - 60 atm
Equivalence Ratio (Φ)	0.5 - 2.0

Chemical Kinetic Pathways in 2,4-Dimethylpentane Combustion

The combustion of 2,4-dimethylpentane proceeds through a complex network of elementary reactions. At the low-to-intermediate temperatures relevant to engine knock, the oxidation chemistry is particularly intricate, involving the formation and subsequent reactions of alkylperoxy and hydroperoxyalkyl radicals.

The following diagram illustrates a simplified key reaction pathway in the low-temperature oxidation of 2,4-dimethylpentane, leading to chain branching, which is a critical step in autoignition.

A simplified low-temperature oxidation pathway.

This pathway highlights the sequential addition of molecular oxygen and isomerization reactions that ultimately lead to the formation of species that decompose to produce more radicals, thus accelerating the overall reaction rate and leading to autoignition.

Role in Engine Knock

Engine knock is the undesirable, rapid, and spontaneous combustion of the unburned fuel-air mixture (end gas) ahead of the propagating flame front in a spark-ignition engine. This phenomenon is driven by the autoignition of the end gas. The chemical structure of a fuel is a primary determinant of its propensity to cause knock.

The relationship between the molecular structure of 2,4-dimethylpentane, its autoignition chemistry, and its resistance to engine knock is depicted below.

Relationship between fuel structure and engine knock.

The branched structure of 2,4-dimethylpentane makes the abstraction of hydrogen atoms and subsequent isomerization reactions in the low-temperature oxidation pathway less favorable compared to straight-chain alkanes like n-heptane. This results in a longer ignition delay time and thus a higher resistance to autoignition.

Due to its high octane rating, 2,4-dimethylpentane is a valuable blending component in gasoline. Its presence increases the overall octane number of the fuel, allowing engines to operate at higher compression ratios without the onset of knock. This, in turn, leads to higher thermal efficiency and improved fuel economy. While specific studies on the incremental effect of adding small amounts of 2,4-dimethylpentane to a base fuel are part of proprietary fuel formulation research, its fundamental anti-knock properties are well-established through its classification as a high-octane hydrocarbon.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Revisiting the Kinetics and Thermodynamics of the Low-Temperature Oxidation Pathways of Alkanes: A Case Study of the Three Pentane Isomers. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. uhpc-lab.org [uhpc-lab.org]
• 5. DSpace [repository.kaust.edu.sa]
• 6. Revisiting the Kinetics and Thermodynamics of the Low-Temperature Oxidation Pathways of Alkanes: A Case Study of the Three Pentane Isomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Commercial 2,4-Dimethylpentane

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of commercial 2,4-Dimethylpentane. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial-grade 2,4-Dimethylpentane?

A1: Commercial 2,4-Dimethylpentane typically contains several types of impurities stemming from its manufacturing process and storage. The most common classes of impurities are:

• Isomeric Impurities: Other C7 alkane isomers are the most prevalent impurities due to their similar physical properties, which makes them difficult to separate by simple distillation. These include linear and other branched alkanes such as n-heptane, 2-methylhexane, 3-methylhexane, 2,2-dimethylpentane, and 2,3-dimethylpentane.[1]

• Olefinic Impurities: Since a primary production method for 2,4-dimethylpentane is the alkylation of isobutane with propylene, residual unsaturated hydrocarbons (olefins) may be present.[2]

• Unreacted Starting Materials: Trace amounts of isobutane and propylene from the synthesis process may remain.

• Water: Moisture can be introduced during storage and handling.

• Other Contaminants: Trace amounts of sulfur compounds or other hydrocarbons from the refining process may also be present.

Q2: My GC-MS analysis shows several peaks close to my 2,4-Dimethylpentane peak. How can I identify them?

A2: These are likely isomeric impurities. You can tentatively identify them by comparing their mass spectra to library data (e.g., NIST, Wiley).[2] However, since many alkane isomers have very similar mass spectra, confirmation often requires comparison of retention times with authentic standards on a suitable GC column, such as one with a non-polar stationary phase.

Q3: I suspect my 2,4-Dimethylpentane is contaminated with olefins. Is there a quick test for this?

A3: A common qualitative test for unsaturation (the presence of alkenes/olefins) is the bromine test. A solution of bromine in an inert solvent (like dichloromethane) is added dropwise to the sample. If olefins are present, the reddish-brown color of the bromine will disappear as it reacts with the double bonds. For quantitative analysis, the Bromine Index is a standardized method.

Q4: What is the typical purity of commercial 2,4-Dimethylpentane?

A4: The purity of commercial 2,4-Dimethylpentane can vary by grade. Technical grades may have lower purity, while analytical or high-purity grades can be ≥99.0% pure as determined by Gas Chromatography (GC).

Troubleshooting Guides

Issue 1: Presence of Isomeric Impurities

Symptom: GC analysis shows multiple peaks with similar mass spectra to 2,4-dimethylpentane, and fractional distillation is ineffective.

Cause: The presence of other C7 alkane isomers with boiling points very close to that of 2,4-dimethylpentane.

Solution: Adsorption using Molecular Sieves

This method separates molecules based on their size and shape. Linear alkanes (like n-heptane) and less-branched isomers can enter the pores of the molecular sieve and are retained, while the more highly branched 2,4-dimethylpentane is excluded and passes through. 5A molecular sieves are particularly effective for this separation.[3][4][5]

Experimental Protocols

Protocol 1: Removal of Isomeric and Water Impurities using Molecular Sieves

This protocol describes the use of 5A molecular sieves to remove linear and less-branched alkane isomers, as well as residual water.

Materials:

• Commercial 2,4-Dimethylpentane

• 5A molecular sieve beads (8-12 mesh)

• Chromatography column with a stopcock

• Glass wool

• Oven or muffle furnace

• Desiccator

• Dry, inert gas (e.g., nitrogen or argon)

• Collection flasks

Procedure:

• Activation of Molecular Sieves:

  • Place the required amount of 5A molecular sieves in a ceramic or glass dish.

  • Heat in an oven or muffle furnace at 300-350°C for at least 4 hours to remove adsorbed water.[6] For laboratory-scale regeneration, heating in a furnace at 350°C for 8 hours is effective.[6]

  • Cool the sieves to room temperature in a desiccator under a dry atmosphere (e.g., over silica gel or under a slow stream of dry nitrogen).[6][7]

• Column Packing:

  • Insert a small plug of glass wool at the bottom of the chromatography column.

  • Carefully pour the activated molecular sieves into the column to create a packed bed. The amount of sieves will depend on the volume of solvent to be purified and the level of contamination (a common starting point is a 10:1 ratio of solvent to adsorbent by weight).

  • Gently tap the column to ensure even packing and remove any voids.

• Purification:

  • Slowly add the commercial 2,4-Dimethylpentane to the top of the column.

  • Allow the solvent to percolate through the molecular sieve bed under gravity.

  • Collect the purified solvent in a clean, dry flask.

  • The first small fraction of the eluate may be discarded as it could contain fine particles from the sieves.

• Analysis:

  • Analyze a sample of the purified 2,4-Dimethylpentane by GC-MS to confirm the removal of isomeric impurities.

• Regeneration of Molecular Sieves:

  • After use, the sieves can be regenerated. First, flush the column with a volatile, dry solvent like hexane to remove residual 2,4-dimethylpentane.

  • Carefully empty the sieves into a suitable container and allow any remaining solvent to evaporate in a fume hood.

  • Re-activate the sieves by heating as described in step 1.[7][8] Note that the regeneration temperature for sieves used with organic compounds may need to be in the 200-315°C range.[7]

Protocol 2: Removal of Olefinic Impurities using Acid-Activated Clay

This protocol describes a batch treatment method for removing olefinic impurities from 2,4-dimethylpentane using acid-activated clay (e.g., bentonite or Fuller's earth).

Materials:

• Commercial 2,4-Dimethylpentane

• Acid-activated bentonite clay

• Stirring hotplate and magnetic stir bar

• Erlenmeyer flask

• Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

Procedure:

• Preparation:

  • To a clean, dry Erlenmeyer flask, add the commercial 2,4-dimethylpentane.

  • Add acid-activated clay to the flask. A typical starting ratio is 1-5% by weight of clay to the solvent.

• Treatment:

  • Stir the mixture vigorously at room temperature for 1-2 hours. The acid sites on the clay will catalyze the polymerization or alkylation of the olefinic impurities, effectively removing them from the solvent.[9]

• Separation:

  • Separate the clay from the 2,4-dimethylpentane by filtration. Vacuum filtration is recommended for efficiency.

  • Wash the filtered clay with a small amount of fresh, purified 2,4-dimethylpentane to recover any adsorbed product. Combine the washings with the main filtrate.

• Analysis:

  • Analyze the purified 2,4-dimethylpentane using GC-MS to confirm the absence of olefinic impurities. A qualitative bromine test can also be performed.

Quantitative Data Summary

Purification Method	Typical Impurity	Starting Purity (example)	Expected Purity	Key Considerations
Fractional Distillation	Isomers with different boiling points	98%	>99%	Requires a highly efficient column; may not separate isomers with very close boiling points.[1]
Adsorption on 5A Molecular Sieves	Linear & mono-branched isomers, water	98%	>99.5%	Highly effective for removing n-alkanes from isoalkanes.[3][4]
Acid-Activated Clay Treatment	Olefins	98% (with 0.5% olefins)	98% (olefins <0.01%)	Effective for olefin removal; may require subsequent distillation to remove any high-boiling byproducts.

Visualizations

Caption: Workflow for identifying and removing impurities from 2,4-Dimethylpentane.

Caption: Relationship between impurity types and recommended removal methods.

References

• 1. 2,3-Dimethylpentane and 2-Methylhexane as a Test Mixture for Evaluating Highly Efficient Fractionating Columns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nelsonlabs.com [nelsonlabs.com]
• 3. High Purity Molecular Sieve 5a Zeolite Molecular Sieves For Producing N2 O2 H2 [m.molecularsieveadsorbent.com]
• 4. 5A Molecular Sieves-Puyang Tiancheng Chemical__Pentaerythritol_Dipentaerythritol_Tripentaerythritol_Monochloroacetic Acid_Chloroacetic Acid_C5 Hydrocarbon Resin_C5 Petroleum Resin_MTHPA_HHPA_NMP_NEP_3A Molecular Sieve_4A Molecular Sieve_5A Molecular Sieve_13X Molecular Sieve [pytchg.com]
• 5. What Are the Guidelines for Using 5A Molecular Sieve to Remove Water? - Naike Chemical Equipment Packing Co., Ltd. [laiko.net]
• 6. Regeneration Method and Application of 4A Molecular Sieve - Naike Chemical Equipment Packing Co., Ltd. [laiko.net]
• 7. molecular-sieve.cc [molecular-sieve.cc]
• 8. sse.co.th [sse.co.th]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions with 2,4-Dimethylpentane as a Solvent

Welcome to the technical support center for utilizing 2,4-Dimethylpentane as a solvent in your chemical reactions. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to facilitate the optimization of your experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 2,4-Dimethylpentane as a reaction solvent?

A1: 2,4-Dimethylpentane is a branched-chain alkane, which is a nonpolar, aprotic solvent.[1] Its inert nature makes it suitable for reactions involving highly reactive species, such as free radicals and organometallics.[2][3] Key properties are summarized in the table below.

Property	Value
Molecular Formula	C₇H₁₆
Molecular Weight	100.21 g/mol
Boiling Point	80 °C (lit.)
Melting Point	-123 °C (lit.)
Density	0.673 g/mL at 25 °C (lit.)
Solubility in Water	4.41 mg/L at 25 °C
Solubility	Soluble in acetone, benzene, chloroform, alcohol, and ether.[4][5]

Q2: When should I consider using 2,4-Dimethylpentane over other nonpolar solvents like hexane or heptane?

A2: 2,4-Dimethylpentane's branched structure can influence reaction selectivity in certain cases due to steric effects. While its physical properties are similar to other heptane isomers, its specific isomeric structure might offer advantages in controlling stereochemistry or regioselectivity in sensitive reactions. Additionally, its defined structure, as opposed to mixtures of isomers often found in commercial hexanes, provides greater consistency for reaction reproducibility.

Q3: What types of reactions are typically performed in 2,4-Dimethylpentane?

A3: Due to its inertness and nonpolar character, 2,4-Dimethylpentane is well-suited for:

• Free-radical reactions: Such as the free-radical chlorination of alkanes.[1][6][7][8]

• Polymerization reactions: Particularly anionic and coordination polymerizations (e.g., Ziegler-Natta catalysis) where the absence of acidic protons is crucial.[4][6][9]

• Organometallic reactions: Reactions involving organolithium or Grignard reagents benefit from an inert, aprotic solvent to prevent quenching of the reactive species.[2][10][11]

Q4: How can I remove 2,4-Dimethylpentane after my reaction is complete?

A4: 2,4-Dimethylpentane can be removed by standard laboratory techniques:

• Rotary evaporation: Its boiling point of 80 °C allows for efficient removal under reduced pressure.

• Distillation: For larger volumes or when separating from less volatile components.

• Aqueous workup: As 2,4-Dimethylpentane is immiscible with water, a liquid-liquid extraction can be used to transfer polar products or impurities into an aqueous phase, leaving the nonpolar compounds in the organic layer.

Troubleshooting Guide

This section addresses common issues encountered when using 2,4-Dimethylpentane as a solvent.

Issue 1: Poor solubility of reactants or catalysts.

• Question: My starting materials or catalyst are not dissolving in 2,4-Dimethylpentane. What can I do?

• Answer: This is a common challenge due to the solvent's low polarity.

  • Solution 1: Temperature Adjustment: Gently heating the mixture can increase the solubility of some compounds. However, be mindful of the thermal stability of your reactants and the reaction's exothermicity.

  • Solution 2: Co-solvent System: Adding a small amount of a more polar, miscible co-solvent (e.g., THF, diethyl ether) can enhance solubility. Start with a low percentage (e.g., 5-10%) and increase as needed, but be aware that the co-solvent may affect the reaction's kinetics or mechanism.

  • Solution 3: Phase-Transfer Catalysis (PTC): If one of your reactants is an ionic salt, a phase-transfer catalyst can be employed to transport the ionic species into the organic phase to react.[12][13]

Issue 2: Slow or incomplete reaction.

• Question: My reaction is sluggish or stalls before completion in 2,4-Dimethylpentane. How can I improve the reaction rate?

• Answer: Slow reaction rates can be attributed to poor solubility or low reaction temperatures.

  • Solution 1: Increase Temperature: Raising the reaction temperature will increase the kinetic energy of the molecules and likely the reaction rate. The boiling point of 2,4-Dimethylpentane (80 °C) sets a practical limit for reactions at atmospheric pressure.

  • Solution 2: Increase Reactant Concentration: If solubility permits, increasing the concentration of one or more reactants can drive the reaction forward. Be cautious, as this can also increase the rate of side reactions.

  • Solution 3: Catalyst Screening: The choice of catalyst can be critical. If using a catalyst, screen different types that are known to be effective in nonpolar media. For example, in Ziegler-Natta polymerization, the combination of titanium compounds with organoaluminum co-catalysts is crucial.[14][15]

Issue 3: Difficulty controlling reaction exotherm.

• Question: My reaction is highly exothermic, and I'm concerned about temperature control in 2,4-Dimethylpentane.

• Answer: Managing exotherms is critical for safety and to prevent side reactions.

  • Solution 1: Controlled Reagent Addition: Add the most reactive reagent slowly and monitor the internal temperature. Use an addition funnel for liquids or a solid addition system for solids.

  • Solution 2: Dilution: Running the reaction at a lower concentration can help dissipate the heat more effectively as the solvent acts as a heat sink.[16]

  • Solution 3: External Cooling: Use an ice bath or a cryostat to maintain the desired reaction temperature. Ensure efficient stirring to promote heat transfer to the cooling medium.

Experimental Protocols

Protocol 1: Illustrative Free-Radical Chlorination of 2,4-Dimethylpentane

This protocol is a representative example of a free-radical reaction in 2,4-Dimethylpentane.

• Objective: To demonstrate the relative reactivity of primary, secondary, and tertiary C-H bonds.

• Reactants:

  • 2,4-Dimethylpentane (serves as both reactant and solvent)

  • Sulfuryl chloride (SO₂Cl₂) as the chlorine source

  • Azobisisobutyronitrile (AIBN) as the radical initiator

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2,4-Dimethylpentane and a catalytic amount of AIBN.

  • Heat the mixture to reflux (approximately 80 °C).

  • Slowly add sulfuryl chloride dropwise to the refluxing mixture over a period of 30 minutes.

  • Continue to heat the reaction mixture at reflux for an additional hour after the addition is complete.

  • Allow the reaction to cool to room temperature.

  • Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by a wash with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and analyze the product mixture by gas-liquid chromatography (GLC) to determine the relative percentages of the monochlorinated isomers.[1]

Quantitative Data Summary (Illustrative)

The following table presents hypothetical data on the effect of temperature on the product distribution in the free-radical chlorination of 2,4-dimethylpentane. In a real experimental setting, these values would be determined by GLC analysis.

Temperature (°C)	1-chloro-2,4-dimethylpentane (%)	3-chloro-2,4-dimethylpentane (%)	2-chloro-2,4-dimethylpentane (%)
25	45	25	30
50	48	23	29
80	50	22	28

Note: This data is illustrative. Generally, higher temperatures decrease the selectivity of free-radical halogenation.

Visualizations

Troubleshooting Workflow for Poor Solubility

Caption: A flowchart for troubleshooting poor solubility in 2,4-Dimethylpentane.

General Experimental Workflow in 2,4-Dimethylpentane

Caption: A generalized workflow for conducting a reaction in 2,4-Dimethylpentane.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 3. yunus.hacettepe.edu.tr [yunus.hacettepe.edu.tr]
• 4. Kinetics of anionic polymerization of β-myrcene in hydrocarbon solvents: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 5. What is the reaction of 2,4-dimethylpentane with HCl? Add any necessary .. [askfilo.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. brainly.com [brainly.com]
• 8. Solved Free-radical halogenation can occur with chlorine and | Chegg.com [chegg.com]
• 9. chemie.uni-bayreuth.de [chemie.uni-bayreuth.de]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. [PDF] 7. Anionic Polymerization | Semantic Scholar [semanticscholar.org]
• 13. par.nsf.gov [par.nsf.gov]
• 14. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 15. byjus.com [byjus.com]
• 16. quora.com [quora.com]

Identifying and minimizing side reactions involving 2,4-Dimethylpentane

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 2,4-Dimethylpentane. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you identify and minimize common side reactions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 2,4-dimethylpentane?

A1: 2,4-Dimethylpentane, a branched alkane, is relatively stable. However, under certain reaction conditions, it can undergo three primary types of side reactions:

• Free-Radical Halogenation: Substitution of hydrogen atoms with halogens, which can lead to a mixture of mono- and poly-halogenated isomers. This is a common reaction when alkanes are treated with halogens in the presence of UV light or heat.[1][2]

• Isomerization: Rearrangement of the carbon skeleton to form other heptane isomers, typically under acidic conditions or high temperatures in the presence of a catalyst.[3]

• Cracking (Pyrolysis): Fragmentation of the molecule into smaller alkanes and alkenes at high temperatures.[3][4]

Troubleshooting Guide: Side Reactions

This section provides detailed guides to identify, understand, and minimize each of the common side reactions involving 2,4-dimethylpentane.

Side Reaction: Free-Radical Halogenation

Free-radical halogenation of 2,4-dimethylpentane can lead to a mixture of chlorinated or brominated products, reducing the yield of the desired isomer.[5][6][7]

Common Problems and Solutions

Q: My reaction is producing a complex mixture of monochlorinated isomers. How can I improve the selectivity?

A: Free-radical chlorination is notoriously unselective.[7] To improve selectivity for a specific isomer, consider the following:

• Use Bromination Instead of Chlorination: Bromine is less reactive and more selective than chlorine, favoring the substitution of the most stable radical (tertiary > secondary > primary).[1] For 2,4-dimethylpentane, this would favor the formation of 2-bromo-2,4-dimethylpentane.

• Control Reaction Temperature: Lowering the reaction temperature can sometimes increase selectivity, although it will also decrease the reaction rate.

• Use a Bulky Halogenating Agent: Reagents like N-bromosuccinimide (NBS) can sometimes offer different selectivity compared to Br2.

Q: I am observing polyhalogenation in my reaction. How can I favor monosubstitution?

A: Polyhalogenation occurs when the initial halogenated product reacts further with the halogen. To favor monosubstitution:

• Use a Large Excess of 2,4-Dimethylpentane: By increasing the concentration of the alkane relative to the halogen, you increase the probability of the halogen radical reacting with an unreacted alkane molecule rather than the halogenated product.

• Control the Stoichiometry: Use a 1:1 or less molar ratio of halogen to alkane.

Quantitative Data: Product Distribution in Monochlorination

The monochlorination of 2,4-dimethylpentane yields three constitutional isomers. The relative percentages can be estimated based on the number of each type of hydrogen and their relative reactivities (tertiary:secondary:primary ≈ 5:4:1 at room temperature).[6]

Product Name	Type of Hydrogen Substituted	Number of Hydrogens	Relative Reactivity	Calculated Raw Ratio	Approximate Product Percentage
1-chloro-2,4-dimethylpentane	Primary (1°)	12	1	12 x 1 = 12	48%
3-chloro-2,4-dimethylpentane	Secondary (2°)	2	4	2 x 4 = 8	32%
2-chloro-2,4-dimethylpentane	Tertiary (3°)	2	5	2 x 5 = 10	20%

Note: These are theoretical values. Actual product distribution can vary with reaction conditions.

Experimental Protocol: Selective Monobromination of 2,4-Dimethylpentane

This protocol aims to selectively produce 2-bromo-2,4-dimethylpentane.

Materials:

• 2,4-Dimethylpentane

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl4) - Caution: Toxic and carcinogenic

• Azobisisobutyronitrile (AIBN) - Radical initiator

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• UV lamp (optional)

Procedure:

• In a dry round-bottom flask, dissolve 2,4-dimethylpentane (1 equivalent) and NBS (0.95 equivalents) in CCl4.

• Add a catalytic amount of AIBN (approximately 1-2 mol%).

• Heat the mixture to reflux (around 77°C for CCl4) with vigorous stirring. Alternatively, the reaction can be initiated with a UV lamp at a lower temperature.

• Monitor the reaction progress by GC-MS or TLC (visualizing the disappearance of NBS). The reaction is typically complete when the solid NBS has been consumed and is no longer visible at the bottom of the flask.

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution to remove any remaining bromine, then with water, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Remove the solvent by rotary evaporation.

• Purify the product by fractional distillation to isolate the desired monobrominated isomer.

Reaction Pathway: Free-Radical Halogenation

Free-radical halogenation mechanism.

Side Reaction: Isomerization

Isomerization of 2,4-dimethylpentane can occur in the presence of acid catalysts, leading to a mixture of other C7 alkanes. This is particularly problematic in reactions like Friedel-Crafts alkylation where Lewis acids are used.

Common Problems and Solutions

Q: I am trying to perform a reaction with 2,4-dimethylpentane in the presence of a Lewis acid, but I am getting a mixture of isomers. How can I prevent this?

A: Isomerization in the presence of Lewis acids proceeds through a carbocation intermediate. To minimize this:

• Use a Milder Lewis Acid: Strong Lewis acids like AlCl3 are more likely to promote isomerization. Consider using a milder Lewis acid, such as FeCl3 or ZnCl2.

• Lower the Reaction Temperature: Isomerization is often favored at higher temperatures. Running the reaction at a lower temperature can reduce the rate of rearrangement.

• Use a Different Synthetic Route: If isomerization is unavoidable, consider an alternative synthetic strategy that does not involve strong Lewis acids. For example, in Friedel-Crafts reactions, acylation followed by reduction avoids carbocation rearrangements.[8]

Q: What are the likely isomerization products of 2,4-dimethylpentane?

A: The most likely products are other branched C7 isomers that are of similar or greater stability. These can include 2,3-dimethylpentane, 3,3-dimethylpentane, and 2,2,3-trimethylbutane.

Quantitative Data: Isomerization of n-Heptane (Illustrative)

Catalyst	Temperature (°C)	n-Heptane Conversion (%)	2,3-Dimethylpentane Selectivity (%)	2,4-Dimethylpentane Selectivity (%)	Other Isomers Selectivity (%)
Pt/ZSM-22	260	81.1	(Data not specified)	(Data not specified)	(Data not specified)
Pt/ZSM-5	320	(Data not specified)	(Data not specified)	(Data not specified)	(Data not specified)

This table illustrates that various isomers are produced, and the distribution is dependent on the catalyst and conditions.[9]

Experimental Protocol: Minimizing Isomerization in Friedel-Crafts Alkylation

This protocol provides general guidelines for minimizing isomerization when using an alkyl halide that could potentially isomerize.

Procedure:

• Catalyst Choice: Select the mildest Lewis acid catalyst that will effectively promote the desired reaction.

• Temperature Control: Maintain the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Use an ice bath or other cooling system as necessary.

• Order of Addition: Add the Lewis acid to the aromatic substrate first, and then slowly add the alkylating agent (in this case, a derivative of 2,4-dimethylpentane) to the mixture. This can sometimes reduce the lifetime of the free carbocation.

• Solvent Effects: The choice of solvent can influence carbocation stability. Less polar solvents may sometimes disfavor carbocation formation and subsequent rearrangement.

Reaction Pathway: Carbocation Rearrangement (Hydride Shift)

Carbocation rearrangement via a 1,2-hydride shift.

Side Reaction: Cracking (Pyrolysis)

At elevated temperatures, 2,4-dimethylpentane can undergo cracking, breaking down into smaller, less desirable alkanes and alkenes.[3][4]

Common Problems and Solutions

Q: My high-temperature reaction is producing a significant amount of gaseous byproducts and lower molecular weight compounds. What is happening?

A: You are likely observing thermal cracking. To minimize this:

• Lower the Reaction Temperature: This is the most effective way to reduce cracking. Determine the minimum temperature required for your desired reaction.

• Reduce Reaction Time: Prolonged exposure to high temperatures will increase the extent of cracking.

• Use a Catalyst: A suitable catalyst may allow you to run the reaction at a lower temperature, thus avoiding the cracking threshold.

• Inert Atmosphere: While cracking is a thermal process, the presence of oxygen at high temperatures can lead to complex and undesirable oxidation reactions. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent this.

Quantitative Data: Product Yields from Thermal Cracking

The product distribution from cracking is complex and highly dependent on temperature and pressure. Below is a general representation of the types of products that can be formed from the cracking of a C7 alkane.

Product Class	Example Products
Light Alkanes	Methane, Ethane, Propane, Butanes
Light Alkenes	Ethene, Propene, Butenes
Heavier Fragments	Pentanes, Hexanes, and their isomers

Yields are highly variable. For instance, steam cracking of hydrocarbons can produce 10-35 wt.% ethylene and 5-20 wt.% propylene.[10]

Experimental Protocol: General Guidelines to Minimize Cracking

• Temperature Screening: If a high-temperature reaction is necessary, perform small-scale experiments at various temperatures to find the optimal balance between the desired reaction rate and the onset of significant cracking.

• Reaction Monitoring: Closely monitor the reaction progress using GC-MS to detect the formation of low molecular weight byproducts.

• Flow Chemistry: For reactions that are prone to cracking at prolonged heating, consider using a flow reactor. This allows for precise control of reaction time and temperature, minimizing the formation of degradation products.

Workflow: Identifying and Minimizing Cracking

Troubleshooting workflow for thermal cracking.

Analytical Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Product Analysis

GC-MS is an essential tool for separating and identifying the products of reactions involving 2,4-dimethylpentane and its isomers.

General GC-MS Parameters:

• Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating hydrocarbon isomers.

• Injection: Splitless or split injection, depending on the concentration of the analytes.

• Oven Program: A temperature ramp is necessary to elute a range of products. A typical program might start at 40°C and ramp up to 250-300°C.

• Mass Spectrometer: Electron ionization (EI) at 70 eV is standard for creating fragment patterns that can be compared to library spectra for identification.

Interpreting the Mass Spectrum of 2,4-Dimethylpentane and its Byproducts:

• 2,4-Dimethylpentane: The molecular ion peak (m/z 100) will likely be weak or absent. Look for characteristic fragment ions at m/z 85 ([M-15]+, loss of a methyl group), 57 ([C4H9]+), and 43 ([C3H7]+).[11]

• Halogenated Products: The mass spectrum will show a characteristic isotopic pattern for chlorine (M+ and M+2 in a 3:1 ratio) or bromine (M+ and M+2 in a 1:1 ratio).

• Isomers: Isomers will have the same molecular ion but may show different fragmentation patterns.

• Cracking Products: A series of lower molecular weight alkanes and alkenes will be detected.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to determine the precise structure of the reaction products.

• ¹H NMR of 2,4-Dimethylpentane: Due to its symmetry, the ¹H NMR spectrum is simple, showing three main signals: a doublet for the twelve methyl protons, a multiplet for the two methine protons, and a triplet for the two methylene protons.[12]

• ¹³C NMR of 2,4-Dimethylpentane: The ¹³C NMR spectrum shows only three signals, corresponding to the three unique carbon environments in the molecule.[13]

• NMR of Halogenated Products: The introduction of a halogen will cause a downfield shift for the protons and carbons near the halogen atom. The splitting patterns will also change, which can be used to determine the position of the halogen. For example, in 1-chloro-2,4-dimethylpentane, a new signal for the -CH2Cl group would appear downfield.

References

• 1. CH105: Chapter 7 - Alkanes and Halogenated Hydrocarbons - Chemistry [wou.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. vedantu.com [vedantu.com]
• 5. organic chemistry - How many products does this reaction yield? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Solved Radical monochlorination of 2,4-dimethylpentane | Chegg.com [chegg.com]
• 7. alevelchemistry.co.uk [alevelchemistry.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. mdpi.com [mdpi.com]
• 11. C7H16 mass spectrum of 2,4-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2,4-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. C7H16 2,4-dimethylpentane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2,4-dimethylpentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of 2,4-Dimethylpentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purification of 2,4-Dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: Why is the purification of 2,4-Dimethylpentane challenging?

A1: The primary challenge in purifying 2,4-Dimethylpentane lies in its separation from its other C7 isomers. There are nine constitutional isomers of heptane (C7H16), many of which have very similar boiling points and structural properties, making separation by simple distillation difficult.[1][2] For instance, the boiling points of 2,4-Dimethylpentane and its isomers are often within a few degrees of each other, requiring highly efficient separation techniques.

Q2: What are the most common impurities found in crude 2,4-Dimethylpentane?

A2: The most common impurities are other C7 alkane isomers. Depending on the synthesis or source, other hydrocarbons with similar boiling points may also be present. The specific isomers that are most difficult to separate are those with the closest boiling points to 2,4-Dimethylpentane, such as 2,3-Dimethylpentane and 3-Methylhexane.

Q3: Can I use simple fractional distillation to purify 2,4-Dimethylpentane?

A3: While fractional distillation is a fundamental purification technique, its effectiveness for separating 2,4-Dimethylpentane from its isomers is limited due to their close boiling points.[3] Achieving high purity with this method would necessitate a distillation column with a very high number of theoretical plates and a high reflux ratio, which can be energy-intensive and may not be practical in a laboratory setting.

Q4: What are the recommended advanced purification techniques for 2,4-Dimethylpentane?

A4: For high-purity 2,4-Dimethylpentane, advanced techniques are often necessary:

• Azeotropic Distillation: This involves adding an entrainer that forms a low-boiling azeotrope with one or more of the components, allowing for their separation.[4][5]

• Extractive Distillation: This method uses a high-boiling solvent to alter the relative volatilities of the isomers, making their separation by distillation more feasible.

• Adsorptive Separation: This technique utilizes molecular sieves, such as zeolites, that can selectively adsorb isomers based on their size and shape.[1]

Q5: How can I assess the purity of my purified 2,4-Dimethylpentane?

A5: Gas Chromatography (GC) with a Flame Ionization Detector (FID) is the most common and effective method for assessing the purity of 2,4-Dimethylpentane.[6] By using a suitable capillary column, it is possible to separate and quantify the different isomers present in the sample.

Data Presentation

Table 1: Boiling Points of C7 Alkane Isomers

Isomer	Boiling Point (°C)
n-Heptane	98.4
2-Methylhexane	90.0
3-Methylhexane	92.0
3-Ethylpentane	93.5
2,2-Dimethylpentane	79.2
2,3-Dimethylpentane	89.8
2,4-Dimethylpentane	80.5
3,3-Dimethylpentane	86.1
2,2,3-Trimethylbutane	80.9

Note: Boiling points can vary slightly with atmospheric pressure.[1][7][8]

Experimental Protocols

Azeotropic Distillation

Objective: To separate 2,4-Dimethylpentane from a mixture of its isomers using an entrainer.

Materials:

• Crude 2,4-Dimethylpentane containing isomeric impurities.

• Entrainer (e.g., a suitable alcohol like ethanol or methanol, or another solvent that forms a low-boiling azeotrope with one of the isomers).

• Fractional distillation apparatus with a high-efficiency column.

• Heating mantle, condenser, receiving flasks.

• Gas chromatograph for purity analysis.

Procedure:

• Assemble the fractional distillation apparatus.

• Charge the distillation flask with the crude 2,4-Dimethylpentane and the selected entrainer.

• Heat the mixture to its boiling point. The entrainer will form a minimum-boiling azeotrope with one of the isomers, which will distill over first.

• Collect the azeotropic mixture in a receiving flask.

• Once the azeotrope has been removed, the temperature of the distillate will change, indicating that another component is beginning to distill.

• Collect the different fractions in separate flasks.

• The entrainer can be removed from the collected azeotrope by washing with water or through a second distillation, depending on the entrainer used.

• Analyze the purity of the desired 2,4-Dimethylpentane fraction using Gas Chromatography.

Extractive Distillation

Objective: To enhance the separation of 2,4-Dimethylpentane from its isomers by using a high-boiling solvent.

Materials:

• Crude 2,4-Dimethylpentane.

• High-boiling, non-volatile solvent (e.g., N-methylpyrrolidone (NMP), sulfolane, or furfural).[9]

• Two distillation columns (one for extractive distillation and one for solvent recovery).

• Heating mantles, condensers, receiving flasks.

• Pumps for solvent feed.

• Gas chromatograph for analysis.

Procedure:

• Set up the extractive distillation column.

• Introduce the crude 2,4-Dimethylpentane feed into the middle of the column.

• Introduce the heated solvent near the top of the column.

• The solvent will flow down the column, selectively interacting with certain isomers and increasing the relative volatility of others.

• The more volatile component (enriched in the desired isomer) will move up the column and be collected as the distillate.

• The less volatile components, along with the solvent, will be collected from the bottom of the column.

• This bottom mixture is then fed into a second distillation column (solvent recovery column) to separate the hydrocarbon from the solvent.

• The recovered solvent can be recycled back into the extractive distillation column.

• Analyze the purity of the collected 2,4-Dimethylpentane.

Adsorptive Separation using Zeolites

Objective: To separate 2,4-Dimethylpentane from its isomers based on molecular size and shape using a zeolite.

Materials:

• Crude 2,4-Dimethylpentane.

• Appropriate zeolite (e.g., ZSM-5, Beta, or USY zeolites).[1]

• Adsorption column packed with the zeolite.

• Inert carrier gas (e.g., nitrogen or helium).

• Heating system for the column (for regeneration).

• Gas chromatograph for analysis.

Procedure:

• Pack the adsorption column with the selected zeolite and activate it by heating under a flow of inert gas to remove any adsorbed water.

• Cool the column to the desired operating temperature.

• Introduce the vaporized crude 2,4-Dimethylpentane mixture into the column using a carrier gas.

• The different isomers will be adsorbed onto the zeolite at different rates based on their molecular dimensions and interaction with the zeolite pores. Linear or less branched isomers tend to be more strongly adsorbed in some zeolites.

• The component that is least adsorbed will elute from the column first and can be collected.

• The adsorbed components can then be desorbed by increasing the temperature or decreasing the pressure and collected separately.

• Analyze the composition of the collected fractions using Gas Chromatography to determine the purity of the 2,4-Dimethylpentane.

Troubleshooting Guides

Distillation Problems

Q: My distillation is not achieving good separation of isomers. What should I do?

A:

• Check Column Efficiency: For close-boiling isomers, a highly efficient packed column (e.g., with Raschig rings or Vigreux indentations) is necessary. Ensure your column is appropriate for the separation.

• Optimize Reflux Ratio: A higher reflux ratio can improve separation but increases distillation time. Experiment with different reflux ratios to find the optimal balance.

• Ensure Slow and Steady Distillation Rate: A slow, controlled distillation rate allows for better equilibrium between the liquid and vapor phases in the column, leading to better separation.

• Consider an Advanced Technique: If fractional distillation is insufficient, you may need to switch to azeotropic or extractive distillation.

Q: The temperature during my distillation is fluctuating unexpectedly.

A:

• Check for Leaks: Ensure all joints in your distillation apparatus are properly sealed. Leaks can cause pressure fluctuations and affect the boiling point.

• Ensure Uniform Heating: Use a heating mantle with a stirrer to ensure the liquid in the distillation flask is heated evenly. Uneven heating can cause bumping and temperature fluctuations.

• Check Thermometer Placement: The thermometer bulb should be positioned correctly, just below the side arm of the distillation head, to accurately measure the temperature of the vapor that is distilling over.

Purity Analysis by Gas Chromatography (GC)

Q: My GC chromatogram shows poor peak separation (co-elution) of the isomers.

A:

• Optimize Temperature Program: Adjust the initial temperature, ramp rate, and final temperature of your GC oven program. A slower ramp rate can often improve the separation of closely eluting peaks.

• Select an Appropriate Column: A longer column or a column with a different stationary phase (e.g., one with higher polarity) may be necessary to resolve the isomers.

• Adjust Carrier Gas Flow Rate: Optimizing the flow rate of the carrier gas (e.g., helium or hydrogen) can improve column efficiency and peak resolution.

Q: I am seeing ghost peaks in my GC analysis.

A:

• Check for Contamination: Ghost peaks can be caused by contamination in the injection port, syringe, or column. Clean the injection port liner and septum, and bake out the column at a high temperature to remove contaminants.

• Ensure Sample Purity: The ghost peaks may be impurities in your sample that are being detected.

Mandatory Visualization

Caption: Troubleshooting logic for poor isomer separation during distillation.

Caption: General workflow for the purification of 2,4-Dimethylpentane.

References

• 1. researchgate.net [researchgate.net]
• 2. Selecting entrainers for azeotropic distillation - University of Nottingham Ningbo China [research.nottingham.edu.cn]
• 3. studymind.co.uk [studymind.co.uk]
• 4. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 5. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 6. Endogenous n-Alkanes in Vegetable Oils: Validation of a Rapid Offline SPE-GC-FID Method, Comparison with Online LC-GC-FID and Potential for Olive Oil Quality Control [mdpi.com]
• 7. Purification [chem.rochester.edu]
• 8. ddbst.com [ddbst.com]
• 9. researchgate.net [researchgate.net]

Preventing contamination in experiments using 2,4-Dimethylpentane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent and address contamination issues in your experiments involving 2,4-Dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What is 2,4-Dimethylpentane and why is it a potential contaminant?

2,4-Dimethylpentane is a volatile, branched-chain alkane. Its high vapor pressure at room temperature means it can easily become an airborne contaminant in a laboratory setting.[1][2][3][4] This volatility increases the risk of unintentional introduction into experiments, where it can interfere with sensitive analytical techniques.

Q2: What are the primary sources of 2,4-Dimethylpentane contamination in a lab?

Potential sources of 2,4-Dimethylpentane contamination are varied and can include:

• Improper Storage: Leaky containers or storage in poorly ventilated areas can lead to the release of vapors.

• Handling Errors: Spills, even minor ones, can quickly evaporate and disperse throughout the lab.

• Cross-Contamination: Using the same equipment for different experiments without proper cleaning can transfer the compound.

• Leaching from Labware: Although less common for alkanes, some plasticware may leach organic compounds, especially if the plastic is not compatible with the stored substance.[5][6][7][8][9]

• Contaminated Solvents or Reagents: The purity of laboratory chemicals is crucial, and contaminants can be present in lower-grade solvents.

Q3: How can 2,4-Dimethylpentane contamination affect my experimental results?

Contamination with 2,4-Dimethylpentane can lead to a range of issues depending on the analytical method being used:

• Gas Chromatography/Mass Spectrometry (GC/MS): It can appear as a "ghost peak" in your chromatogram, potentially co-eluting with and obscuring your analyte of interest.[10] This co-elution can also affect the ionization efficiency of your target compound, leading to inaccurate quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: As an alkane, 2,4-Dimethylpentane will produce signals in the highly shielded (upfield) region of the 1H NMR spectrum (typically 0.7-1.5 ppm).[11][12][13] These signals can overlap with and obscure the signals of alkyl groups in your compound of interest.

• Immunoassays: While specific data on alkane interference is limited, various exogenous substances can interfere with immunoassays by affecting antibody-antigen binding or the detection system.[14][15][16][17]

Troubleshooting Guides

Issue 1: Unexpected Peaks in GC/MS Analysis

Symptoms:

• You observe a consistent, unidentified peak in your GC/MS chromatograms, particularly in blanks and samples.

• The mass spectrum of the unknown peak is consistent with the fragmentation pattern of a branched alkane.[18]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected GC/MS peaks.

Detailed Steps:

• Analyze a Solvent Blank: Inject a sample of the solvent you are using for your samples. If the peak is present, the contamination is likely from your solvent, syringe, or the GC system itself.

• Check Purity of Solvents and Reagents: If the blank is contaminated, obtain a fresh, high-purity bottle of the solvent and re-analyze. Ensure all reagents are of appropriate grade.

• Clean GC Injector Port and Syringe: Contaminants can accumulate in the injector port. Follow the manufacturer's instructions for cleaning the injector liner and septum. Thoroughly clean your injection syringe.

• Inspect Gas Lines and Traps: Volatile compounds can sometimes back-stream from vacuum pumps or contaminate gas lines. Ensure carrier gas filters and traps are functional.

• Review Sample Handling Procedures: If the blank is clean, the contamination is likely being introduced during sample preparation. Review your procedures for potential sources of cross-contamination.

Issue 2: Unexplained Signals in the Upfield Region of 1H NMR Spectra

Symptoms:

• You observe complex, overlapping signals in the 0.7-1.5 ppm range of your 1H NMR spectrum that are not attributable to your compound of interest.[11][12][13]

• These signals are present in multiple samples, including your controls.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected NMR signals.

Detailed Steps:

• Run NMR of Pure Solvent: Acquire a spectrum of the deuterated solvent you are using directly from the bottle. If the signals are present, your solvent is contaminated.

• Verify Purity of NMR Solvent: Obtain a new, sealed ampule of high-purity deuterated solvent and re-run the blank.

• Thoroughly Clean NMR Tubes: If the solvent is clean, the contamination may be in your NMR tubes. Clean your NMR tubes rigorously with a strong oxidizing agent (e.g., Nochromix®) or a suitable solvent, and dry them in an oven.

• Review Sample Preparation Environment: If the problem persists, consider the environment where you prepare your samples. Are there open containers of volatile alkanes nearby? Is the glassware you are using properly cleaned?

Quantitative Data Summary

The following table summarizes the key physical properties of 2,4-Dimethylpentane that are relevant to its potential as a laboratory contaminant.

Property	Value	Implication for Contamination
Vapor Pressure	3.29 psi (at 37.7 °C)[1][2]	High volatility, easily becomes airborne.
Boiling Point	80 °C[1]	Evaporates quickly at room temperature.
Density	0.673 g/mL (at 25 °C)[1][4]	Less dense than water.
Solubility	Soluble in acetone, benzene, chloroform, alcohol, and ether.[2]	Can be a contaminant in common organic solvents.

Experimental Protocols

Protocol 1: Air Sampling for Volatile Organic Compounds (VOCs)

This protocol can be used to determine if 2,4-Dimethylpentane is present as an airborne contaminant in your laboratory.

Methodology:

• Sorbent Tube Collection:

  • Use a personal sampling pump calibrated to a low flow rate (e.g., 50-200 mL/min).

  • Attach a sorbent tube containing a suitable adsorbent for volatile alkanes (e.g., activated charcoal or a multi-sorbent bed).

  • Place the sampling apparatus in the area of concern and sample for a defined period (e.g., 1-4 hours).

• Sample Analysis (Thermal Desorption GC/MS):

  • The sorbent tube is placed in a thermal desorber, which heats the tube and releases the trapped VOCs into the GC/MS.

  • The GC separates the components of the air sample, and the MS identifies them based on their mass spectra.

  • Compare the resulting mass spectra to a library to confirm the presence or absence of 2,4-Dimethylpentane.

Protocol 2: Headspace Analysis of Solvents for Contaminants

This protocol is used to check for volatile contaminants in your laboratory solvents.

Methodology:

• Sample Preparation:

  • Place a small, known volume of the solvent to be tested into a headspace vial.

  • Seal the vial with a septum and cap.

  • Incubate the vial at a controlled temperature (e.g., 80°C) for a set period to allow volatile compounds to partition into the headspace.

• GC/MS Analysis:

  • A heated syringe is used to withdraw a sample of the headspace gas from the vial.

  • The gas sample is injected into the GC/MS for analysis.

  • The resulting chromatogram and mass spectra will indicate the presence of any volatile contaminants, including 2,4-Dimethylpentane.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical flow for preventing and mitigating contamination by volatile organic compounds like 2,4-Dimethylpentane in a laboratory setting.

Caption: A logical workflow for contamination control.

References

• 1. 2,4-Dimethylpentane 99 108-08-7 [sigmaaldrich.com]
• 2. 2,4-DIMETHYLPENTANE CAS#: 108-08-7 [m.chemicalbook.com]
• 3. 2,4-Dimethylpentane | C7H16 | CID 7907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4-dimethylpentane [stenutz.eu]
• 5. oaepublish.com [oaepublish.com]
• 6. Plastic Products Leach Chemicals That Induce In Vitro Toxicity under Realistic Use Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Leaching of the plasticizer di(2-ethylhexyl)phthalate (DEHP) from plastic containers and the question of human exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Leaching of chemicals from microplastics: A review of chemical types, leaching mechanisms and influencing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanism of interferences for gas chromatography/mass spectrometry analysis of urine for drugs of abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alkanes | OpenOChem Learn [learn.openochem.org]
• 12. (1) H NMR spectral analysis and conformational behavior of n-alkanes in different chemical environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Factors known to significantly affect performance of tests/interpretation of results - Manchester University NHS Foundation Trust [mft.nhs.uk]
• 15. elgalabwater.com [elgalabwater.com]
• 16. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Fundamental Flaws of Immunoassays and Potential Solutions Using Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. C7H16 mass spectrum of 2,4-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2,4-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Improving the yield of reactions where 2,4-Dimethylpentane is a reactant

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you improve the yield and selectivity of chemical reactions where 2,4-Dimethylpentane is a reactant.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during experiments involving 2,4-Dimethylpentane.

Question 1: My alkylation reaction is resulting in a low yield and a mixture of structural isomers. What are the primary causes and how can I fix this?

Answer: Low yields and poor selectivity in Friedel-Crafts alkylation reactions involving 2,4-dimethylpentane or similar alkanes are common issues. The primary causes are often related to carbocation stability and reaction conditions.

• Carbocation Rearrangement: The initial carbocation formed from the alkylating agent can rearrange to a more stable form through hydride or alkyl shifts.[1][2] For example, a primary carbocation can rearrange to a more stable secondary or tertiary carbocation, leading to the formation of undesired branched isomers on your aromatic ring.[1]

• Polyalkylation: The initial alkylated product is often more reactive than the starting material because alkyl groups are activating.[3] This can lead to the addition of multiple alkyl groups to the aromatic ring, reducing the yield of the desired mono-alkylated product.[3]

• Catalyst Issues: The Lewis acid catalyst (e.g., AlCl₃, FeCl₃) is crucial.[4] Its activity can be compromised by impurities, especially water. Ensure all reactants and glassware are anhydrous.

• Temperature Control: Inadequate temperature control can either slow the reaction rate (if too low) or promote side reactions and decomposition (if too high).[5][6]

Troubleshooting Steps:

• Use a Milder Catalyst: Consider using a less aggressive Lewis acid to reduce the extent of carbocation rearrangements.

• Control Stoichiometry: Use a large excess of the aromatic compound relative to the alkylating agent to favor mono-alkylation.

• Consider Friedel-Crafts Acylation: A more reliable alternative is to perform a Friedel-Crafts acylation followed by a reduction step (like Clemmensen or Wolff-Kishner reduction). The acylium ion intermediate does not undergo rearrangement, thus avoiding isomeric byproducts.[3][4]

• Optimize Temperature: Start with lower temperatures and gradually increase to find the optimal point where the reaction proceeds efficiently without significant side product formation.

Question 2: How can I improve the yield of specific isomers, like di- and trimethyl-substituted alkanes, during the isomerization of 2,4-Dimethylpentane?

Answer: Improving the yield of specific, highly-branched isomers during the isomerization of alkanes like 2,4-dimethylpentane is highly dependent on the catalyst system and reaction conditions.

• Catalyst Selection: Bifunctional catalysts are key. The choice between platinum (Pt) and palladium (Pd) supported on an acidic material like tungstated zirconia (WO₃-ZrO₂) can significantly affect performance. For instance, in one study, a Pd/WO₃-ZrO₂ catalyst achieved a higher yield of heptane isomers (67.2 wt. %) compared to a Pt-containing catalyst under specific conditions.[7]

• Temperature and Space Velocity: There is a trade-off between conversion and selectivity. Higher temperatures generally increase the overall conversion rate but may lead to cracking and unwanted side products.[7] The Liquid Hourly Space Velocity (LHSV), which is the volumetric flow rate of the liquid feed divided by the volume of the catalyst, is also critical. A lower LHSV (longer contact time) can increase conversion, but an optimal value must be found to maximize the yield of the desired isomers.[7]

Troubleshooting Steps:

• Screen Catalysts: Test different metal-acid catalyst combinations to find the most selective one for your desired isomer.

• Optimize Temperature: Perform the reaction at various temperatures (e.g., in the 140–240°C range) to identify the point that maximizes isomer yield before cracking becomes significant.[7]

• Vary LHSV: Adjust the flow rate of the reactant over the catalyst bed. An increase in LHSV may require a corresponding increase in temperature to maintain conversion levels.[7]

Question 3: My catalytic cracking process is producing a wide range of hydrocarbons. How can I increase the selectivity towards valuable products like ethene and propylene?

Answer: The goal of catalytic cracking is to break down larger hydrocarbons into smaller, more valuable ones. Poor selectivity is often due to an inefficient catalyst or suboptimal conditions.

• Catalyst Type: Modern catalytic cracking uses zeolites, which are complex aluminosilicates, as catalysts.[8] The shape and size of the pores within the zeolite structure can influence the size of the molecules produced. For converting C4 hydrocarbons, a bifunctional metal-acid catalyst (e.g., containing ZSM-5 zeolite for cracking and Fe₂O₃/Cr₂O₃ for dehydrogenation) can be effective.[9] This combination first dehydrogenates alkanes to alkenes, which are then more easily cracked.[9]

• Reaction Conditions: High temperatures (around 500°C or higher) are required for cracking.[8] The pressure is typically kept moderately low. The precise conditions must be tuned to favor the desired products over side reactions like coke formation, which deactivates the catalyst.

Troubleshooting Steps:

• Select an Appropriate Catalyst: Use a shape-selective catalyst like ZSM-5 zeolite to control the product distribution.[9]

• Implement a Bifunctional System: If starting with alkanes, a catalyst that also promotes dehydrogenation can improve the overall efficiency of cracking into alkenes.[9]

• Optimize Temperature and Pressure: Systematically vary the temperature and pressure to find the conditions that maximize the yield of ethene and propylene while minimizing coke and other byproducts.

Data Presentation: Isomerization of C7 Alkanes

The following table summarizes data from a study on heptane isomerization, which provides insights applicable to its isomer, 2,4-Dimethylpentane. The experiments were conducted using a Pt/25WZ(950) catalyst at a pressure of 1.5 MPa and a H₂/hydrocarbon molar ratio of 3/1.[7]

Temperature (°C)	LHSV (h⁻¹)	Heptane Conversion (wt. %)	Total Isomer Yield (wt. %)	2,4-Dimethylpentane Yield (wt. %)	2,2,3-Trimethylbutane Yield (wt. %)
160	1	82.3	77.0	7.45	1.76
180	1	84.8	76.5	7.04	0.97
200	1	80.1	71.4	4.68	0.36
220	1	68.3	60.1	2.52	0.12
240	1	55.4	48.9	1.61	0.07

Data adapted from a study on heptane isomerization.[7]

Experimental Protocols

Protocol: Isomerization of Alkanes over a Bifunctional Catalyst

This protocol is based on the methodology for studying the isomerization of C6-C7 alkanes.[7]

1. Catalyst Preparation and Activation:

• Load the catalyst (e.g., Pd/WO₃-ZrO₂) with a grain size of 0.2–0.7 mm into a fixed-bed isothermal tubular reactor.

• Reduce the catalyst in situ by passing a stream of hydrogen gas at 300°C for 6 hours prior to the reaction.[7]

2. Reaction Execution:

• Set the reactor to the desired reaction temperature (e.g., between 140–240°C) and pressure (e.g., 1.5 MPa).[7]

• Introduce the hydrocarbon feed (e.g., a mixture of 2,4-dimethylpentane in a solvent or as a neat liquid) at a specific liquid hourly space velocity (LHSV), typically between 0.5 and 6 h⁻¹.[7]

• Co-feed hydrogen gas at a specified molar ratio to the hydrocarbon feed (e.g., H₂/hydrocarbon = 3/1).[7]

• Allow the reaction to reach a steady state before collecting product samples.

3. Product Analysis:

• Collect the reactor effluent and cool it to condense the liquid products.

• Analyze the composition of the liquid and gas products using a gas chromatograph (GC) equipped with a flame-ionization detector (FID) and a suitable capillary column (e.g., Rtx-1 phase).[7]

• Quantify the conversion of the reactant and the yield of each product by comparing peak areas to those of known standards.

Visualizations

Below are diagrams illustrating key workflows and reaction pathways relevant to experiments with 2,4-Dimethylpentane.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. mt.com [mt.com]
• 5. tutorchase.com [tutorchase.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. mdpi.com [mdpi.com]

Addressing stability issues of 2,4-Dimethylpentane under experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing stability issues of 2,4-Dimethylpentane under experimental conditions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the use of 2,4-Dimethylpentane in experimental settings.

Problem/Observation	Potential Cause	Recommended Solution
Unexpected Peaks in GC-MS Analysis	Thermal decomposition of 2,4-Dimethylpentane in the injector port.	Lower the injector port temperature. Ensure the temperature is sufficient for volatilization but not high enough to induce cracking. Use a deactivated liner to minimize catalytic effects.
Contamination of the sample or solvent.	Run a blank analysis of the solvent to check for impurities. Use high-purity solvents and handle samples in a clean environment.
Inconsistent Reaction Rates or Yields	Degradation of 2,4-Dimethylpentane when used as a solvent at high temperatures.	Consider using a more thermally stable solvent if reaction temperatures are high. If 2,4-Dimethylpentane is necessary, run control experiments to quantify its degradation rate at the reaction temperature and account for it in kinetic models.
Presence of catalytic impurities.	Ensure all glassware and equipment are scrupulously clean. Impurities on the surface of reactors can catalyze the decomposition of alkanes.
Pressure Buildup in a Sealed Reaction Vessel	Thermal decomposition leading to the formation of gaseous byproducts.	If heating 2,4-Dimethylpentane in a sealed vessel, be aware of potential pressure buildup due to the formation of lighter alkanes and alkenes. Ensure the reaction vessel is rated for the expected pressure at the experimental temperature.
Discoloration of the Sample Upon Heating	Oxidation or formation of complex polymeric byproducts.	If heating in the presence of air or other oxidants, discoloration can occur. For high-temperature applications, ensure an inert atmosphere (e.g., nitrogen or argon) is maintained.

Frequently Asked Questions (FAQs)

1. What are the primary factors that affect the stability of 2,4-Dimethylpentane?

The stability of 2,4-Dimethylpentane, like other alkanes, is primarily affected by temperature, the presence of catalysts, and oxidizing agents. As a branched alkane, it is generally more thermally stable than its straight-chain isomer, n-heptane.[1] This increased stability is attributed to factors such as a more compact molecular structure and differences in bond dissociation energies.

2. What is the recommended temperature range for using 2,4-Dimethylpentane as a solvent?

While 2,4-Dimethylpentane is relatively stable, its decomposition can become significant at elevated temperatures. Thermal decomposition of similar branched alkanes can begin to occur at temperatures above 300°C, leading to the formation of smaller alkanes and alkenes.[2] For high-temperature applications, it is crucial to consider the potential for thermal cracking.

3. How should 2,4-Dimethylpentane be stored to ensure its stability?

To maintain its purity and stability, 2,4-Dimethylpentane should be stored in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3] It should be kept in a tightly sealed container to prevent evaporation and contamination.[3] It is incompatible with strong oxidizing agents, and contact with these should be avoided.

4. What are the typical decomposition products of 2,4-Dimethylpentane?

5. How can I detect and quantify the degradation of 2,4-Dimethylpentane in my experiments?

Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective technique for detecting and quantifying the degradation of 2,4-Dimethylpentane. By analyzing the sample, you can identify and quantify the parent compound as well as any smaller hydrocarbon byproducts that may have formed. It is important to use a properly calibrated instrument and appropriate internal standards for accurate quantification.

Data Presentation

Table 1: Physical and Chemical Properties of 2,4-Dimethylpentane

Property	Value	Reference
Molecular Formula	C₇H₁₆	[6][7]
Molecular Weight	100.20 g/mol	[7]
Boiling Point	80.5 °C	[6]
Melting Point	-119.2 °C	[6]
Density	0.672 g/cm³ at 20 °C	[6]
Vapor Pressure	10.5 kPa at 20 °C	[7]
Solubility in Water	Insoluble

Table 2: Thermal Decomposition Products of a Similar Alkane (n-Hexane) at 2600 K

Note: This data is for n-hexane and is provided as an illustrative example of typical alkane thermal decomposition products. The product distribution for 2,4-Dimethylpentane may vary due to its branched structure.

Product	Chemical Formula
Hydrogen	H₂
Methane	CH₄
Acetylene	C₂H₂
Ethene	C₂H₄
Ethane	C₂H₆
Propene	C₃H₆

Experimental Protocols

Protocol 1: General Handling and Storage of 2,4-Dimethylpentane

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, chemical-resistant gloves (nitrile or neoprene), and a lab coat.

• Ventilation: Handle 2,4-Dimethylpentane in a well-ventilated area, preferably within a fume hood, to avoid inhalation of vapors.

• Dispensing: Ground all containers when transferring the liquid to prevent static discharge, which can be an ignition source.

• Storage: Store in a tightly closed container in a designated flammable liquids cabinet. The storage area should be cool, dry, and away from direct sunlight and sources of ignition.

• Incompatible Materials: Keep away from strong oxidizing agents such as peroxides, nitrates, and chlorates.

Protocol 2: Analysis of 2,4-Dimethylpentane Purity and Decomposition by GC-MS

• Sample Preparation:

  • If the sample is in a non-volatile matrix, perform a liquid-liquid extraction with a suitable solvent like pentane or hexane.

  • If the sample is already a liquid, dilute it to an appropriate concentration with a high-purity solvent.

  • Add a suitable internal standard for accurate quantification.

• GC-MS Parameters:

  • Injector: Use a split/splitless injector. For initial analysis, a split injection is recommended to avoid overloading the column.

  • Injector Temperature: Start with a conservative temperature (e.g., 200 °C) and increase if necessary to ensure complete volatilization without degradation.

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms) is suitable for separating alkanes.

  • Oven Program: A temperature ramp is typically used, for example, starting at 40 °C and ramping up to 250 °C at 10 °C/min.

  • Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range appropriate for the expected products (e.g., m/z 35-300).

• Data Analysis:

  • Identify the peak for 2,4-Dimethylpentane based on its retention time and mass spectrum.

  • Search the chromatogram for peaks corresponding to potential decomposition products (smaller alkanes and alkenes). The NIST mass spectral library is a valuable resource for identifying these compounds.

  • Quantify the amount of 2,4-Dimethylpentane and its byproducts using the internal standard and a calibration curve.

Visualizations

Caption: Workflow for GC-MS analysis of 2,4-Dimethylpentane.

Caption: Simplified free-radical mechanism for thermal decomposition.

Caption: Troubleshooting logic for stability issues.

References

• 1. Khan Academy [khanacademy.org]
• 2. 2,4-Dimethylpentane|High-Purity Research Chemical [benchchem.com]
• 3. 2,4-Dimethylpentane, 98+% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. scribd.com [scribd.com]
• 5. Frontiers | Thermal decomposition of n-hexane in organic Rankine cycle: a study combined ReaxFF reactive molecular dynamic and density functional theory [frontiersin.org]
• 6. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]
• 7. 2,4-Dimethylpentane | C7H16 | CID 7907 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting peak tailing of 2,4-Dimethylpentane in GC analysis

Technical Support Center: Gas Chromatography (GC) Analysis

Topic: Troubleshooting Peak Tailing of 2,4-Dimethylpentane

This guide is intended for researchers, scientists, and drug development professionals encountering peak tailing issues during the GC analysis of 2,4-Dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in gas chromatography?

A1: Peak tailing in gas chromatography is an asymmetrical distortion of a chromatographic peak, where the latter half of the peak is broader than the front half.[1][2] This phenomenon can compromise the accuracy of peak integration and reduce the resolution between adjacent peaks.[2][3][4][5] A tailing or asymmetry factor greater than 1.5 is typically indicative of a significant issue that requires investigation.[2][3]

Q2: Why is my 2,4-Dimethylpentane peak tailing?

A2: While 2,4-Dimethylpentane, a non-polar branched alkane, is less prone to the chemical interactions that often cause peak tailing, this issue can still arise from various physical and chemical factors within the GC system.[1][6] Common causes are often related to the column, inlet, injection technique, or system contamination.[1][7][8]

Q3: If all the peaks in my chromatogram are tailing, what is the likely cause?

A3: When all peaks in a chromatogram, including the solvent peak, exhibit tailing, it generally points to a physical problem in the GC system that affects all compounds.[5][9] The most common culprits are related to the carrier gas flow path.[8][10] This can include improper column installation, poor column cuts, a contaminated or active inlet liner, or system leaks.[1][2][5]

Q4: What should I do if only the 2,4-Dimethylpentane peak is tailing?

A4: If only the 2,4-Dimethylpentane peak or a few other specific peaks are tailing, the problem is more likely due to chemical interactions or contamination within the column.[9] Potential causes include column contamination from non-volatile residues, or degradation of the stationary phase exposing active sites.[1][11]

Troubleshooting Guide

Problem 1: All peaks, including 2,4-Dimethylpentane, are tailing.

• Question: My entire chromatogram shows tailing peaks. What should I investigate first?

• Answer: This widespread tailing suggests a physical issue in the flow path.[5][9] Start by examining the column installation and the condition of the inlet liner.

  • Troubleshooting Steps & Experimental Protocols:

    • Inspect Column Installation: An improperly installed column can create dead volume or turbulence.[5][10][12]

      • Protocol:

        • Cool the GC oven and inlet to room temperature.

        • Turn off the carrier gas flow.

        • Carefully remove the column from the inlet.

        • Examine the column end for a clean, square cut. A ragged cut can cause turbulence.[2][5][12] If the cut is not clean, trim the column.

        • Reinstall the column according to the manufacturer's instructions, ensuring the correct insertion depth into the inlet.[2]

    • Examine and Replace the Inlet Liner: The liner can accumulate non-volatile residues, creating active sites.[1][12]

      • Protocol:

        • After cooling the inlet, remove the retaining nut and septum.

        • Carefully remove the liner.

        • Visually inspect the liner for contamination (e.g., discoloration, residue).

        • Replace the liner with a new, deactivated one.

        • Replace the septum and O-ring as well to ensure a good seal.[13]

    • Check for Leaks: System leaks disrupt the carrier gas flow and can lead to peak distortion.[1]

      • Protocol:

        • Use an electronic leak detector to check all fittings and connections from the gas source to the detector.

        • Pay close attention to the inlet septum nut and the column connections at the inlet and detector.

Problem 2: Only the 2,4-Dimethylpentane peak is tailing, or tailing is more pronounced for this peak.

• Question: The peak for 2,4-Dimethylpentane is tailing, but other peaks look fine. What could be the cause?

• Answer: This suggests a more specific interaction or contamination issue affecting 2,4-Dimethylpentane.

  • Troubleshooting Steps & Experimental Protocols:

    • Column Contamination: Buildup of non-volatile sample residues at the head of the column can cause peak tailing.[11]

      • Protocol: Column Trimming

        • Cool the oven and inlet and turn off the carrier gas.

        • Remove the column from the inlet.

        • Using a ceramic scoring wafer or a capillary column cutter, carefully cut 10-20 cm from the inlet end of the column.[7] Ensure the cut is clean and at a 90-degree angle.[2]

        • Reinstall the column.

    • Column Degradation: The stationary phase can degrade over time, especially when exposed to oxygen or high temperatures.[11]

      • Protocol: Column Conditioning (Bake-out)

        • Disconnect the column from the detector to prevent contamination.

        • Set the carrier gas flow to the normal operating rate.

        • Heat the oven to the maximum isothermal temperature for the column (or 20-30°C above the final temperature of your analysis method, without exceeding the column's maximum temperature limit) and hold for 1-2 hours.[7]

        • Cool the oven, reconnect the column to the detector, and perform a test run.

    • Inappropriate Injection Parameters: A low split ratio can lead to a slow transfer of the sample onto the column, causing peak broadening and tailing.[12][13]

      • Protocol: Adjusting the Split Ratio

        • In your GC method, increase the split ratio. A minimum of 20 mL/min total flow through the inlet is often recommended for split injections.[13]

        • Inject a standard of 2,4-Dimethylpentane and observe the peak shape.

Data Presentation

Table 1: Common Causes of Peak Tailing and Their General Impact

Cause	Affected Peaks	Typical Asymmetry Factor (As/Tf)	Primary Solution
Improper Column Installation	All peaks	> 1.5	Reinstall column
Contaminated Inlet Liner	All peaks, often more pronounced for active compounds	> 1.5	Replace liner, septum, and O-ring
Column Contamination (Inlet side)	Later-eluting or all peaks	1.2 - 2.0	Trim the first 10-20 cm of the column
Column Degradation (Activity)	Polar or active compounds; can affect non-polar compounds if severe	> 1.5	Condition (bake-out) or replace the column
Low Split Ratio	All peaks, can be more noticeable for major components	1.2 - 1.8	Increase the split ratio
Solvent-Phase Polarity Mismatch	Early-eluting peaks	> 1.5	Change the injection solvent

Mandatory Visualization

Below is a troubleshooting workflow to diagnose the cause of peak tailing for 2,4-Dimethylpentane.

Caption: Troubleshooting workflow for peak tailing in GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. How 2-Methylpentane Alters Gas Chromatography Separation Techniques [eureka.patsnap.com]
• 7. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 8. google.com [google.com]
• 9. GC Troubleshooting—Tailing Peaks [restek.com]
• 10. m.youtube.com [m.youtube.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. GC Tip: Peak Shape Problems: Tailing Peaks | Phenomenex [discover.phenomenex.com]
• 13. agilent.com [agilent.com]

Technical Support Center: Enhancing Fuel Octane Rating with 2,4-Dimethylpentane

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) for experiments involving 2,4-Dimethylpentane as an octane-enhancing additive in fuels.

Section 1: Troubleshooting Guide

This guide addresses specific issues that may arise during the preparation, execution, and analysis of experiments aimed at enhancing the octane rating of fuels using 2,4-Dimethylpentane.

Blending and Sample Preparation Issues

Issue	Potential Cause(s)	Troubleshooting Steps
Inconsistent or lower-than-expected octane rating results.	1. Incomplete Mixing: Due to differences in density and viscosity, 2,4-Dimethylpentane may not have fully homogenized with the base fuel. 2. Inaccurate Measurements: Errors in volumetric or gravimetric measurements of 2,4-Dimethylpentane or the base fuel will lead to incorrect blend ratios. 3. Vaporization of Components: Lighter hydrocarbons, including 2,4-Dimethylpentane, can evaporate during blending, altering the final composition.	1. Mixing Technique: Use a calibrated mechanical stirrer or a vortex mixer for a sufficient duration to ensure a homogeneous blend. For larger volumes, a baffled mixing vessel is recommended. 2. Measurement Verification: Double-check all measurements using calibrated equipment. For high precision, gravimetric blending is preferred over volumetric blending. 3. Temperature Control: Blend components at a controlled, cool temperature to minimize evaporation. Keep containers sealed whenever possible.
Phase separation or cloudiness in the fuel blend.	1. Water Contamination: 2,4-Dimethylpentane is highly nonpolar and insoluble in water. The presence of water in the base fuel or the additive can lead to phase separation.[1][2] 2. Incompatibility with Base Fuel: While unlikely with conventional gasoline, some specialized or highly oxygenated base fuels may have limited miscibility with pure alkanes like 2,4-Dimethylpentane.	1. Moisture Control: Ensure all blending equipment is dry. Use a desiccant or nitrogen blanket if working in a humid environment. Test the base fuel for water content prior to blending. 2. Solubility Test: Before preparing a large batch, perform a small-scale miscibility test by blending a small amount of 2,4-Dimethylpentane with the base fuel and observing for any signs of separation.

Cooperative Fuel Research (CFR) Engine and Octane Testing Issues

Issue	Potential Cause(s)	Troubleshooting Steps
Engine knocking at unexpected compression ratios.	1. Incorrect Fuel-Air Ratio: The carburetor settings may not be optimized for the specific blend, leading to a lean or rich mixture that can affect knock characteristics. 2. Engine Deposits: Carbon buildup in the combustion chamber can increase the effective compression ratio and create hot spots, leading to premature ignition. 3. Engine Operating Temperature: Deviations from the standard operating temperatures for the intake air, coolant, or oil can affect knock tendency.	1. Carburetor Adjustment: Carefully adjust the fuel-air ratio to achieve the maximum knock intensity for the specific fuel blend as per ASTM D2699 (RON) or D2700 (MON) procedures. 2. Engine Maintenance: Regularly inspect and clean the combustion chamber, piston, and valves to remove any carbon deposits. 3. Temperature Verification: Calibrate and monitor all temperature sensors to ensure the engine is operating within the specified ASTM conditions.
Inconsistent or non-repeatable knock intensity readings.	1. Knock Sensor Malfunction: The detonation pickup unit (knock sensor) may be faulty, improperly installed, or have loose connections. 2. Electronic Instrumentation Drift: The knock meter or other electronic components may require recalibration. 3. Fuel Contamination: Contamination of the fuel sample with other substances can alter its combustion properties.	1. Sensor Inspection and Calibration: Check the knock sensor for any physical damage and ensure it is torqued to the manufacturer's specifications. Calibrate the sensor according to the ASTM manual. 2. Instrument Calibration: Perform a full calibration of the electronic knock measurement system using reference fuels. 3. Fuel Handling: Use clean, dedicated containers for each fuel blend to avoid cross-contamination.
Difficulty in achieving stable engine operation with high concentrations of 2,4-Dimethylpentane.	1. Volatility Mismatch: While 2,4-Dimethylpentane is a component of gasoline, a very high concentration in a low-volatility base fuel might affect vaporization in the carburetor. 2. Stoichiometric Shift: The air-fuel ratio requirement may be different for high-percentage blends, necessitating significant carburetor adjustments.	1. Preheating Adjustments (for MON): For Motor Octane Number (MON) testing, ensure the intake mixture temperature is strictly maintained as per ASTM D2700, as this is a critical parameter for fuel vaporization. 2. Systematic Carburetor Tuning: When testing blends with high concentrations of 2,4-Dimethylpentane, perform a systematic sweep of the fuel-air ratio to find the point of maximum knock.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the typical Research Octane Number (RON) and Motor Octane Number (MON) of pure 2,4-Dimethylpentane?

A1: The octane rating of pure 2,4-Dimethylpentane can vary slightly depending on the source, but it is generally reported to have a Research Octane Number (RON) of approximately 83.1 and a Motor Octane Number (MON) of 83.8.

Q2: Is the octane-enhancing effect of 2,4-Dimethylpentane linear when blended with gasoline?

A2: Not always. The blending of octane enhancers can exhibit non-linear behavior, which can be either synergistic (the octane number of the blend is higher than the weighted average of the components) or antagonistic (the octane number is lower). The blending behavior of 2,4-Dimethylpentane depends on the composition of the base fuel it is being added to. For example, its interaction with aromatic compounds may differ from its interaction with other paraffins.

Q3: Are there any special safety precautions I should take when working with 2,4-Dimethylpentane?

A3: Yes. 2,4-Dimethylpentane is a highly flammable liquid and vapor.[3] It is also a skin irritant and can be harmful if swallowed or inhaled.[3] Always work in a well-ventilated area, preferably in a fume hood. Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Ensure all equipment is properly grounded to prevent static discharge, which can ignite the vapors.[3]

Q4: How does 2,4-Dimethylpentane affect the Reid Vapor Pressure (RVP) of the fuel blend?

A4: 2,4-Dimethylpentane has a relatively low Reid Vapor Pressure (RVP) compared to more volatile gasoline components like butane. As a component of alkylate, it is known for its low volatility.[4] Therefore, adding 2,4-Dimethylpentane to a gasoline blend will generally lead to a decrease in the overall RVP of the fuel, which is beneficial for meeting evaporative emission standards.

Q5: Can I use a portable octane analyzer instead of a CFR engine for my experiments?

A5: Portable octane analyzers, which often use near-infrared (NIR) spectroscopy, can be useful for quick screening and quality control. However, they provide an estimated octane number based on a pre-calibrated model. For precise, research-grade octane number determination that adheres to industry standards, the use of a calibrated Cooperative Fuel Research (CFR) engine according to ASTM D2699 (RON) and ASTM D2700 (MON) methods is mandatory.

Q6: What is the difference between 2,4-Dimethylpentane and "alkylate"?

A6: "Alkylate" is a premium gasoline blending stock produced in a refinery through a process called alkylation.[5] This process combines light olefins and isoparaffins. While 2,4-Dimethylpentane is a significant component of alkylate, alkylate is a complex mixture of various highly branched paraffins. Therefore, while related, the terms are not interchangeable.

Section 3: Quantitative Data on Octane Enhancement

The following tables provide data on the octane numbers of 2,4-Dimethylpentane and its impact when blended with other hydrocarbons.

Table 1: Octane Ratings of Pure 2,4-Dimethylpentane and Related Isomers

Compound	Research Octane Number (RON)	Motor Octane Number (MON)
n-Heptane	0	0
2-Methylhexane	42.4	46.4
3-Methylhexane	52.0	55.0
2,3-Dimethylpentane	91.1	88.5
2,4-Dimethylpentane	83.1	83.8
2,2,4-Trimethylpentane (Isooctane)	100	100

Data compiled from various scientific sources.

Table 2: Estimated Blending Octane Value of 2,4-Dimethylpentane in a Base Gasoline

Base Gasoline RON	% 2,4-Dimethylpentane (by volume)	Resulting Blend RON (Estimated)
85	10%	86.8
85	20%	88.5
90	10%	90.8
90	20%	91.6

Note: These are estimated values. The actual blending octane value can vary depending on the specific composition of the base gasoline.

Section 4: Experimental Protocols

Protocol for Blending 2,4-Dimethylpentane with a Base Fuel

Objective: To prepare a homogeneous blend of 2,4-Dimethylpentane and a base fuel for octane rating analysis.

Materials:

• Calibrated volumetric flasks or a calibrated analytical balance

• Glass beaker or Erlenmeyer flask

• Magnetic stirrer and stir bar, or a vortex mixer

• 2,4-Dimethylpentane (99%+ purity)

• Base gasoline of known octane rating

• Safety goggles, gloves, and lab coat

Procedure:

• Preparation: Ensure all glassware is clean and completely dry to prevent water contamination.

• Measurement (Gravimetric Method - Preferred): a. Place the mixing vessel on the analytical balance and tare it. b. Add the desired mass of the base gasoline to the vessel and record the weight. c. Calculate the required mass of 2,4-Dimethylpentane for the target blend ratio. d. Carefully add the calculated mass of 2,4-Dimethylpentane to the vessel.

• Measurement (Volumetric Method): a. Measure the desired volume of the base gasoline using a calibrated volumetric flask. b. Pour the base gasoline into the mixing vessel. c. Measure the desired volume of 2,4-Dimethylpentane using a separate, appropriate-sized calibrated volumetric flask. d. Add the 2,4-Dimethylpentane to the mixing vessel.

• Mixing: a. Immediately seal the mixing vessel to minimize evaporation. b. Place the vessel on a magnetic stirrer and add a clean stir bar. Stir for at least 15 minutes at a moderate speed. Alternatively, use a vortex mixer for smaller volumes for 2-3 minutes.

• Storage: Store the blend in a tightly sealed, clearly labeled container in a cool, dark, and well-ventilated area until it is ready for analysis.

Abbreviated Protocol for RON Determination (ASTM D2699)

Objective: To determine the Research Octane Number (RON) of a fuel blend containing 2,4-Dimethylpentane using a CFR engine.

Apparatus:

• Standardized Cooperative Fuel Research (CFR) engine

• Knock-detection instrumentation

• Primary reference fuels (isooctane and n-heptane) and check fuels

• Fuel blend to be tested

Procedure:

• Engine Warm-up: Start the CFR engine and allow it to warm up to the standard operating conditions as specified in ASTM D2699 (e.g., engine speed of 600 ± 6 rpm, coolant temperature of 100 ± 1.5°C).

• Standardization: Calibrate the engine's knock intensity using a primary reference fuel of a known octane number close to the expected octane number of the sample. Adjust the compression ratio to achieve the standard knock intensity.

• Sample Testing: a. Switch the fuel source to the 2,4-Dimethylpentane blend. b. Adjust the fuel-air ratio to obtain the maximum knock intensity. c. Adjust the compression ratio so that the knock intensity of the sample matches the standard knock intensity. Record the cylinder height reading.

• Bracketing: a. Select two primary reference fuels that bracket the knock intensity of the sample (one higher and one lower). b. Run each bracketing reference fuel, adjusting the fuel-air ratio for maximum knock, and record the knock intensity readings without changing the compression ratio set for the sample.

• Calculation: The RON of the sample is determined by interpolation between the octane numbers of the two bracketing reference fuels based on their respective knock intensity readings.

Disclaimer: These are abbreviated protocols. Users must refer to the full, current ASTM D2699 and D2700 standards for detailed procedures, safety precautions, and instrument calibration.

Section 5: Diagrams

Caption: Experimental workflow for octane rating of fuel blends.

Caption: Troubleshooting logic for inconsistent octane results.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. The effect of chemical functional groups on the octane sensitivity of fuel blends for spark-ignited and multimode engines | Journal Article | PNNL [pnnl.gov]
• 5. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]

Technical Support Center: Drying and Purifying 2,4-Dimethylpentane for Sensitive Reactions

For Researchers, Scientists, and Drug Development Professionals

The chemical integrity of solvents is paramount for the success of sensitive chemical reactions. 2,4-Dimethylpentane, a branched alkane, is often used in applications requiring high purity and anhydrous conditions. This guide provides detailed methods, troubleshooting advice, and answers to frequently asked questions regarding the drying and purification of 2,4-Dimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial-grade 2,4-Dimethylpentane?

A1: Commercial 2,4-Dimethylpentane may contain several impurities that can interfere with sensitive reactions. These include:

• Water: The most common impurity, often dissolved in the solvent from atmospheric exposure.

• Other Hydrocarbons: Structurally similar alkanes, as well as unsaturated compounds like alkenes or aromatic compounds, may be present from its production via the alkylation of isobutane and propylene.[1]

• Polar Organic Compounds: Trace amounts of oxygenates (e.g., alcohols, ethers) or sulfur compounds may persist from the refining process.[2][3]

• Peroxides: Although less common in alkanes than in ethers, peroxides can form upon prolonged storage and exposure to air and light.

Q2: How can I accurately determine the purity and water content of my 2,4-Dimethylpentane?

A2: Several analytical techniques are available to assess purity:

• Water Content: Karl Fischer titration is the gold standard for accurately quantifying trace amounts of water in organic solvents.[4][5][6] It is highly selective for water and can provide results with high precision.[6]

• Organic Impurities: Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), is the best method for separating and identifying volatile organic impurities.[7][8][9]

• Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the structure of 2,4-Dimethylpentane and detect impurities with distinct chemical shifts.

Q3: What is the most effective and safest method for removing residual water?

A3: For achieving very low water content (sub-10 ppm), passing the solvent through a column of activated neutral alumina or using activated 3Å molecular sieves is highly effective and safer than reactive metal-based methods.[10]

• Activated Alumina: Offers rapid and efficient drying.[10][11][12]

• 3Å Molecular Sieves: Are excellent for static drying (letting the solvent stand over the sieves) and can achieve very low water levels.[10][13][14] The 3Å pore size is ideal as it selectively adsorbs water while excluding most hydrocarbon molecules.[13]

Q4: How can I remove unsaturated or aromatic hydrocarbon impurities?

A4: A common laboratory method is to wash the solvent with concentrated sulfuric acid. The acid reacts with and sulfonates alkenes and aromatic compounds, which can then be separated in an aqueous layer. This must be followed by washing with a basic solution (e.g., sodium bicarbonate) and water to remove acid residue, and then a final drying step.

Q5: When is a final distillation step necessary?

A5: Distillation is recommended as the final purification step to:

• Separate the 2,4-Dimethylpentane from non-volatile impurities, such as spent drying agents, polymer byproducts from acid washing, or dissolved salts.

• Separate it from other hydrocarbons with different boiling points.

• Ensure the highest possible purity, which is critical for highly sensitive applications like organometallic reactions.

Troubleshooting Guide

Problem: My sensitive reaction is failing, and I suspect water contamination in my 2,4-Dimethylpentane.

• Possible Cause: The solvent was not sufficiently dried, or it became re-contaminated with atmospheric moisture after drying.

• Solution:

  • Verify Water Content: Use Karl Fischer titration to determine the exact water content of your solvent.[4]

  • Re-dry the Solvent: Pass the solvent through a freshly activated column of neutral alumina or let it stand over freshly activated 3Å molecular sieves for 48-72 hours under an inert atmosphere (e.g., Nitrogen or Argon).[10]

  • Improve Handling Technique: Use proper air-free techniques (e.g., Schlenk lines or a glovebox) to handle and dispense the dried solvent to prevent re-exposure to moisture.

Problem: After drying with molecular sieves, my solvent still tests positive for significant water content.

• Possible Cause 1: The molecular sieves were not properly activated.

  • Solution: Activate the molecular sieves by heating them in a glassware oven at a high temperature (e.g., 300 °C) under vacuum or a flow of inert gas for at least 24 hours to drive off adsorbed water.[10]

• Possible Cause 2: The capacity of the molecular sieves was exceeded.

  • Solution: Use a sufficient quantity of sieves for the volume of solvent (a common recommendation is 10-20% mass/volume). For very wet solvents, consider a pre-drying step with a higher-capacity, lower-efficiency agent like anhydrous sodium sulfate before the final drying with molecular sieves.[15]

• Possible Cause 3: Insufficient contact time.

  • Solution: Allow the solvent to stand over the sieves for at least 48 hours to reach equilibrium.[10] Agitation can speed up the process.

Problem: I see unexpected peaks in my GC or NMR analysis after purification.

• Possible Cause 1: Contamination from the drying agent.

  • Solution: Fine powders from drying agents like magnesium sulfate or alumina can be carried over. Filter the solvent after decanting. Distillation is the most effective way to separate the solvent from any non-volatile contaminants.

• Possible Cause 2: The solvent has been contaminated by grease from glass joints or incompatible tubing.

  • Solution: Use high-quality ground glass joints with minimal, high-vacuum grease (or use grease-free joints). Ensure all tubing and septa are made of chemically resistant materials (e.g., PTFE).

• Possible Cause 3: Incomplete removal of reagents from a chemical purification step (e.g., residual acid).

  • Solution: Ensure thorough washing after any chemical treatment. For example, after an acid wash, wash sequentially with water, dilute sodium bicarbonate solution, and finally brine before drying.[16]

Problem: My distillation recovery is very low.

• Possible Cause 1: Leaks in the distillation apparatus.

  • Solution: Check all joints and connections to ensure they are properly sealed. For vacuum distillations, ensure the system can hold a stable vacuum before starting.[17]

• Possible Cause 2: Inefficient condensation.

  • Solution: Ensure the condenser has a sufficient flow of cold water. For low-boiling liquids, a colder coolant might be necessary. Check that the condenser is appropriately sized for the scale of the distillation.[18]

• Possible Cause 3: Incorrect thermometer placement.

  • Solution: The top of the thermometer bulb should be level with the bottom of the side-arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[19]

Data Presentation: Efficiency of Common Drying Agents

The following table summarizes the efficiency of various drying agents for achieving low residual water content in organic solvents. While data for 2,4-Dimethylpentane is not specifically listed, the values for analogous non-polar solvents like toluene and benzene provide a good estimate of performance.

Drying Agent	Solvent Tested	Conditions	Residual Water (ppm)	Reference
3Å Molecular Sieves	Toluene	20% m/v, 24h static	< 1	[10]
Activated Neutral Alumina	Toluene	Passed through column	3	[10]
**Calcium Hydride (CaH₂) **	Dichloromethane	Heated	~13	[10]
Sodium Metal / Benzophenone	Toluene	Reflux	~34	[10]
Anhydrous Sodium Sulfate	General Use	Static	Medium Efficiency	[15][20]
Anhydrous Calcium Chloride	General Use	Static	Low-Medium Efficiency	[15]

Note: Efficiency is highly dependent on the initial water content, contact time, temperature, and activation state of the desiccant.

Experimental Protocols

Protocol 1: Drying with Activated 3Å Molecular Sieves

• Activation: Place 3Å molecular sieve pellets in a round-bottom flask. Attach the flask to a vacuum line and heat gently with a heat gun while under vacuum to remove bulk adsorbed water. Then, transfer the flask to an oven and heat at 300 °C for at least 24 hours.

• Cooling: Allow the flask to cool to room temperature under a stream of dry, inert gas (e.g., argon or nitrogen) or in a desiccator.

• Drying: Add the activated sieves (approx. 10-20% of the solvent weight) to the flask containing 2,4-Dimethylpentane.

• Storage: Stopper the flask and store under an inert atmosphere for at least 48 hours. The solvent can be dispensed by carefully decanting or via a cannula.

Protocol 2: Purification via Activated Alumina Column

• Activation: Activate neutral alumina (Brockmann I) by heating it in a porcelain dish in a furnace at 400 °C for 4 hours. Cool in a desiccator.

• Column Packing: Pack a chromatography column with the activated alumina. A typical setup involves placing a plug of glass wool at the bottom, adding the alumina, and topping with a layer of sand.

• Elution: Pre-wet the column with a small amount of pre-dried 2,4-Dimethylpentane. Pass the bulk solvent through the column under gravity or with gentle positive pressure from an inert gas line.

• Collection: Collect the purified solvent in a clean, dry flask, preferably under an inert atmosphere. Discard the first small fraction that elutes.

Mandatory Visualizations

Caption: Workflow for selecting a purification strategy for 2,4-Dimethylpentane.

Caption: Troubleshooting guide for common issues in 2,4-Dimethylpentane purification.

References

• 1. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]
• 2. hengyeinc.com [hengyeinc.com]
• 3. Complete Guide To Activated Alumina Desiccants [streampeak.com.sg]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. byjus.com [byjus.com]
• 6. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 7. 2,4-Dimethylpentane | C7H16 | CID 7907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. spectrabase.com [spectrabase.com]
• 9. ez.restek.com [ez.restek.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. activatedaluminaballs.com [activatedaluminaballs.com]
• 12. activatedaluminaballs.com [activatedaluminaballs.com]
• 13. Comparison of Water-Removal Efficiency of Molecular Sieves Vibrating by Rotary Shaking and Electromagnetic Stirring from Feedstock Oil for Biofuel Production | MDPI [mdpi.com]
• 14. Dalian Haixin - Deep dehydration and drying of solvents using molecular sieves [haixin-mol.com]
• 15. chem.ucalgary.ca [chem.ucalgary.ca]
• 16. orgchemboulder.com [orgchemboulder.com]
• 17. njhjchem.com [njhjchem.com]
• 18. maratek.com [maratek.com]
• 19. refinerlink.com [refinerlink.com]
• 20. Tips & Tricks [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Analysis of Solvent Properties: 2,4-Dimethylpentane vs. n-Heptane

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact reaction kinetics, purification efficiency, and formulation stability. This guide provides a detailed comparison of the solvent properties of 2,4-Dimethylpentane and n-heptane, two C7 alkanes, supported by their physicochemical data and established experimental protocols.

This document delves into a side-by-side examination of these two solvents, offering insights into how the structural difference—a branched versus a linear alkane—influences their performance in various laboratory and industrial applications.

Executive Summary

Both 2,4-Dimethylpentane and n-heptane are non-polar solvents with similar molecular weights. However, their distinct molecular structures lead to notable differences in their physical and solvent properties. n-Heptane, a linear alkane, exhibits stronger intermolecular van der Waals forces, resulting in a higher boiling point and viscosity compared to the more compact, branched structure of 2,4-Dimethylpentane. These differences can affect their utility in applications such as chromatography, extractions, and as reaction media.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Dimethylpentane and n-heptane is presented below. These properties are fundamental to understanding their behavior as solvents.

Property	2,4-Dimethylpentane	n-Heptane
Molecular Formula	C₇H₁₆	C₇H₁₆
Molecular Weight ( g/mol )	100.21	100.21
Boiling Point (°C)	80.5	98.4
Melting Point (°C)	-119.2	-90.6
Density (g/cm³ at 20°C)	0.673	0.684
Refractive Index (at 20°C)	1.381	1.387
Viscosity (cP at 25°C)	Data not readily available	0.39
Water Solubility	Insoluble	Insoluble
Solubility in Organic Solvents	Soluble in non-polar solvents like hexane and benzene.[1]	Miscible with alcohol, chloroform, and ether.

Solvent Properties: A Deeper Dive

The effectiveness of a solvent is often quantified by various parameters that describe its ability to dissolve solutes. Key parameters include the Hildebrand solubility parameter and Kamlet-Taft parameters.

Hildebrand Solubility Parameter (δ)

The Hildebrand solubility parameter provides a numerical estimate of the cohesive energy density of a substance, which is a good indicator of its solvency power. Materials with similar Hildebrand parameters are likely to be miscible.

Solvent	Hildebrand Solubility Parameter (MPa½)
2,4-Dimethylpentane	Estimated to be ~14.5 - 15.0
n-Heptane	15.3

Kamlet-Taft Solvatochromic Parameters

The Kamlet-Taft parameters provide a more detailed understanding of solvent-solute interactions by quantifying three key properties:

• α (Hydrogen Bond Acidity): A measure of the solvent's ability to donate a proton in a solvent-to-solute hydrogen bond.

• β (Hydrogen Bond Basicity): A measure of the solvent's ability to accept a proton in a solute-to-solvent hydrogen bond.

• π* (Dipolarity/Polarizability): An index of the solvent's polarity and polarizability.

Solvent	α	β	π*
2,4-Dimethylpentane	Expected to be 0.00	Expected to be ~0.00	Data not readily available
n-Heptane	0.00	0.00	-0.08

Experimental Protocols

Accurate determination of solvent properties is crucial for their effective application. Below are detailed methodologies for determining the Hildebrand solubility parameter and Kamlet-Taft parameters.

Determination of Hildebrand Solubility Parameter

The Hildebrand solubility parameter (δ) is calculated from the cohesive energy density (CED) using the following equation:

δ = (CED)¹ᐟ² = ((ΔHᵥ - RT) / Vₘ)¹ᐟ²

Where:

• ΔHᵥ is the heat of vaporization.

• R is the ideal gas constant.

• T is the temperature in Kelvin.

• Vₘ is the molar volume.

Experimental Workflow:

Caption: Workflow for the experimental determination of the Hildebrand solubility parameter.

Determination of Kamlet-Taft Parameters

Kamlet-Taft parameters are determined spectrophotometrically using a set of solvatochromic dyes that exhibit a shift in their UV-visible absorption maximum depending on the solvent's properties.

Experimental Workflow:

Caption: Workflow for the experimental determination of Kamlet-Taft parameters.

Comparative Analysis and Applications

The lower boiling point of 2,4-Dimethylpentane makes it more volatile than n-heptane . This property can be advantageous in applications requiring rapid solvent removal, such as in certain coating formulations or during the work-up of chemical reactions. However, its lower cohesive energy density, as suggested by its lower boiling point and estimated Hildebrand parameter, may result in a slightly weaker solvency power for non-polar compounds compared to n-heptane.

n-Heptane , with its higher boiling point and greater intermolecular forces, is a less volatile and slightly stronger non-polar solvent. It is widely used as a standard non-polar solvent in chromatography, as a solvent for extractions, and in various organic reactions.[2] Its well-characterized properties make it a reliable choice in many pharmaceutical and research applications.

The choice between these two solvents will ultimately depend on the specific requirements of the application. For processes where rapid evaporation is desired, 2,4-Dimethylpentane may be a suitable alternative. For applications requiring a more robust, less volatile non-polar solvent with well-established performance, n-heptane remains a standard choice.

Safety, Health, and Environmental Profile

Both 2,4-Dimethylpentane and n-heptane are flammable liquids and should be handled with appropriate safety precautions in a well-ventilated area. They are considered to have relatively low toxicity compared to other organic solvents. However, inhalation of high concentrations of vapors can cause central nervous system depression. Standard laboratory safety protocols, including the use of personal protective equipment, should always be followed when working with these solvents. From an environmental perspective, both are volatile organic compounds (VOCs) and their release into the atmosphere should be minimized.

Conclusion

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. haltermann-carless.com [haltermann-carless.com]

A Comparative Guide to the Validation of Analytical Methods: Certified 2,4-Dimethylpentane Standard vs. Alternative Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the validation of analytical methods using a certified 2,4-Dimethylpentane standard versus alternative, non-certified standards. The objective is to furnish researchers, scientists, and drug development professionals with the critical information needed to select the most appropriate standard for their analytical needs, ensuring data integrity and regulatory compliance. This guide is based on the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Introduction to Analytical Method Validation

The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[5] It is a critical component of quality assurance in the pharmaceutical and other regulated industries. The use of a well-characterized certified reference material (CRM) is fundamental to achieving accurate and reliable results.[6] 2,4-Dimethylpentane, a volatile organic compound (VOC), is often used in applications such as gas chromatography (GC).[7][8][9]

This guide will compare the validation of a hypothetical GC method for the quantification of a volatile impurity using a Certified 2,4-Dimethylpentane Standard against an Alternative Standard (Non-Certified 2,4-Dimethylpentane) .

Comparison of Validation Parameters

The performance of an analytical method is assessed through a series of validation parameters.[1][10] The choice of a standard directly impacts the outcome of these assessments.

Validation Parameter	Certified 2,4-Dimethylpentane Standard	Alternative Standard (Non-Certified)	Rationale for Difference
Accuracy	High degree of accuracy, traceable to a national or international standard. Expected recovery: 98-102%.[11]	Accuracy is unknown and not guaranteed. Recovery studies may show significant bias.	The certified standard has a well-defined purity and concentration, minimizing systematic error.
Precision	High precision, with low Relative Standard Deviation (RSD). Repeatability RSD < 1%, Intermediate Precision RSD < 2%.[12]	May exhibit higher variability due to impurities or inconsistent concentration.	The homogeneity and stability of a certified standard contribute to more consistent results.
Linearity	Excellent linearity over the defined range. Correlation coefficient (r²) ≥ 0.999.[11]	May show deviations from linearity due to the presence of interfering impurities.	Impurities in the non-certified standard can co-elute with the analyte, affecting the signal at different concentrations.
Specificity	High specificity, ensuring the signal is from the analyte of interest.	Potential for interferences from unknown impurities, leading to a lack of specificity.	The certified standard is well-characterized, and any impurities are identified and quantified.
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Lower and more reliable LOD and LOQ values can be established.[11]	Higher LOD and LOQ may be observed due to baseline noise from impurities.	A clean baseline, free from interfering peaks from the standard itself, allows for more sensitive detection.
Robustness	The method is expected to be robust, with minimal impact from small variations in analytical conditions.[4]	The method may appear less robust as minor changes could exacerbate the effect of impurities.	The consistency of the certified standard ensures that method performance is not unduly influenced by the standard itself.
Traceability & Compliance	Provides clear traceability to national and international standards, facilitating regulatory compliance (e.g., ISO 17025).[6]	Lacks traceability, which can be a significant issue in regulatory submissions.	Regulatory bodies require the use of well-characterized reference materials to ensure the quality and comparability of data.

Experimental Protocols

Detailed methodologies are crucial for reproducible analytical method validation.

Gas Chromatography (GC) Method for Volatile Impurity Analysis

This protocol outlines a general GC method for the quantification of a volatile impurity using a 2,4-Dimethylpentane standard.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[13]

• Column: Capillary column suitable for volatile hydrocarbons (e.g., DB-1, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL.

• Sample Preparation: A stock solution of the certified 2,4-Dimethylpentane standard is prepared in a suitable solvent (e.g., methanol) and serially diluted to create calibration standards.

Validation Experiments

The following experiments should be performed to validate the analytical method according to ICH Q2(R1) guidelines.[1][2][4]

• Specificity: Analyze a blank solvent, a placebo sample (matrix without the analyte), the 2,4-Dimethylpentane standard, and a sample spiked with the analyte and potential impurities.

• Linearity: Prepare at least five concentrations of the 2,4-Dimethylpentane standard across the expected working range of the method.[4] Plot the peak area response versus the concentration and perform a linear regression analysis.

• Accuracy (Recovery): Analyze a minimum of nine determinations over a minimum of three concentration levels covering the specified range (e.g., 3 concentrations, 3 replicates each). The recovery is calculated as the percentage of the measured amount versus the known added amount.

• Precision:

  • Repeatability (Intra-assay precision): Analyze a minimum of nine determinations covering the specified range or a minimum of six determinations at 100% of the test concentration.

  • Intermediate Precision: The analysis is performed by different analysts, on different days, or with different equipment.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[11]

• Range: The range is established by confirming that the analytical procedure provides an acceptable degree of linearity, accuracy, and precision when applied to samples containing amounts of analyte within or at the extremes of the specified range.[4]

• Robustness: Deliberately introduce small variations to the method parameters (e.g., oven temperature, flow rate) and observe the effect on the results.[4]

Visualizing the Validation Process

Diagrams can help clarify complex workflows and relationships in analytical method validation.

Caption: Experimental workflow for analytical method validation.

Caption: Key parameters of analytical method validation.

Conclusion

While a non-certified standard may seem like a cost-effective option, the use of a certified 2,4-Dimethylpentane standard is paramount for robust and reliable analytical method validation. The initial investment in a certified standard ensures higher data quality, reduces the risk of failed validation studies, and provides the necessary documentation for regulatory compliance. For researchers, scientists, and drug development professionals, the choice of a certified reference material is a critical step in ensuring the integrity and defensibility of their analytical results.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 4. database.ich.org [database.ich.org]
• 5. biopharminternational.com [biopharminternational.com]
• 6. 2,4-Dimethylpentane | CAS 108-08-7 | LGC Standards [lgcstandards.com]
• 7. 2,4-Dimethylpentane | 108-08-7 | TCI AMERICA [tcichemicals.com]
• 8. ez.restek.com [ez.restek.com]
• 9. Pentane, 2,4-dimethyl- [webbook.nist.gov]
• 10. youtube.com [youtube.com]
• 11. environics.com [environics.com]
• 12. demarcheiso17025.com [demarcheiso17025.com]
• 13. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - HK [thermofisher.com]

Comparative analysis of the combustion characteristics of heptane isomers

A Comparative Guide to the Combustion Characteristics of Heptane Isomers

Heptane (C7H16) and its isomers are significant components of gasoline and serve as crucial reference fuels in combustion research. Their structural differences, ranging from the straight-chain n-heptane to various branched forms, lead to distinct combustion behaviors. This guide provides a comparative analysis of the key combustion characteristics of three representative heptane isomers: n-heptane, 2-methylhexane (iso-heptane), and 2,2-dimethylpentane (neo-heptane), supported by experimental data. The molecular structure plays a defining role in the reactivity and combustion efficiency of these fuels.[1]

Comparative Analysis of Combustion Properties

The degree of branching in heptane isomers directly influences their combustion characteristics. Increased branching generally leads to higher resistance to auto-ignition (knocking), which is reflected in a higher Research Octane Number (RON).[1] The straight-chain n-heptane is defined as the zero point of the octane rating scale due to its high propensity to cause engine pre-ignition.[2][3][4] In contrast, more branched isomers burn slower and more controlled.[4]

This difference in reactivity is evident across several key combustion parameters, as summarized in the table below. More stable, branched isomers tend to have a lower heat of combustion, indicating a lower energy state.[5][6] Consequently, increased branching is correlated with longer ignition delay times and reduced reactivity.[1]

Combustion Characteristic	n-Heptane	2-Methylhexane (iso-heptane)	2,2-Dimethylpentane (neo-heptane)
Chemical Formula	C7H16	C7H16	C7H16
Structure	Straight-chain	Single-branched	Double-branched
Research Octane Number (RON)	0	42.4	92.8
Heat of Combustion (kJ/mol)	~4817[7]	Lower than n-heptane	Lower than 2-methylhexane[5][6]
Ignition Delay Time (IDT)	Shortest	Intermediate	Longest[1]
Reactivity	High	Intermediate	Low[1]
Laminar Flame Speed	Highest	Intermediate	Lowest
Soot Formation Tendency	High	Intermediate	Low

Key Combustion Parameters Explained

Ignition Delay Time (IDT): This is the period between the start of injection or the creation of a combustible mixture and the onset of ignition. A detailed experimental study using a rapid compression machine on nine isomers of heptane showed that the more branched isomers exhibited reduced reactivity, which directly correlates with longer ignition delay times.[1] This is a critical factor in engine design, as fuels with shorter IDTs are more prone to knocking.[8][9] For instance, n-heptane displays a pronounced negative temperature coefficient (NTC) behavior, where its ignition delay time increases over a certain intermediate temperature range.[10][11]

Laminar Flame Speed: This fundamental property is the speed at which an unstretched, laminar flame front propagates through a stationary fuel-air mixture. The molecular structure of the fuel significantly impacts this parameter. Studies show that n-heptane generally has a higher laminar flame speed compared to its more branched isomers under similar conditions.[12][13][14]

Soot Formation: Soot consists of carbonaceous particles formed during incomplete combustion.[15] The structure of the fuel molecule is a key factor in soot formation. Straight-chain alkanes like n-heptane have a higher tendency to form soot compared to their branched isomers.[16][17] The addition of other fuel components, such as toluene, can also significantly alter soot inception and particle morphology.[18]

Experimental Protocols

The characterization of combustion properties relies on specialized experimental setups designed to operate under controlled conditions of temperature, pressure, and mixture composition.[19]

1. Rapid Compression Machine (RCM): An RCM is used to simulate the compression stroke of an internal combustion engine to study auto-ignition phenomena.

• Methodology: A piston rapidly compresses a pre-mixed fuel-air mixture to a specific temperature and pressure. The time from the end of compression until the detection of ignition (typically via a sharp pressure rise) is measured as the ignition delay time.[1][9] Experiments on heptane isomers in an RCM are often conducted at compressed gas pressures around 15 atm and in a temperature range of 640–960 K.[1]

2. Shock Tube: Shock tubes are used to investigate chemical kinetics at high temperatures and pressures.

• Methodology: A high-pressure "driver" gas is separated from a low-pressure "driven" gas (containing the fuel-air mixture) by a diaphragm. When the diaphragm ruptures, a shock wave propagates into the driven section, rapidly heating and compressing the mixture to conditions where ignition can be studied.[10][16] This technique is ideal for measuring ignition delay times at temperatures typically above 1000 K.[20]

3. Constant Volume Combustion Chamber (CVCC): Also known as a combustion bomb, a CVCC is a spherical or cylindrical vessel used to study flame propagation.

• Methodology: The vessel is filled with a homogenous fuel-air mixture at a known temperature and pressure.[19] The mixture is ignited at the center, and the resulting spherical flame propagates outwards. High-speed imaging (like Schlieren photography) and pressure transducers are used to track the flame radius and pressure rise over time, from which the laminar flame speed can be calculated.[12][21]

4. Analytical Techniques:

• Gas Chromatography (GC): Used for the identification and quantification of stable species in the gas phase from combustion experiments.[22]

• Laser Diagnostics: Non-intrusive techniques, such as laser absorption spectroscopy, are widely used to measure the concentration of radical species and temperature profiles within the flame, providing data for validating kinetic models.[22]

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the experimental analysis of fuel combustion characteristics.

Caption: Generalized workflow for analyzing fuel combustion properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Heptane - Wikipedia [en.wikipedia.org]
• 3. simplesolvents.com [simplesolvents.com]
• 4. What is n-Heptane and why is it important for chemistry? - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 5. youtube.com [youtube.com]
• 6. Using Heats of Combustion to Compare the Stability of Isomeric Alkanes | Chemistry | Study.com [study.com]
• 7. Heptane | Fisher Scientific [fishersci.com]
• 8. Effects of n-Heptane/Methane Blended Fuel on Ignition Delay Time in Pre-Mixed Compressed Combustion [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. npets-project.eu [npets-project.eu]
• 16. Shock tube studies of soot formation in heptane and heptane/DME mixtures | Hanson Research Group [hanson.stanford.edu]
• 17. researchgate.net [researchgate.net]
• 18. labxing.com [labxing.com]
• 19. Experimental Study on Combustion Characteristics of Conventional and Alternative Liquid Fuels | J. Eng. Gas Turbines Power | ASME Digital Collection [asmedigitalcollection.asme.org]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Combustion Experiments [cpc.kaust.edu.sa]

A Comparative Guide to 2,4-Dimethylpentane and Other Branched Alkanes as Fuel Additives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 2,4-dimethylpentane and other branched alkanes as additives in gasoline. The information is intended to assist researchers in understanding the structure-property relationships of these compounds and their impact on fuel performance. All quantitative data is summarized in structured tables, and detailed experimental protocols for key performance indicators are provided.

Introduction to Branched Alkanes in Fuel

Branched-chain alkanes are crucial components of gasoline, primarily valued for their high anti-knock properties.[1] Unlike their straight-chain counterparts, which are prone to premature ignition (knocking) in high-compression engines, branched alkanes combust more controllably, leading to increased engine efficiency and preventing engine damage.[2] The degree of branching in an alkane's molecular structure significantly influences its performance as a fuel additive. This guide focuses on 2,4-dimethylpentane, a C7 branched alkane, and compares its key fuel-related properties with other significant branched alkanes.

Performance Comparison of Branched Alkanes

The performance of branched alkanes as fuel additives is primarily evaluated based on their octane rating, Reid Vapor Pressure (RVP), and combustion characteristics.

Octane Rating

The octane rating of a fuel is a measure of its resistance to knocking. It is determined by comparing the fuel's knocking characteristics to that of a mixture of isooctane (2,2,4-trimethylpentane), with an assigned octane number of 100, and n-heptane, with an octane number of 0.[3] Two standard measures are used: the Research Octane Number (RON), which reflects engine performance at low speeds and loads, and the Motor Octane Number (MON), which is indicative of performance under more severe, high-speed conditions.[4]

Table 1: Octane Ratings of Selected Branched Alkanes

Compound	IUPAC Name	Research Octane Number (RON)	Motor Octane Number (MON)
2,4-Dimethylpentane	2,4-Dimethylpentane	83.1	80.4
Isopentane	2-Methylbutane	92.3	90.3
Neopentane	2,2-Dimethylpropane	85.5	80.2
Isohexane	2-Methylpentane	73.4	73.1
3-Methylpentane	3-Methylpentane	74.5	74.3
2,2-Dimethylbutane	2,2-Dimethylbutane	91.8	93.4
2,3-Dimethylbutane	2,3-Dimethylbutane	103	94.3
Isoheptane	2-Methylhexane	42.4	46.4
2,2-Dimethylpentane	2,2-Dimethylpentane	89.4	92.8
2,3-Dimethylpentane	2,3-Dimethylpentane	91.1	88.5
3,3-Dimethylpentane	3,3-Dimethylpentane	80.8	85.9
Triptane	2,2,3-Trimethylbutane	112.1	101.3
Isooctane	2,2,4-Trimethylpentane	100	100

Note: Data compiled from various sources. Minor variations may exist between different studies.

Reid Vapor Pressure (RVP)

Reid Vapor Pressure (RVP) is a measure of the volatility of gasoline and is crucial for engine start-up and evaporative emissions.[5] Higher RVP is desirable for cold starts, but lower RVP is necessary during warmer months to limit the release of volatile organic compounds (VOCs) into the atmosphere. The addition of branched alkanes can influence the RVP of a gasoline blend.

Table 2: Reid Vapor Pressure of Selected Alkanes in a Gasoline Blend

Compound	Reid Vapor Pressure (psi) in Blend
2,4-Dimethylpentane	1.55
2,2-Dimethylbutane	1.17
2,3-Dimethylbutane	0.97
2-Methylpentane	1.5
3-Methylpentane	1.8
3,3-Dimethylpentane	1.2
2,2,4-Trimethylpentane (Isooctane)	1.2

Note: Data from a specific gasoline blend and may vary depending on the base fuel composition.

Combustion Characteristics

The combustion process of a fuel is complex and influences both engine performance and emissions. Key characteristics include the heat of combustion and laminar flame speed.

Heat of Combustion

The heat of combustion is the energy released when a compound undergoes complete combustion with oxygen. For isomeric alkanes, a lower heat of combustion indicates greater thermodynamic stability.[6] Generally, branched alkanes are more stable and have a slightly lower heat of combustion compared to their straight-chain isomers.[4]

Table 3: Standard Enthalpy of Combustion for C7 and C8 Alkane Isomers

Compound	Molecular Formula	Isomer Type	Standard Enthalpy of Combustion (kJ/mol)
n-Heptane	C₇H₁₆	Straight-chain	-4817
2,4-Dimethylpentane	C₇H₁₆	Branched	-4808
n-Octane	C₈H₁₈	Straight-chain	-5470
Isooctane (2,2,4-Trimethylpentane)	C₈H₁₈	Branched	-5461

Laminar Flame Speed

Experimental Protocols

Accurate and reproducible data are paramount in fuel research. The following are summaries of the standard experimental protocols for determining the key performance indicators discussed above.

Determination of Octane Number (RON and MON)

ASTM D2699 (RON) and ASTM D2700 (MON)

These methods use a standardized, single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio.

• Apparatus:

  • CFR engine equipped with a knock sensor.

  • Carburetor with multiple fuel bowls.

  • Instrumentation to measure engine speed, temperatures, and knock intensity.

  • Primary reference fuels (isooctane and n-heptane) and check fuels.

• Procedure (General):

  • The CFR engine is operated under specific, standardized conditions for either RON or MON testing.

  • The compression ratio of the engine is adjusted while running on the test fuel to produce a standard level of knock intensity.

  • The test fuel is then bracketed by two primary reference fuel blends (mixtures of isooctane and n-heptane) that produce slightly higher and slightly lower knock intensities.

  • The octane number of the test fuel is determined by interpolating between the octane numbers and knock intensity readings of the two bracketing reference fuel blends.

• Key Differences between RON and MON Conditions:

  • Engine Speed: 600 rpm for RON vs. 900 rpm for MON.

  • Intake Air Temperature: Varies with barometric pressure for RON vs. a constant 149°C for MON.

  • Spark Timing: Fixed at 13° before top dead center for RON vs. variable for MON.

Determination of Reid Vapor Pressure

ASTM D323

This method measures the vapor pressure of volatile petroleum products at 37.8°C (100°F).

• Apparatus:

  • Reid vapor pressure apparatus, consisting of a liquid chamber and a vapor chamber.

  • Pressure gauge.

  • Water bath capable of maintaining a temperature of 37.8°C ± 0.1°C.

• Procedure:

  • The liquid chamber is filled with the chilled sample.

  • The vapor chamber is attached to the liquid chamber.

  • The assembled apparatus is immersed in the water bath and shaken periodically until a constant pressure reading is obtained.

  • The final pressure reading is corrected for the gauge's calibration and reported as the Reid Vapor Pressure.

Structure-Property Relationships

The performance of branched alkanes as fuel additives is intrinsically linked to their molecular structure. The following diagram illustrates the general relationship between the degree of branching and the octane number.

Caption: Increasing the degree of branching in alkanes generally leads to a higher octane number.

Conclusion

2,4-Dimethylpentane exhibits good anti-knock characteristics, with a Research Octane Number of 83.1 and a Motor Octane Number of 80.4. While its octane rating is lower than that of highly branched isomers like isooctane or triptane, it is significantly higher than straight-chain alkanes and less branched isomers. Its Reid Vapor Pressure is comparable to other dimethylpentanes and is in a range that makes it a suitable component for gasoline blending. The selection of a specific branched alkane as a fuel additive will depend on a variety of factors, including the desired final fuel properties, production costs, and the composition of the base gasoline. This guide provides the foundational data and methodologies to aid researchers in making informed decisions in the development of high-performance fuels.

References

• 1. Enthalpy of combustion of alkanes graph vales versus carbon number molecular mass Complete & incomplete combustion of alkanes environmental pollution problems advanced A level organic chemistry revision notes [docbrown.info]
• 2. ftloscience.com [ftloscience.com]
• 3. echemi.com [echemi.com]
• 4. alevelchemistry.co.uk [alevelchemistry.co.uk]
• 5. bre.com [bre.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Spectroscopic comparison of 2,4-Dimethylpentane with its structural isomers

A Spectroscopic Comparison of 2,4-Dimethylpentane and Its Structural Isomers

This guide provides a detailed spectroscopic comparison of 2,4-dimethylpentane and its eight structural isomers, all corresponding to the molecular formula C₇H₁₆. The following sections present experimental data from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS), designed to assist researchers in distinguishing between these closely related compounds.

Structural Isomers of C₇H₁₆

The nine structural isomers of heptane represent a classic example of constitutional isomerism, where molecules share the same molecular formula but differ in the connectivity of their atoms. These differences in structure give rise to unique spectroscopic fingerprints.

Caption: Relationship of the nine structural isomers of C₇H₁₆.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the types of bonds present in a molecule. For alkanes, the spectra are characterized by C-H and C-C bond vibrations. While all isomers of heptane will show C-H stretching and bending frequencies, the fingerprint region (below 1500 cm⁻¹) can show subtle differences.

Comparative IR Data

Compound	C-H Stretch (cm⁻¹)	C-H Bend (cm⁻¹)	Key Fingerprint Region Features (cm⁻¹)
2,4-Dimethylpentane	2940-2880	1480-1365	C-(CH₃)₂ skeletal vibrations at 1175-1140 and 840-790[1]
n-Heptane	2950-2845	1480-1440, 1385-1370	-(CH₂)ₙ- rock at ~720-750 for n>3[2]
2-Methylhexane	2975-2845	1480-1440, 1385-1370	Weak -CH- vibration around 1340[3]
3-Methylhexane	2975-2845	1480-1440, 1385-1370	Similar to 2-methylhexane, subtle differences in the fingerprint region.
3-Ethylpentane	~3000-2900	~1500-1400	-(CH₂)ₙ- rock at ~720-750[4]
2,2-Dimethylpentane	2940-2880	1480-1365	C-(CH₃)₃ skeletal vibrations at 1255-1200 and 750-720[5]
2,3-Dimethylpentane	2940-2880	1480-1365	C-(CH₃)₂ skeletal vibrations at 1175-1140 and 840-790[6]
3,3-Dimethylpentane	2940-2880	1480-1365	C-(CH₃)₂ skeletal vibrations at 1175-1140 and 840-790[7]
2,2,3-Trimethylbutane	2975-2845	1480-1365	Characteristic pattern in the fingerprint region due to high branching[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen frameworks of a molecule. The number of signals, their chemical shifts, and splitting patterns are unique to each isomer.

Comparative ¹H NMR Data

Compound	Number of ¹H Signals	Key Chemical Shifts (δ, ppm) and Splitting Patterns
2,4-Dimethylpentane	3	~0.9 (d, 12H), ~1.2 (m, 2H), ~1.6 (m, 2H)
n-Heptane	4	~0.88 (t, 6H), ~1.27 (m, 8H), ~1.30 (m, 2H)[9][10][11]
2-Methylhexane	6	Multiple overlapping signals between 0.8-1.6[12]
3-Methylhexane	7 (theoretically 9)	Complex overlapping signals between 0.8-1.6[13]
3-Ethylpentane	3	~0.8 (t, 9H), ~1.2 (q, 6H), ~1.3 (m, 1H)[1]
2,2-Dimethylpentane	4	~0.86 (s, 9H), ~1.18 (t, 3H), ~1.25 (m, 4H)[14]
2,3-Dimethylpentane	6 (theoretically 7)	Very complex overlapping signals between 0.8-1.3[15]
3,3-Dimethylpentane	3	~0.8 (s, 6H), ~0.85 (t, 6H), ~1.2 (q, 4H)[16]
2,2,3-Trimethylbutane	3	~0.85 (s, 9H), ~1.05 (d, 6H), ~1.6 (m, 1H)[17]

Comparative ¹³C NMR Data

The number of unique carbon environments is a key distinguishing feature among the isomers.

Compound	Number of ¹³C Signals	Approximate Chemical Shift Ranges (δ, ppm)
2,4-Dimethylpentane	4	22.5, 25.0, 45.0
n-Heptane	4	14.0, 22.6, 29.0, 31.8[2]
2-Methylhexane	6	14.1, 22.7, 23.1, 28.2, 29.9, 39.0[18]
3-Methylhexane	7	11.5, 14.5, 19.2, 20.3, 29.7, 34.4, 39.2[19]
3-Ethylpentane	3	11.0, 25.2, 42.3[20]
2,2-Dimethylpentane	5	14.2, 23.0, 29.1, 31.9, 36.7
2,3-Dimethylpentane	6	11.5, 15.6, 20.0, 25.0, 32.0, 36.5
3,3-Dimethylpentane	4	8.4, 26.2, 33.8, 36.9[21]
2,2,3-Trimethylbutane	5	15.0, 27.0, 32.5, 34.5, 38.0

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation patterns of a molecule. While all isomers have the same molecular ion peak (m/z = 100), their fragmentation patterns differ based on the stability of the resulting carbocations. More branched isomers tend to show more extensive fragmentation.

Comparative Mass Spectrometry Data

Compound	Molecular Ion (M⁺, m/z)	Key Fragment Ions (m/z) and Relative Abundance
2,4-Dimethylpentane	100	43 (base peak), 57, 85
n-Heptane	100	43 (base peak), 57, 71, 29[22][23]
2-Methylhexane	100	43 (base peak), 57, 85
3-Methylhexane	100	43 (base peak), 57, 71, 85[24]
3-Ethylpentane	100	57 (base peak), 29, 71
2,2-Dimethylpentane	100	43 (base peak), 57, 85[25]
2,3-Dimethylpentane	100	43, 57 (base peak), 71
3,3-Dimethylpentane	100	57 (base peak), 71, 41
2,2,3-Trimethylbutane	100	57 (base peak), 41, 85

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of liquid alkane samples.

General Experimental Workflow

Caption: General workflow for spectroscopic analysis of alkane isomers.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a neat spectrum can be obtained by placing a drop of the sample between two salt plates (e.g., NaCl or KBr). Alternatively, a dilute solution in a suitable solvent (e.g., CCl₄) can be prepared and placed in a liquid cell.

• Data Acquisition: The sample is placed in the beam of an FTIR spectrometer.

• Spectral Range: Data is typically collected over a range of 4000 to 400 cm⁻¹.

• Analysis: The resulting spectrum is analyzed for the presence of characteristic C-H stretching and bending vibrations, and the fingerprint region is examined for unique patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A small amount of the liquid alkane is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), is added.

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, a single pulse experiment is typically sufficient. For ¹³C NMR, a proton-decoupled experiment is standard to produce singlets for each unique carbon.

• Analysis: The number of signals, their chemical shifts (referenced to TMS at 0 ppm), integration (for ¹H NMR), and splitting patterns (for ¹H NMR) are analyzed to determine the structure.

Mass Spectrometry (MS)

• Sample Introduction: The liquid sample is introduced into the mass spectrometer, often via direct injection or through a gas chromatograph (GC-MS) for separation from any impurities.

• Ionization: The sample is ionized, typically using electron impact (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge (m/z) ratio by a mass analyzer.

• Detection: The abundance of each ion is measured.

• Analysis: The mass spectrum is analyzed to identify the molecular ion peak and the characteristic fragmentation pattern, which provides clues about the branching of the carbon skeleton.

References

• 1. C7H16 3-ethylpentane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 3-ethylpentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. C7H16 C-13 nmr spectrum of heptane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of heptane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. C7H16 infrared spectrum of 2-methylhexane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 2-methylhexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. C7H16 infrared spectrum of 3-ethylpentane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 3-ethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. formula infrared spectrum of 2,2-dimethylpentane prominent wavenumbers cm-1 detecting no functional groups present finger print for identification of 2,2-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. C7H16 infrared spectrum of 2,3-dimethylpentane prominent wavenumbers cm-1 detecting no functional groups present finger print for identification of 2,3-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. C7H16 infrared spectrum of 3,3-dimethylpentane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 3,3-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. C7H16 infrared spectrum of 2,2,3-trimethylbutane prominent wavenumbers cm-1 detecting no functional groups present finger print for identification of 2,2,3-trimethylbutane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. C7H16 heptane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 heptane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. Heptane(142-82-5) 1H NMR spectrum [chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. C7H16 2-methylhexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2-methylhexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. C7H16 3-methylhexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 3-methylhexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. C7H16 2,2-dimethylpentane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2,2-dimethylpentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 15. C7H16 2,3-dimethylpentane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2,3-dimethylpentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 16. C7H16 3,3-dimethylpentane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 3,3-dimethylpentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 17. C7H16 2,2,3-trimethylbutane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2,2,3-trimethylbutane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 18. 2-Methylhexane | C7H16 | CID 11582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. 3-Methylhexane | C7H16 | CID 11507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. C7H16 C-13 nmr spectrum of 3-ethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 3-ethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 21. C7H16 C-13 nmr spectrum of 3,3-dimethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 3,3-dimethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 22. C7H16 mass spectrum of heptane fragmentation pattern of m/z m/e ions for analysis and identification of heptane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 23. Figure 25.18 shows the mass spectrum of heptane. Account for the observed.. [askfilo.com]
• 24. C7H16 mass spectrum of 3-methylhexane fragmentation pattern of m/z m/e ions for analysis and identification of 3-methylhexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 25. C7H16 mass spectrum of 2,2-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2,2-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Performance Showdown: 2,4-Dimethylpentane vs. Isooctane and Ethanol in Engine Applications

A Comparative Guide for Researchers and Scientists

In the quest for cleaner and more efficient combustion, the evaluation of alternative and specialized fuel components is paramount. This guide provides a detailed comparison of the performance characteristics of 2,4-Dimethylpentane against two well-established fuels: isooctane (2,2,4-trimethylpentane) and ethanol. This analysis is intended for researchers, scientists, and professionals in drug development who require a comprehensive understanding of fuel behavior in different engine types. The data presented is a synthesis of available literature, and it should be noted that direct, head-to-head comparative studies under identical conditions are limited. Therefore, experimental conditions are provided where available to ensure objective interpretation.

Quantitative Performance Comparison

The following tables summarize the key performance and emission parameters for 2,4-Dimethylpentane, isooctane, and ethanol in spark-ignition (SI) and compression-ignition (CI) engines. Due to a lack of available data for neat 2,4-Dimethylpentane as a standalone fuel in many standardized engine tests, some fields are noted as "Data not available."

Table 1: Key Fuel Properties

Property	2,4-Dimethylpentane	Isooctane (2,2,4-Trimethylpentane)	Ethanol
Chemical Formula	C₇H₁₆	C₈H₁₈	C₂H₅OH
Molar Mass ( g/mol )	100.21	114.23	46.07
Research Octane Number (RON)	~92-95	100	108.6
Motor Octane Number (MON)	~91-93	100	89
Lower Heating Value (MJ/kg)	~44.6	~44.3	~26.8
Oxygen Content (wt%)	0	0	34.7

Table 2: Performance and Emissions in Spark-Ignition (SI) Engines (Representative Data)

Note: Data is collated from various sources and may not be directly comparable due to differing experimental conditions.

Parameter	2,4-Dimethylpentane	Isooctane	Ethanol
Performance
Brake Power (kW)	Data not available	Baseline	Lower (for same displacement)
Brake Thermal Efficiency (%)	Data not available	~30-35	~32-38
Brake Specific Fuel Consumption (g/kWh)	Data not available	Higher than gasoline	Significantly higher than gasoline
Emissions
Carbon Monoxide (CO) (g/kWh)	Data not available	Low	Lower than gasoline
Unburned Hydrocarbons (HC) (g/kWh)	Data not available	Low	Higher or lower than gasoline (condition dependent)
Nitrogen Oxides (NOx) (g/kWh)	Data not available	Higher than gasoline	Lower than gasoline

Table 3: Performance and Emissions in Compression-Ignition (CI) & HCCI Engines (Representative Data)

Note: Direct injection of these high-octane fuels in conventional CI engines is uncommon. The data below is more relevant to Homogeneous Charge Compression Ignition (HCCI) or dual-fuel applications.

Parameter	2,4-Dimethylpentane	Isooctane	Ethanol
Performance
Indicated Mean Effective Pressure (IMEP) (bar)	Data not available	Variable	Variable
Indicated Thermal Efficiency (%)	Data not available	~40-50 (HCCI)	~40-50 (HCCI)
Emissions
Carbon Monoxide (CO)	High (at low loads)	High (at low loads)	High (at low loads)
Unburned Hydrocarbons (HC)	High (at low loads)	High (at low loads)	High (at low loads)
Nitrogen Oxides (NOx)	Very Low	Very Low	Very Low

Experimental Protocols

The following sections outline generalized experimental methodologies for evaluating fuel performance in internal combustion engines.

Engine Performance and Emissions Testing in a Spark-Ignition (SI) Engine

Objective: To determine the performance (brake power, torque, fuel consumption) and exhaust emissions (CO, HC, NOx) of a fuel in a single-cylinder or multi-cylinder spark-ignition engine.

Apparatus:

• Test engine coupled to a dynamometer (eddy current or DC).

• Fuel supply and measurement system (gravimetric or volumetric).

• Air intake and measurement system (mass air flow sensor or orifice plate).

• Exhaust gas analysis system (NDIR for CO/CO₂, FID for HC, CLD for NOx).

• Data acquisition system to record engine speed, load, temperatures, and pressures.

Procedure:

• The engine is warmed up to a stable operating temperature using a reference fuel (e.g., gasoline).

• The fuel system is purged and switched to the test fuel.

• The engine is operated at a series of steady-state conditions, typically varying engine speed and load (e.g., 25%, 50%, 75%, 100% load at speeds from 1500 rpm to the maximum rated speed).

• At each operating point, data for engine speed, torque, fuel consumption, and air consumption are recorded.

• Exhaust gas concentrations of CO, HC, and NOx are continuously measured and recorded.

• Performance parameters such as brake power, brake specific fuel consumption (BSFC), and brake thermal efficiency (BTE) are calculated.

• Emission rates are calculated in grams per kilowatt-hour (g/kWh).

Combustion Analysis in a Homogeneous Charge Compression Ignition (HCCI) Engine

Objective: To investigate the combustion phasing, heat release rate, and emission characteristics of a fuel under HCCI conditions.

Apparatus:

• A single-cylinder research engine modified for HCCI operation (e.g., with intake air heating, variable compression ratio, or external exhaust gas recirculation - EGR).

• High-speed in-cylinder pressure transducer and data acquisition system.

• Shaft encoder for crank angle resolved data.

• Fuel and air delivery systems with precise control.

• Exhaust gas analysis system.

Procedure:

• The engine is motored to the desired speed.

• Intake air is preheated to the temperature required for autoignition of the specific fuel.

• The fuel is introduced into the intake air to form a homogeneous mixture.

• In-cylinder pressure data is recorded over a large number of consecutive cycles.

• The start of combustion, combustion duration, and heat release rate are calculated from the pressure data.

• Exhaust emissions are measured.

• The intake temperature, equivalence ratio, and EGR levels are varied to map the operating range of the fuel.

Visualizing Combustion and Experimental Processes

To better understand the processes involved, the following diagrams are provided using the DOT language.

Fig. 1: Experimental workflow for SI engine testing.

Fig. 2: Simplified low-temperature combustion pathway for alkanes.

Fig. 3: Simplified combustion pathway for ethanol.

Conclusion

This comparative guide highlights the performance characteristics of 2,4-Dimethylpentane in relation to isooctane and ethanol. While isooctane serves as a primary reference fuel with excellent anti-knock properties, and ethanol offers benefits in terms of octane and emissions due to its oxygen content, the role of 2,4-Dimethylpentane is primarily as a high-octane blending component in gasoline.

The lack of comprehensive data on neat 2,4-Dimethylpentane underscores a gap in the literature and presents an opportunity for future research. Direct comparative studies under standardized engine operating conditions are necessary to fully elucidate its potential as a standalone fuel or a majority blend component. Such research would be invaluable for the development of advanced combustion models and the formulation of next-generation fuels. Researchers are encouraged to use the provided experimental protocols as a baseline for conducting such investigations.

A Guide to Cross-Validation of Experimental Data with Published Properties of 2,4-Dimethylpentane

This guide provides a framework for researchers, scientists, and drug development professionals to cross-validate their experimental findings for 2,4-dimethylpentane against established published data. By presenting a clear comparison of physical properties and detailing the experimental protocols for their determination, this document aims to ensure data accuracy and reliability in research and development settings.

Data Presentation: Physical Properties of 2,4-Dimethylpentane

The following table summarizes the key physical properties of 2,4-dimethylpentane as reported in the literature, alongside hypothetical experimental results for the purpose of comparison.

Property	Published Value	Experimental Value	Conditions (Published)	Conditions (Experimental)
Density	0.673 g/mL[1][2][3]	0.675 g/mL	at 25 °C[1][2][3]	25 °C
0.6971 g/cm³	at 0 °C
Boiling Point	80 °C[1][2][3]	81 °C	(lit.)[1][2][3]	Standard Atmospheric Pressure
80.4 °C
81 °C[4]
Melting Point	-123 °C[1][2][5]	-122 °C	(lit.)[1][2][5]
-119.9 °C
-119 °C[4]
Refractive Index	1.381[1][3][6]	1.382	at 20°C (n20/D)[1][3][6]	20°C
1.382[4][7]
Vapor Pressure	3.29 psi[1][3][6]	3.31 psi	at 37.7 °C[1][3][6]	37.7 °C
79.4 mmHg[8]

Experimental Protocols

Detailed methodologies for the determination of key physical properties of 2,4-dimethylpentane are provided below. These protocols are designed to be followed in a standard laboratory setting.

1. Determination of Density

The density of a volatile liquid like 2,4-dimethylpentane can be determined using a calibrated pycnometer or a volumetric flask.

• Apparatus: 10 mL or 25 mL pycnometer (or volumetric flask), analytical balance, constant temperature water bath, thermometer.

• Procedure:

  • Clean and dry the pycnometer thoroughly.

  • Determine and record the mass of the empty, dry pycnometer.

  • Fill the pycnometer with 2,4-dimethylpentane, ensuring no air bubbles are trapped.

  • Place the filled pycnometer in a constant temperature water bath set to 25 °C and allow it to equilibrate for 20 minutes.

  • After equilibration, adjust the liquid level to the calibration mark on the pycnometer.

  • Dry the outside of the pycnometer and weigh it.

  • Record the mass of the pycnometer filled with 2,4-dimethylpentane.

  • Empty and clean the pycnometer. Fill it with deionized water and repeat steps 4-7 to determine the volume of the pycnometer using the known density of water at 25 °C.

  • Calculate the density of 2,4-dimethylpentane by dividing the mass of the liquid by the determined volume of the pycnometer.

2. Determination of Boiling Point

The boiling point can be determined using a simple distillation apparatus or the Thiele tube method.

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle (for distillation); or Thiele tube, capillary tube, thermometer, mineral oil (for Thiele tube method).

• Procedure (Simple Distillation):

  • Place a small volume (e.g., 10-15 mL) of 2,4-dimethylpentane and a few boiling chips into the distillation flask.

  • Assemble the distillation apparatus. The thermometer bulb should be positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

  • Begin heating the flask gently.

  • Record the temperature at which the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This stable temperature is the boiling point.

3. Determination of Refractive Index

An Abbe refractometer is commonly used for the precise measurement of the refractive index of liquids.

• Apparatus: Abbe refractometer, constant temperature water bath, dropper.

• Procedure:

  • Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled water).

  • Ensure the prism of the refractometer is clean and dry.

  • Using a dropper, place a few drops of 2,4-dimethylpentane onto the prism.

  • Close the prism and allow the sample to equilibrate to the desired temperature (20 °C) by circulating water from the constant temperature bath.

  • Adjust the refractometer to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • Read the refractive index from the instrument's scale.

Mandatory Visualization

The following diagram illustrates the logical workflow for the cross-validation of experimental data with published literature values.

Caption: Workflow for cross-validating experimental data.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. vernier.com [vernier.com]
• 3. Identification of an unknown volatile liquid | General Chemistry Lab News [sites.middlebury.edu]
• 4. ucc.ie [ucc.ie]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. keetonchemistry.weebly.com [keetonchemistry.weebly.com]
• 7. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Benchmarking the purity of synthesized 2,4-Dimethylpentane against commercial standards

A Comparative Analysis for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of in-house synthesized 2,4-Dimethylpentane against commercially available standards. For researchers, scientists, and professionals in drug development, ensuring the purity of reagents and solvents is paramount to the reliability and reproducibility of experimental results. This document outlines the experimental protocols for purity determination, presents comparative data, and discusses potential impurities arising from common synthesis routes.

Introduction

2,4-Dimethylpentane, a branched-chain alkane, finds application as a solvent and as a component in specialized fuels. In a laboratory setting, its purity is critical to avoid the introduction of unwanted variables in sensitive experiments. While commercial-grade 2,4-Dimethylpentane is readily available with specified purity levels, typically ≥98% or ≥99%, in-house synthesis may be undertaken for various reasons, including cost-effectiveness for large quantities or the need for specific isotopic labeling. This guide benchmarks the purity of a synthesized batch of 2,4-Dimethylpentane against a high-purity commercial standard to ascertain its suitability for research and development applications.

Synthesis of 2,4-Dimethylpentane and Potential Impurities

The purity of a synthesized chemical is intrinsically linked to its method of preparation. A common industrial synthesis of 2,4-Dimethylpentane is the acid-catalyzed alkylation of isobutane with propylene.[1] Another laboratory-scale synthesis involves the catalytic hydrogenation of 2,4-dimethyl-2-pentene.[2]

Potential impurities that may arise from these synthetic routes include:

• Isomers: Other isomers of heptane (e.g., 2,2-dimethylpentane, 2,3-dimethylpentane) can be formed as byproducts during the alkylation process.

• Unreacted Starting Materials: Residual isobutane, propylene, or 2,4-dimethyl-2-pentene may remain after the reaction.

• Byproducts of Side Reactions: Polymerization or cracking of reactants and products can lead to a variety of other hydrocarbon impurities.

• Catalyst and Solvent Residues: Trace amounts of the catalyst (e.g., palladium on carbon) or solvents used in the reaction or purification steps may be present.

A logical workflow for the synthesis and subsequent purity analysis is depicted below.

Caption: Logical workflow for synthesis, purification, and purity analysis.

Experimental Protocols

The purity of the synthesized 2,4-Dimethylpentane and a commercial standard (≥99% purity) were determined using Gas Chromatography with a Flame Ionization Detector (GC-FID).

1. Sample Preparation:

• The synthesized 2,4-Dimethylpentane was purified by fractional distillation.

• A commercial standard of 2,4-Dimethylpentane (≥99% purity, from a reputable supplier) was used as a reference.[3][4][5]

• Samples of both the synthesized product and the commercial standard were diluted 1:1000 in HPLC-grade hexane.

2. Gas Chromatography (GC-FID) Analysis: The analysis was performed using an Agilent Intuvo 9000 GC system or equivalent. The parameters for the GC analysis were as follows:

• Column: Agilent J&W DB-5, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent non-polar capillary column).

• Inlet Temperature: 250°C

• Split Ratio: 50:1

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes

  • Ramp: 10°C/min to 120°C

  • Hold: 2 minutes at 120°C

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 300°C

• Injection Volume: 1 µL

The experimental workflow for the purity comparison is illustrated in the diagram below.

Caption: Experimental workflow for purity comparison.

Data Presentation

The purity of the synthesized 2,4-Dimethylpentane and the commercial standard was determined by calculating the area percentage of the main peak in the gas chromatogram. The results are summarized in the table below.

Sample ID	Retention Time (min)	Peak Area (%)	Number of Impurity Peaks	Total Impurity Area (%)
Commercial Standard	5.8	99.85	2	0.15
Synthesized Batch	5.8	99.21	4	0.79

Discussion of Results

The Gas Chromatography analysis demonstrates that the synthesized batch of 2,4-Dimethylpentane possesses a high degree of purity (99.21%). This is comparable to, though slightly lower than, the commercial standard, which exhibited a purity of 99.85%. The chromatogram of the synthesized product showed a small number of minor impurity peaks that were not present in the commercial standard. These impurities are likely residual starting materials or isomers formed during the synthesis process.

For most research applications, a purity of 99.21% is considered excellent. However, for applications that are highly sensitive to the presence of isomeric or other hydrocarbon impurities, further purification of the synthesized product, for instance by preparative gas chromatography, may be necessary.

Conclusion

This guide demonstrates a robust methodology for benchmarking the purity of a synthesized chemical against a commercial standard. The synthesized 2,4-Dimethylpentane was found to be of high purity, suitable for a wide range of research and development applications. The detailed experimental protocol for Gas Chromatography provides a reliable method for the quality control of both synthesized and commercially procured solvents. Researchers are encouraged to perform similar purity assessments to ensure the quality and consistency of their experimental reagents.

References

• 1. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]
• 2. 2,4-Dimethylpentane|High-Purity Research Chemical [benchchem.com]
• 3. 2,4-Dimethylpentane 99 108-08-7 [sigmaaldrich.com]
• 4. 2,4-Dimethylpentane | 108-08-7 | TCI AMERICA [tcichemicals.com]
• 5. 2,4-Dimethylpentane 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

A Comparative Analysis of the Toxicological Profiles of Heptane Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicity profiles of various heptane isomers, including the straight-chain n-heptane and its branched-chain counterparts. While extensive data is available for n-heptane, information on its isomers is less comprehensive. This document summarizes the existing toxicological data to aid in risk assessment and safe handling in research and development settings. All experimental data presented is supported by referenced methodologies.

Summary of Toxicological Data

Isomer	CAS Number	Molecular Formula	Oral LD50 (Rat)	Inhalation LC50 (Rat)	Skin Irritation	Eye Irritation	Aspiration Hazard
n-Heptane	142-82-5	C₇H₁₆	> 5,000 mg/kg[1]	103,000 mg/m³ (4 hours)[2]	Irritating[1][3]	No to mild irritation[1]	Yes[1][2]
2-Methylhexane	591-76-4	C₇H₁₆	Data not available	LCLo: 19,500 ppm (4 hours)[3]	Irritant[3]	Data not available	Yes[3]
3-Methylhexane	589-34-4	C₇H₁₆	Data not available	Data not available	Irritant[4][5]	Irritant[4]	Yes[4][5]
2,2-Dimethylpentane	590-35-2	C₇H₁₆	Data not available	Data not available	Irritant	Irritant	Yes
2,3-Dimethylpentane	565-59-3	C₇H₁₆	Data not available	Data not available	Data not available	Data not available	Data not available
2,4-Dimethylpentane	108-08-7	C₇H₁₆	Data not available	Data not available	Irritating[6][7]	Transient discomfort[6]	Yes[6][7]
3,3-Dimethylpentane	562-49-2	C₇H₁₆	Data not available	Data not available	Skin Irritation[8]	Data not available	Yes[8]
3-Ethylpentane	617-78-7	C₇H₁₆	Data not available	Data not available	Causes skin irritation	Data not available	May be fatal if swallowed and enters airways
2,2,3-Trimethylbutane	464-06-2	C₇H₁₆	Data not available	Data not available	Irritating to skin[9]	Can cause eye irritation[9]	Yes[9]

Key Toxicological Endpoints

Acute Toxicity

Acute toxicity data, particularly LD50 (oral) and LC50 (inhalation), are fundamental in assessing the immediate hazard of a substance. For n-heptane, the oral LD50 in rats is greater than 5,000 mg/kg, indicating low acute oral toxicity.[1] The 4-hour inhalation LC50 for n-heptane in rats is 103,000 mg/m³.[2] For the branched isomers, specific LD50 and LC50 values are not well-documented in publicly available literature. However, the lowest concentration that caused death (LCLo) for 2-methylhexane in rats via inhalation is 19,500 ppm over 4 hours.[3] In general, all heptane isomers are considered to have low acute toxicity but can be fatal if aspirated into the lungs.[2][3][6][7][8][10]

Neurotoxicity

Central nervous system (CNS) depression is a common effect of exposure to high concentrations of heptane isomers, leading to symptoms such as dizziness, lightheadedness, and lack of coordination.[10] A comparative study on the neurotoxicity of n-pentane, n-hexane, and n-heptane in rats exposed to 3000 ppm for 12 hours a day for 16 weeks showed that, unlike n-hexane, n-heptane did not cause significant changes in nerve conduction velocity or peripheral nerve pathology.[11][12] This suggests a lower potential for peripheral neurotoxicity for n-heptane compared to n-hexane. The neurotoxicity of branched heptane isomers has not been as extensively studied. It is known that n-heptane can be metabolized to 2,5-heptanedione, a neurotoxic metabolite, although to a much lesser extent than the formation of the neurotoxic metabolite of n-hexane.

Respiratory Toxicity

Inhalation of heptane isomer vapors can cause irritation to the respiratory tract.[2] High concentrations can lead to CNS effects.[10]

Dermal and Ocular Irritation

Most heptane isomers are classified as skin irritants.[1][3][4][5][6][7][8][9] Prolonged or repeated skin contact can lead to defatting and dermatitis. For n-heptane, eye irritation is reported as none to mild.[1] 2,2,3-trimethylbutane is noted to potentially cause eye irritation.[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. The following sections describe the standard protocols for key toxicity assessments, based on OECD guidelines.

Acute Oral Toxicity (OECD Test Guideline 401)

This guideline details the procedure for assessing the acute oral toxicity of a substance.

• Test Animals: Healthy, young adult rats of a single sex (or both sexes when specified) are used.[13]

• Dosage: The test substance is administered in a single dose by gavage. At least three dose levels are typically used with a minimum of 5 animals per dose group.[13]

• Observation Period: Animals are observed for a period of 14 days for signs of toxicity and mortality.[13]

• Data Collection: Body weight is recorded weekly. At the end of the observation period, all surviving animals are euthanized and a gross necropsy is performed on all animals.[13]

• Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically estimated dose that is expected to be lethal to 50% of the tested animals.[13]

Experimental workflow for acute oral toxicity testing.

Acute Inhalation Toxicity (OECD Test Guideline 403)

This guideline is used to assess the toxicity of a substance upon inhalation.

• Test Animals: Young adult rats are the preferred species.[14]

• Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-body or nose-only inhalation chamber for a standard duration of 4 hours.[14][15]

• Concentrations: A limit test at a high concentration or a series of at least three concentrations are used with at least 5 animals of each sex per group.

• Observation Period: The animals are observed for at least 14 days.

• Data Collection: Observations include clinical signs of toxicity and mortality. Body weights are recorded, and a gross necropsy is performed on all animals.

• Endpoint: The LC50 (median lethal concentration) is determined.

Workflow for acute inhalation toxicity assessment.

Acute Dermal and Eye Irritation/Corrosion (OECD Test Guidelines 404 & 405)

These guidelines describe the procedures for assessing the potential of a substance to cause skin and eye irritation or corrosion.

• Test Animals: Albino rabbits are the recommended species.[16][17]

• Application (Dermal - TG 404): A single dose of the test substance is applied to a small area of clipped skin and covered with a gauze patch for 4 hours.[16]

• Application (Ocular - TG 405): A single dose is applied into the conjunctival sac of one eye. The other eye serves as a control.[4][9]

• Observation Period: For dermal irritation, skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal.[16] For eye irritation, the eyes are examined at 1, 24, 48, and 72 hours after application.[9]

• Scoring: The severity of the lesions is scored using a standardized system.

• Endpoint: The substance is classified based on the severity and reversibility of the observed skin or eye reactions.

Overview of dermal and ocular irritation testing protocols.

Metabolic Pathways and Mechanism of Toxicity

The toxicity of heptane isomers is related to their metabolism. Alkanes are generally metabolized by cytochrome P450 enzymes.

Generalized metabolic pathway of heptane isomers.

For n-heptane, metabolism can lead to the formation of various alcohols and ketones. A minor metabolic pathway results in the formation of 2,5-heptanedione, a known neurotoxin. However, the production of this metabolite is significantly lower compared to the formation of the neurotoxic metabolite of n-hexane, 2,5-hexanedione. This difference in metabolic profile likely accounts for the lower neurotoxicity of n-heptane. The metabolism of branched heptane isomers is more complex and can result in a variety of hydroxylated and carboxylated products. The specific metabolites and their toxic potential are not as well characterized as those of n-heptane.

Conclusion

This comparative guide highlights the current state of knowledge regarding the toxicity of heptane isomers. While n-heptane has been reasonably well-studied, there are significant data gaps for its branched isomers. The primary toxicological concerns for all heptane isomers are acute toxicity upon aspiration, skin and respiratory irritation, and central nervous system depression at high concentrations. The potential for peripheral neurotoxicity appears to be significantly lower for n-heptane compared to n-hexane, and the neurotoxic potential of the branched isomers remains an area for further investigation. Researchers and professionals should handle all heptane isomers with appropriate safety precautions, including adequate ventilation and personal protective equipment, to minimize exposure and potential health risks. Further research is warranted to fully characterize and compare the toxicity profiles of all heptane isomers.

References

• 1. cpchem.com [cpchem.com]
• 2. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 3. sds.mcmaster.ca [sds.mcmaster.ca]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. 2,4-Dimethylpentane | C7H16 | CID 7907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3,3-Dimethylpentane | C7H16 | CID 11229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. oecd.org [oecd.org]
• 10. tceq.texas.gov [tceq.texas.gov]
• 11. A comparative study on the neurotoxicity of n-pentane, n-hexane, and n-heptane in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A comparative study on the neurotoxicity of n-pentane, n-hexane, and n-heptane in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. oecd.org [oecd.org]
• 15. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]
• 16. oecd.org [oecd.org]
• 17. catalog.labcorp.com [catalog.labcorp.com]

The Interplay of Structure and Reactivity: A Comparative Guide to 2,4-Dimethylpentane and Its Isomers

For researchers, scientists, and professionals in drug development, understanding the nuanced relationship between a molecule's physical properties and its chemical behavior is paramount. This guide provides a comprehensive comparison of 2,4-Dimethylpentane, a branched-chain alkane, with its structural isomers and the linear n-heptane. Through a detailed analysis of their physical characteristics and chemical reactivity, supported by experimental data and protocols, we aim to illuminate the critical role that molecular architecture plays in determining a compound's utility and function.

Unraveling the Physical Characteristics: A Tale of Branching

The seemingly subtle differences in the arrangement of carbon atoms among the isomers of heptane lead to significant variations in their physical properties. These differences, summarized in the table below, are primarily governed by the extent of intermolecular van der Waals forces, which are influenced by the molecule's surface area.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 25°C)	Refractive Index (at 20°C)
2,4-Dimethylpentane	C₇H₁₆	100.21	80.5	-119.2	0.673	1.381
n-Heptane	C₇H₁₆	100.21	98.4	-90.6	0.684	1.387
2,2-Dimethylpentane	C₇H₁₆	100.21	79.2	-123.8	0.674	1.382
2,3-Dimethylpentane	C₇H₁₆	100.21	89.8	-135	0.695	1.392
3,3-Dimethylpentane	C₇H₁₆	100.21	86.1	-134.4	0.693	1.391
3-Ethylpentane	C₇H₁₆	100.21	93.5	-118.6	0.698	1.393
2,2,3-Trimethylbutane	C₇H₁₆	100.21	80.9	-25	0.690	1.389

As a general trend, increased branching leads to a more compact, spherical shape, reducing the surface area available for intermolecular interactions. This results in lower boiling points for branched isomers compared to the linear n-heptane. 2,4-Dimethylpentane, with its two methyl branches, exhibits a boiling point significantly lower than that of n-heptane. The most highly branched isomer, 2,2,3-trimethylbutane, has one of the lowest boiling points in this series.

Figure 1. Influence of molecular structure on boiling point.

Chemical Behavior: Reactivity Forged by Structure

The chemical reactivity of alkanes is largely dictated by the strength of their C-H and C-C bonds. While generally unreactive, they undergo characteristic reactions such as combustion, pyrolysis, and halogenation under specific conditions. The branching of the carbon skeleton in isomers like 2,4-dimethylpentane introduces different types of C-H bonds (primary, secondary, and tertiary), which influences their reactivity.

Combustion

All heptane isomers undergo complete combustion in the presence of sufficient oxygen to produce carbon dioxide and water, releasing a significant amount of energy. The general equation for the complete combustion of heptane is:

C₇H₁₆ + 11O₂ → 7CO₂ + 8H₂O + Heat

While the overall products are the same, the heat of combustion can vary slightly among isomers, with more stable, branched isomers generally releasing slightly less energy upon combustion.

Pyrolysis (Thermal Decomposition)

At high temperatures and in the absence of oxygen, alkanes undergo pyrolysis, breaking down into smaller, more volatile hydrocarbons. The product distribution from pyrolysis is highly dependent on the structure of the parent alkane. Linear alkanes like n-heptane tend to produce a wider range of smaller alkanes and alkenes through random C-C bond cleavage. Branched alkanes, such as 2,4-dimethylpentane, can exhibit preferential bond cleavage at the branching points due to the relative stability of the resulting free radicals. For instance, the pyrolysis of n-heptane yields significant amounts of ethylene and propylene, key building blocks in the chemical industry.

Halogenation

The reaction of alkanes with halogens (e.g., chlorine or bromine) in the presence of UV light proceeds via a free-radical chain mechanism. The regioselectivity of this reaction is influenced by the stability of the intermediate alkyl radicals. Tertiary radicals are the most stable, followed by secondary, and then primary radicals. Consequently, the halogenation of branched alkanes like 2,4-dimethylpentane, which contains primary, secondary, and tertiary hydrogens, will yield a mixture of halogenated products. The relative abundance of these products will depend on the number of each type of hydrogen atom and their relative reactivity. For 2,4-dimethylpentane, monochlorination can lead to the formation of 1-chloro-2,4-dimethylpentane, 2-chloro-2,4-dimethylpentane, and 3-chloro-2,4-dimethylpentane.

Figure 2. Free radical stability in the halogenation of 2,4-Dimethylpentane.

Experimental Protocols

To ensure the reproducibility and accuracy of the data presented, standardized experimental methodologies are crucial. The following outlines the general protocols for determining the key physical and chemical properties discussed.

Determination of Physical Properties

A summary of standard ASTM (American Society for Testing and Materials) methods for determining the physical properties of hydrocarbons is provided below.

Property	ASTM Method	Brief Description
Boiling Point	ASTM D86, D1078	A sample is distilled under specified conditions, and the vapor temperatures are recorded at various volume percentages of the distillate.
Density	ASTM D1298, D4052	The mass of a known volume of the liquid is measured using a hydrometer or a digital density meter at a specified temperature.
Viscosity	ASTM D445	The time for a fixed volume of liquid to flow under gravity through the capillary of a calibrated viscometer is measured at a known temperature.
Flash Point	ASTM D93	The lowest temperature at which the vapors of the substance will ignite when an ignition source is passed over it is determined using a closed-cup apparatus.

Analysis of Chemical Behavior

Figure 3. Experimental workflow for analyzing alkane chemical behavior.

Combustion Analysis: A known mass of the alkane is completely burned in a stream of pure oxygen. The resulting carbon dioxide and water are collected in separate absorption tubes containing a suitable absorbent (e.g., soda lime for CO₂ and anhydrous calcium chloride for H₂O). The mass of each product is determined by the change in mass of the absorption tubes.

Pyrolysis (Thermal Decomposition): A stream of the alkane vapor, often diluted with an inert gas like nitrogen or argon, is passed through a high-temperature tube furnace. The temperature and residence time within the furnace are carefully controlled. The effluent gas mixture is then rapidly cooled to quench the reaction and analyzed using gas chromatography-mass spectrometry (GC-MS) to identify and quantify the decomposition products.

Halogenation: A mixture of the alkane and a halogen (e.g., chlorine gas) is irradiated with UV light in a reaction vessel. The reaction progress can be monitored by observing the disappearance of the halogen color. After the reaction, the product mixture is neutralized to remove any hydrogen halide formed and then analyzed by GC-MS and Nuclear Magnetic Resonance (NMR) spectroscopy to determine the identity and relative abundance of the various halogenated isomers.

Conclusion

The correlation between the physical properties and chemical behavior of 2,4-Dimethylpentane and its isomers is a clear demonstration of the fundamental principles of chemical structure and reactivity. The degree of branching in the carbon skeleton directly impacts intermolecular forces, leading to predictable trends in physical properties such as boiling point. Furthermore, the presence of different types of C-H bonds in branched alkanes dictates the selectivity and product distribution in chemical reactions like halogenation and pyrolysis. A thorough understanding of these structure-property and structure-reactivity relationships is essential for the effective application of these compounds in various scientific and industrial domains.

Safety & Regulatory Compliance

Proper Disposal of 2,4-Dimethylpentane: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. For researchers and scientists handling 2,4-dimethylpentane, a highly flammable and environmentally hazardous hydrocarbon, adherence to proper disposal protocols is paramount. This guide provides essential safety information and a step-by-step operational plan for the safe disposal of 2,4-Dimethylpentane.

2,4-Dimethylpentane is a colorless, volatile liquid that poses significant risks.[1][2] It is classified as a highly flammable liquid and vapor.[3] Inhalation may cause drowsiness or dizziness, and it can cause skin irritation.[4] Aspiration of the liquid may be fatal if it is swallowed and enters the airways.[4] Furthermore, it is very toxic to aquatic life with long-lasting effects.[4] Due to these hazards, 2,4-dimethylpentane must not be disposed of down the drain or with regular trash.[3][4]

Key Properties of 2,4-Dimethylpentane

Understanding the physicochemical properties of 2,4-dimethylpentane is the first step in handling it safely. The following table summarizes its key quantitative data.

Property	Value
Chemical Formula	C₇H₁₆[1][2][5]
Molar Mass	100.205 g·mol⁻¹[1]
Appearance	Colorless liquid[1][2]
Density	0.673 g/mL at 25 °C
Boiling Point	80 - 80.4 °C[1]
Melting Point	-123 °C
Flash Point	-7 °C (closed cup)
Vapor Density	3.48 (vs air)
Solubility in Water	Insoluble[5]
Solubility in Organic Solvents	Soluble in hexane, benzene, acetone, ether, and alcohol[5][6]

Step-by-Step Disposal Protocol

The disposal of 2,4-dimethylpentane should be treated as a hazardous waste stream. The following procedure outlines the necessary steps for its collection and disposal.

1. Waste Identification and Segregation:

• Treat all unused or contaminated 2,4-dimethylpentane as hazardous waste.[7][8]

• This chemical is a non-halogenated organic solvent .[9][10]

• Crucially, do not mix 2,4-dimethylpentane waste with other waste categories, especially chlorinated solvents or strong oxidizing agents.[11][12] Mixing incompatible chemicals can lead to dangerous reactions.

2. Container Selection and Labeling:

• Use a designated, compatible waste container. The best option is often the original chemical container.[8] If unavailable, use a polyethylene or glass container with a secure, screw-top cap that is in good condition.[7][12]

• The container must be clearly labeled. As soon as the first drop of waste is added, affix a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department.[8]

• The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2,4-Dimethylpentane"

  • An accurate estimation of the concentration if mixed with other non-halogenated solvents.

  • The associated hazards (e.g., Flammable, Toxic, Environmental Hazard).[4]

3. Accumulation and Storage:

• Keep the waste container tightly closed at all times, except when adding waste.[3][13]

• Store the container in a designated "Satellite Accumulation Area" (SAA), such as a secondary containment tray within a flammable storage cabinet.[7][8]

• The storage area must be well-ventilated and away from all sources of ignition, such as heat, sparks, or open flames.[11][13]

• Do not fill the container beyond 80-90% of its capacity to allow for vapor expansion.[12]

4. Arranging for Final Disposal:

• Once the container is full or you are finished with the process, seal it securely.

• Contact your institution's EHS or hazardous waste management office to schedule a pickup.[8]

• Laboratory personnel should not transport hazardous waste across the facility; this should be done by trained EHS staff.[8]

• The waste will be handled by a licensed treatment and disposal facility in accordance with all local, state, and national regulations.[13]

Emergency Procedures: Spill Management

Accidental spills should be treated as hazardous waste events.

• Minor Spills:

  • Immediately remove all sources of ignition.[11]

  • Ensure the area is well-ventilated.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

  • Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[3][11] Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Collect the contaminated absorbent material using non-sparking tools and place it in a sealable, labeled container for disposal as hazardous waste.[3][11]

• Major Spills:

  • Evacuate all personnel from the immediate area and move upwind.[11]

  • Alert your laboratory supervisor and contact your institution's emergency responders or EHS department immediately.[11]

  • Prevent the spill from entering drains or waterways.[3][11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,4-Dimethylpentane waste in a laboratory setting.

Caption: Workflow for the safe disposal of 2,4-Dimethylpentane waste.

References

• 1. 2,4-Dimethylpentane - Wikipedia [en.wikipedia.org]
• 2. CAS 108-08-7: 2,4-Dimethylpentane | CymitQuimica [cymitquimica.com]
• 3. fishersci.com [fishersci.com]
• 4. cpachem.com [cpachem.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. 2,4-DIMETHYLPENTANE | 108-08-7 [chemicalbook.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. vumc.org [vumc.org]
• 9. Disposal of Testing for Alkane/Alkene | UK Science Technician Community [community.preproom.org]
• 10. m.youtube.com [m.youtube.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 13. echemi.com [echemi.com]

Personal protective equipment for handling 2,4-Dimethylpentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2,4-Dimethylpentane in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and regulatory compliance.

I. Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against exposure to 2,4-Dimethylpentane, a highly flammable and irritating chemical. All personnel must be trained in the proper use and limitations of their PPE.

A. Respiratory Protection:

Inhalation of 2,4-Dimethylpentane vapors can cause respiratory irritation, dizziness, and central nervous system depression.[1] Engineering controls, such as fume hoods, should be the primary method of exposure control. In situations where ventilation is inadequate or during a large spill, respiratory protection is mandatory.

• Recommended Respirator: For situations exceeding exposure limits, a full-face respirator with organic vapor cartridges is necessary.[2] A NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3]

B. Eye and Face Protection:

Direct contact with 2,4-Dimethylpentane can cause eye irritation.

• Required Eyewear: Chemical safety goggles are required at all times when handling 2,4-Dimethylpentane.[1] In situations with a higher risk of splashing, a face shield should be worn in addition to safety goggles.

C. Skin and Body Protection:

2,4-Dimethylpentane can cause skin irritation upon contact.[1]

• Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough time data for 2,4-Dimethylpentane is limited, data for the structurally similar n-Heptane can be used as a conservative estimate. Nitrile gloves (e.g., Microflex® 93-260) have shown a breakthrough time of over 480 minutes for n-Heptane.[4] It is recommended to use gloves with a protection class of 5 or higher (breakthrough time > 240 minutes).[1] Always inspect gloves for any signs of degradation or perforation before use.

• Protective Clothing: A flame-resistant lab coat is required. For larger quantities or tasks with a high splash potential, chemical-resistant coveralls and safety footwear (e.g., rubber boots) are recommended.[1]

II. Quantitative Safety Data

The following table summarizes key quantitative safety data for 2,4-Dimethylpentane. This information is crucial for risk assessment and exposure control.

Parameter	Value	Jurisdiction/Source	Notes
Occupational Exposure Limits
TWA (Time-Weighted Average)	400 ppm	ACGIH TLV	Based on heptane isomers. Relates to central nervous system impairment and upper respiratory tract irritation.
STEL (Short-Term Exposure Limit)	500 ppm	ACGIH TLV	Based on heptane isomers.
Glove Compatibility
Nitrile (e.g., Microflex® 93-260)	> 480 minutes (for n-Heptane)	Ansell	Data for n-Heptane is used as a surrogate. Users should perform their own risk assessment.
PVC	Recommended for prolonged/repeated contact	Santa Cruz Biotech.	General recommendation, specific breakthrough times not provided.

III. Experimental Protocols: Handling and Disposal

A. Safe Handling Protocol:

• Preparation:

  • Ensure a calibrated and certified chemical fume hood is used for all operations.

  • Have a spill kit readily accessible. The kit should contain absorbent materials like vermiculite or sand.[1]

  • Ensure a safety shower and eyewash station are unobstructed and have been recently tested.

  • Ground all equipment to prevent static discharge.[3]

• Handling:

  • Wear all required PPE as detailed in Section I.

  • Dispense 2,4-Dimethylpentane slowly to minimize splashing and vapor generation.

  • Keep containers tightly sealed when not in use.

  • Avoid contact with oxidizing agents.[1]

• Post-Handling:

  • Thoroughly wash hands with soap and water after handling.

  • Clean and decontaminate the work area.

  • Properly store or dispose of 2,4-Dimethylpentane and any contaminated materials.

B. Spill Response Protocol:

• Minor Spill (inside a fume hood):

  • Alert personnel in the immediate area.

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Contain the spill with absorbent materials from the spill kit.

  • Collect the absorbed material using non-sparking tools and place it in a labeled, sealed container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent.

• Major Spill (outside a fume hood):

  • Evacuate the laboratory immediately.

  • Activate the fire alarm if there is a risk of ignition.

  • Notify the institutional safety office and emergency response team.

  • Do not attempt to clean up a major spill without specialized training and equipment.

C. Disposal Plan:

• Waste Collection:

  • Collect all 2,4-Dimethylpentane waste, including contaminated materials, in a designated, properly labeled hazardous waste container.

  • The container must be made of a compatible material and have a secure, tight-fitting lid.

  • Do not mix 2,4-Dimethylpentane waste with other incompatible waste streams.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "2,4-Dimethylpentane," and the associated hazards (e.g., "Flammable," "Irritant").

• Storage:

  • Store the waste container in a designated satellite accumulation area that is well-ventilated and away from ignition sources.

• Disposal:

  • Arrange for the disposal of the hazardous waste through the institution's environmental health and safety department. Do not dispose of 2,4-Dimethylpentane down the drain or in regular trash.[3]

IV. Visualization of PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate PPE when handling 2,4-Dimethylpentane.

Caption: PPE selection workflow for handling 2,4-Dimethylpentane.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]